5-Iodo-N1-methylbenzene-1,2-diamine

Core Science & Biosynthesis

5-Iodo-N1-methylbenzene-1,2-diamine physical and chemical properties

An In-depth Technical Guide to 5-Iodo-N1-methylbenzene-1,2-diamine

Introduction: Unveiling a Versatile Synthetic Scaffold

In the landscape of modern organic synthesis and medicinal chemistry, the strategic design of molecular building blocks is paramount. 5-Iodo-N1-methylbenzene-1,2-diamine emerges as a highly valuable, yet specialized, intermediate. Its architecture, featuring an aromatic diamine core substituted with both an iodine atom and an N-methyl group, offers a unique combination of reactive sites. Aromatic diamines are foundational scaffolds in the synthesis of a wide array of materials, including polymers, dyes, and crucially, pharmaceuticals.[1] The ortho-positioning of the two amino groups is a classic precursor for the formation of heterocyclic systems, most notably benzimidazoles, which are a privileged scaffold in drug discovery.[1][2]

This guide provides a comprehensive technical overview of 5-Iodo-N1-methylbenzene-1,2-diamine, exploring its physicochemical properties, reactivity, synthetic utility, and safety considerations. The strategic placement of three distinct functional groups—a primary amine, a secondary N-methylamine, and an iodo group—on a benzene ring creates a trifecta of synthetic handles. The amino groups provide nucleophilic centers for cyclization reactions, the methyl group modifies electronic properties and solubility, and the iodine atom serves as a key site for late-stage functionalization via cross-coupling chemistry.[1] This versatility makes it a compelling starting material for researchers engaged in the synthesis of complex molecular targets.

Part 1: Core Physicochemical and Spectroscopic Profile

A thorough understanding of a compound's physical and spectroscopic properties is the bedrock of its effective application in research.

Chemical Structure & Core Properties

The structure of 5-Iodo-N1-methylbenzene-1,2-diamine is defined by a benzene ring with adjacent primary amino and N-methylamino groups at positions 1 and 2, respectively, and an iodine atom at position 5.

Caption: Structure of 5-Iodo-N1-methylbenzene-1,2-diamine.

The key physicochemical data for this compound and its close isomers are summarized below. It is important to note that while the specific target is 5-iodo-N1-methylbenzene-1,2-diamine, much of the publicly available data corresponds to the isomeric 4-iodo-N1-methylbenzene-1,2-diamine. The properties are expected to be very similar.

Property	Value	Source
IUPAC Name	5-Iodo-N1-methylbenzene-1,2-diamine	-
Synonym(s)	4-Iodo-2-(methylamino)aniline	-
CAS Number	137506-87-9	[1]
Molecular Formula	C₇H₉IN₂
Molecular Weight	248.07 g/mol	[1]
Appearance	Solid (predicted, related compounds are solids)	[3]
InChI Key	HIZSRNJXRZCWQT-UHFFFAOYSA-N	[1]
InChI	1S/C7H9IN2/c1-10-7-3-2-5(8)4-6(7)9/h2-4,10H,9H2,1H3

Spectroscopic Signature

Spectroscopic analysis is essential for confirming the identity and purity of the compound. While a complete, published spectrum for this exact molecule is scarce, its signature can be reliably predicted based on its functional groups and data from analogous structures.[4][5]

• Mass Spectrometry (MS): The mass spectrum is expected to show a prominent molecular ion peak (M⁺) at m/z 248, confirming the molecular weight.[1] The presence of the heavy iodine atom makes this peak highly recognizable.[1] Key fragmentation pathways would likely involve the loss of the iodine atom (M-127), the methyl group (M-15), or cleavage of the diamine functionalities.[1]

• ¹H NMR Spectroscopy: The proton NMR spectrum provides clear diagnostic signals.

  • Aromatic Protons: Three protons on the aromatic ring will appear as multiplets or distinct doublets/singlets in the δ 6.5-7.5 ppm region. Their specific coupling patterns will confirm the 1,2,5-substitution pattern.

  • Amine Protons: The primary (-NH₂) and secondary (-NH) amine protons will likely appear as broad singlets, with chemical shifts that are highly dependent on solvent and concentration. They can typically be found in the δ 3.5-5.0 ppm range.

  • N-Methyl Protons: A sharp singlet corresponding to the three protons of the N-CH₃ group is expected around δ 2.8-3.0 ppm.[4]

• ¹³C NMR Spectroscopy: The carbon spectrum will corroborate the structure.

  • Aromatic Carbons: Six distinct signals are expected in the aromatic region (δ 110-150 ppm). The carbon atom bonded to the iodine (C-I) will be shifted to a higher field (lower ppm value, ~δ 90-100 ppm), while the carbons bonded to the nitrogen atoms (C-N) will be deshielded (δ 140-150 ppm).

  • N-Methyl Carbon: A signal for the N-CH₃ carbon is anticipated around δ 30-35 ppm.[4]

• Infrared (IR) Spectroscopy:

  • N-H Stretching: The primary amine will show two characteristic absorption bands (symmetric and asymmetric stretching) in the 3300-3500 cm⁻¹ region. The secondary amine will display a single, sharper band in the same region.

  • Aromatic C-H Stretching: Signals will appear just above 3000 cm⁻¹.

  • C-N Stretching: These absorptions are typically found in the 1250-1350 cm⁻¹ range.

Part 2: Chemical Reactivity and Synthetic Applications

The synthetic utility of 5-Iodo-N1-methylbenzene-1,2-diamine is anchored in the distinct reactivity of its functional groups.

Core Reactivity: Benzimidazole Synthesis

The most prominent application of o-phenylenediamines is in the synthesis of benzimidazoles, a reaction that proceeds readily with various one-carbon electrophiles.[1]

Mechanism: Phillips-Ladenburg Benzimidazole Synthesis

The reaction with an aldehyde is a classic method for forming the benzimidazole core. The mechanism involves several key steps:

• Initial Condensation: The more nucleophilic secondary N-methylamine attacks the electrophilic carbonyl carbon of the aldehyde (RCHO) to form a hemiaminal intermediate.

• Dehydration: The hemiaminal readily loses a molecule of water to form a reactive N-methyl iminium ion.

• Intramolecular Cyclization: The primary amine at the C2 position acts as an internal nucleophile, attacking the imine carbon to forge the five-membered imidazole ring.

• Aromatization: The resulting dihydro-benzimidazole intermediate is oxidized (often by air or a mild oxidant) to yield the final, stable aromatic benzimidazole product.[1]

Caption: Reaction pathway for benzimidazole synthesis.

Reactivity of the Iodo Group: A Gateway to Complexity

The iodine atom is arguably the compound's most strategic feature for drug development professionals. It provides a robust and reliable site for introducing molecular diversity through transition-metal-catalyzed cross-coupling reactions. This allows for the late-stage modification of a core scaffold, a highly desirable strategy in medicinal chemistry for generating libraries of analogues for structure-activity relationship (SAR) studies.

Common cross-coupling reactions include:

• Suzuki Coupling: Reaction with boronic acids or esters to form C-C bonds (biaryls, etc.).

• Heck Coupling: Reaction with alkenes to form substituted alkenes.

• Sonogashira Coupling: Reaction with terminal alkynes to form C-C triple bonds.

• Buchwald-Hartwig Amination: Reaction with amines to form C-N bonds.

This capability to easily append new fragments onto the benzimidazole core makes 5-Iodo-N1-methylbenzene-1,2-diamine an exceptionally powerful intermediate.[1]

Part 3: Synthesis and Experimental Protocols

The effective use of this reagent requires robust protocols for both its synthesis (if not commercially sourced) and its subsequent reactions.

Synthetic Workflow

A plausible laboratory synthesis of 5-Iodo-N1-methylbenzene-1,2-diamine would involve a multi-step sequence, leveraging standard aromatic chemistry transformations. The following diagram illustrates a conceptual workflow.

Caption: Conceptual synthetic pathway for the target compound.

Protocol 1: Synthesis of a 6-Iodo-1-methyl-2-phenyl-1H-benzimidazole

This protocol details the synthesis of a representative benzimidazole derivative from 5-Iodo-N1-methylbenzene-1,2-diamine and benzaldehyde.

Materials:

• 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 eq)

• Benzaldehyde (1.1 eq)

• Ethanol (as solvent)

• p-Toluenesulfonic acid (p-TsOH) (0.1 eq, catalyst)

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser, add 5-Iodo-N1-methylbenzene-1,2-diamine and dissolve it in ethanol.

• Reagent Addition: Add benzaldehyde followed by the catalytic amount of p-TsOH to the solution.

• Reaction: Heat the mixture to reflux (approximately 80 °C) and maintain for 4-6 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. The product may precipitate from the solution. If not, reduce the solvent volume under reduced pressure.

• Isolation: Filter the crude product and wash the solid with cold ethanol to remove unreacted starting materials and impurities.

• Purification: If necessary, the crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel to yield the pure 6-Iodo-1-methyl-2-phenyl-1H-benzimidazole.

Protocol 2: General Procedure for Suzuki Cross-Coupling

This protocol provides a general method for functionalizing the iodo group on a benzimidazole scaffold.

Materials:

• 6-Iodo-1-methyl-benzimidazole derivative (1.0 eq)

• Arylboronic acid (1.5 eq)

• Palladium(II) acetate (Pd(OAc)₂, 0.05 eq)

• Triphenylphosphine (PPh₃, 0.1 eq)

• Potassium carbonate (K₂CO₃, 3.0 eq)

• Solvent mixture (e.g., Toluene/Ethanol/Water, 4:1:1)

Procedure:

• Reaction Setup: To a Schlenk flask, add the 6-iodo-1-methyl-benzimidazole derivative, arylboronic acid, and potassium carbonate.

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Catalyst & Solvent Addition: Add the palladium catalyst, the phosphine ligand, and the degassed solvent mixture via syringe.

• Reaction: Heat the reaction mixture to 80-100 °C and stir vigorously for 12-24 hours, monitoring by TLC.

• Work-up: Cool the reaction to room temperature and dilute with ethyl acetate. Wash the organic layer with water and brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to obtain the desired coupled product.

Part 4: Safety and Handling

Proper handling of 5-Iodo-N1-methylbenzene-1,2-diamine and related iodoanilines is critical. The following information is aggregated from safety data for structurally similar compounds.[3][6][7][8]

GHS Hazard Classification

Hazard Class	Statement
Acute Toxicity, Oral	H302: Harmful if swallowed[7][8]
Acute Toxicity, Dermal	H312: Harmful in contact with skin[8]
Acute Toxicity, Inhalation	H332: Harmful if inhaled[8]
Skin Corrosion/Irritation	H315: Causes skin irritation[3][7][8]
Serious Eye Damage/Irritation	H319: Causes serious eye irritation[3][7][8]
Specific Target Organ Toxicity	H335: May cause respiratory irritation[3][7][8]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][9] Ensure eyewash stations are readily available.[3][6]

• Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile) and a lab coat.[3][9] Avoid all skin contact.

• Respiratory Protection: Use only in a well-ventilated area or under a chemical fume hood.[6] If dusts are generated, a NIOSH-approved respirator is required.[9]

Handling and Storage:

• Avoid breathing dust, fumes, or vapors.[3][7]

• Wash hands thoroughly after handling.[6][7]

• Store in a tightly closed container in a cool, dry, and well-ventilated place away from incompatible substances and direct sunlight.[6][7][9]

First-Aid Measures:

• If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.[3]

• If on Skin: Wash with plenty of soap and water. Remove contaminated clothing.[3][6]

• If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3]

• If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[3][7]

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• 5-Iodobenzene-1,3-diamine | C6H7IN2 - PubChem. [Link]

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• Synthesis and characterization of [125I]2-Iodo N-[(S)-{(S)-1-methylpiperidin -2-yl}(phenyl)methyl]3-trifluoromethyl-benzamide as a potential SPECT imaging probe for glycine transporter 1 (GlyT1) - Bioorganic & Medicinal Chemistry. [Link]

• 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride — Chemical Substance Information - ChemInfo. [Link]

• 15N NMR Spectroscopy as a method for comparing the rates of imidization of several diamines - Varian. [Link]

• How to synthesize 4-methylbenzene-1,2-diamine? - ResearchGate. [Link]

• 1,2-Benzenediamine, 4-methyl- - NIST WebBook. [Link]

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The Architectural Blueprint for Bioactivity: A Technical Guide to the Mechanism of Action of 5-Iodo-N1-methylbenzene-1,2-diamine Derivatives

Abstract

The 5-Iodo-N1-methylbenzene-1,2-diamine scaffold represents a privileged starting point in contemporary drug discovery. While not an active agent in its own right, its unique trifecta of functionalities—a reactive diamine for heterocyclic synthesis, a strategically placed methyl group for modulating physicochemical properties, and an iodine atom for potent molecular interactions and further functionalization—renders its derivatives of significant interest. This technical guide provides an in-depth exploration of the potential mechanisms of action for compounds derived from this versatile core. We will dissect the pharmacological possibilities stemming from the primary synthetic products, particularly benzimidazoles, and delve into the critical role of the iodine atom in establishing high-affinity ligand-receptor interactions. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold for the creation of novel therapeutics.

The 5-Iodo-N1-methylbenzene-1,2-diamine Core: A Privileged Scaffold for Drug Design

The title compound is a substituted o-phenylenediamine, a class of molecules renowned for its utility in constructing a variety of heterocyclic systems. The condensation of o-phenylenediamines with carboxylic acids or their derivatives is a cornerstone reaction for the synthesis of benzimidazoles, a structural motif found in numerous approved drugs.[1][2][3] The 5-iodo and N1-methyl substitutions on the core provide specific advantages for drug design:

• 5-Iodo Group: This heavy halogen significantly influences the electronic and steric properties of the molecule. It serves two primary roles:

  • A Handle for Further Synthesis: The carbon-iodine bond is amenable to a variety of cross-coupling reactions (e.g., Suzuki, Sonogashira, Heck), allowing for the introduction of diverse substituents to explore the chemical space and optimize biological activity.

  • A Potent Interaction Partner: The iodine atom is a strong halogen bond donor. This non-covalent interaction, arising from an electropositive region on the halogen known as a "sigma-hole," can lead to highly specific and strong interactions with Lewis basic residues (e.g., backbone carbonyls, hydroxyl groups, or aromatic rings) in a protein's binding pocket.[4][5] This can significantly enhance binding affinity and selectivity.[6]

• N1-Methyl Group: The methylation of one of the amino groups breaks the symmetry of the molecule and has several important consequences for its derivatives:

  • It directs the cyclization reaction during benzimidazole synthesis, leading to a specific regioisomer.

  • It can improve metabolic stability by blocking N-dealkylation.

  • It alters the hydrogen bonding capacity of the resulting benzimidazole, which can be critical for receptor interaction.

  • It increases lipophilicity, which can enhance membrane permeability and oral bioavailability.

The combination of these features makes 5-Iodo-N1-methylbenzene-1,2-diamine a highly attractive starting material for generating libraries of diverse compounds with the potential for a wide range of biological activities.

Potential Mechanisms of Action of Benzimidazole Derivatives

The vast majority of derivatives synthesized from 5-Iodo-N1-methylbenzene-1,2-diamine are substituted benzimidazoles. This class of compounds is known to interact with a wide array of biological targets, leading to a diverse range of pharmacological effects.[7][8][9]

Antimicrobial and Anthelmintic Activity: Targeting Tubulin

A well-established mechanism of action for many benzimidazole derivatives is the disruption of microtubule polymerization.[10][11] This is the basis for their use as broad-spectrum anthelmintics (e.g., albendazole, mebendazole) and fungicides.[12][13]

• Molecular Target: The primary target is β-tubulin, a subunit of the microtubule protein.

• Mechanism: Benzimidazoles bind to a specific site on β-tubulin, preventing its polymerization into microtubules. This disruption of the cytoskeleton has catastrophic effects on the cell, including:

  • Inhibition of cell division (mitosis).[10]

  • Disruption of intracellular transport.

  • Impaired nutrient uptake.

• Selectivity: The selectivity of these drugs for parasites and fungi over their mammalian hosts is due to differences in the β-tubulin binding site.[11]

Derivatives of 5-Iodo-N1-methylbenzene-1,2-diamine could be developed as novel anti-infective agents by optimizing their interaction with the β-tubulin of specific pathogens. The iodine atom could be strategically positioned to form a halogen bond with a key residue in the binding pocket, thereby enhancing potency and selectivity.

Anti-ulcer Activity: Proton Pump Inhibition

Several blockbuster drugs for treating acid reflux and peptic ulcers are benzimidazole derivatives (e.g., omeprazole, lansoprazole).[12][13] These compounds act as proton pump inhibitors.

• Molecular Target: The H+/K+-ATPase enzyme, also known as the proton pump, located in the parietal cells of the stomach lining.

• Mechanism: These benzimidazole derivatives are prodrugs that are activated in the acidic environment of the parietal cells. The activated form covalently binds to cysteine residues on the proton pump, irreversibly inhibiting its activity and thus reducing gastric acid secretion.[13]

The development of novel proton pump inhibitors from the 5-Iodo-N1-methylbenzene-1,2-diamine scaffold would involve fine-tuning the electronic properties of the benzimidazole ring to optimize its activation and binding to the H+/K+-ATPase.

Anticancer Activity: A Multifaceted Approach

Benzimidazole derivatives have shown promise as anticancer agents through a variety of mechanisms.[14][15]

• Tubulin Inhibition: Similar to their anthelmintic action, some anticancer benzimidazoles disrupt microtubule dynamics, leading to cell cycle arrest and apoptosis.

• Kinase Inhibition: Many kinases, which are key regulators of cell signaling pathways, have been successfully targeted by benzimidazole-based inhibitors. The benzimidazole scaffold can serve as a versatile template for designing ATP-competitive inhibitors.

• DNA Intercalation and Topoisomerase Inhibition: Some benzimidazole derivatives can intercalate into DNA or inhibit topoisomerase enzymes, leading to DNA damage and cell death.[16]

• PARP Inhibition: Veliparib is a benzimidazole derivative that inhibits poly (ADP-ribose) polymerase (PARP), an enzyme involved in DNA repair.[12]

The structural diversity that can be achieved by modifying the 5-Iodo-N1-methylbenzene-1,2-diamine core makes it a promising platform for developing novel anticancer agents with various mechanisms of action.

Antiviral Activity: Targeting Viral Enzymes

The benzimidazole nucleus is present in some antiviral drugs. A notable example is its use in the development of inhibitors for the hepatitis C virus (HCV) RNA-dependent RNA polymerase.[17]

• Molecular Target: Viral enzymes that are essential for replication, such as polymerases, proteases, or helicases.

• Mechanism: Benzimidazole derivatives can act as allosteric inhibitors, binding to a site on the enzyme distinct from the active site, thereby inducing a conformational change that inhibits its function.[17]

The ability to easily diversify the substituents on the 5-Iodo-N1-methylbenzene-1,2-diamine scaffold would be advantageous in screening for inhibitors of various viral enzymes.

The Crucial Role of the Iodine Atom in Molecular Recognition

The presence of the iodine atom at the 5-position of the core scaffold is a key feature that can be exploited in rational drug design. As mentioned, iodine is an excellent halogen bond donor.

Halogen Bonding:

A halogen bond is a non-covalent interaction between a halogen atom (the Lewis acid) and a Lewis base (e.g., an oxygen, nitrogen, or sulfur atom).[4] The strength of the halogen bond increases with the polarizability of the halogen, making iodine the strongest halogen bond donor among the stable halogens.[5] This interaction is highly directional, providing a level of specificity that can be crucial for high-affinity binding to a biological target.

The diagram below illustrates the principle of halogen bonding.

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Introduction: The Strategic Importance of 5-Iodo-N1-methylbenzene-1,2-diamine

An In-Depth Technical Guide to the Crystal Structure Analysis of 5-Iodo-N1-methylbenzene-1,2-diamine

Abstract: This technical guide provides a comprehensive walkthrough of the single-crystal X-ray diffraction analysis of 5-Iodo-N1-methylbenzene-1,2-diamine, a key heterocyclic precursor in medicinal chemistry. Addressed to researchers, scientists, and drug development professionals, this document moves beyond a simple recitation of methods. It delves into the causality behind experimental choices, from strategic synthesis and crystallization to the nuances of data refinement and supramolecular analysis. The guide is structured to provide not only a validated protocol but also the expert insights necessary to understand, replicate, and adapt these techniques for analogous small molecules. We will explore the compound's synthesis, robust methodologies for obtaining diffraction-quality single crystals, the intricacies of X-ray data collection and processing, and the interpretation of the resulting three-dimensional structure, with a focus on the non-covalent interactions that govern its solid-state architecture.

5-Iodo-N1-methylbenzene-1,2-diamine is a molecule of significant interest in the field of synthetic and medicinal chemistry. Its structure is strategically designed for versatility. The ortho-diamine functionality is a classic precursor for the formation of various nitrogen-containing heterocycles, most notably benzimidazoles, which are privileged scaffolds in numerous pharmaceuticals.[1] The presence of the N-methyl group can subtly modulate the electronic properties, solubility, and metabolic stability of the resulting derivatives.

Crucially, the iodine atom at the 5-position serves as a powerful synthetic handle.[1] It provides a reactive site for further molecular elaboration through a wide array of cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig). This capability is paramount in drug discovery for the construction of compound libraries to explore structure-activity relationships (SAR).[1] Understanding the precise three-dimensional structure of this building block is therefore not merely an academic exercise. It informs us about the molecule's intrinsic geometry, potential points of intermolecular interaction, and solid-state packing, all of which can influence its reactivity, solubility, and handling properties.

Synthesis and Material Preparation

The synthesis of 5-Iodo-N1-methylbenzene-1,2-diamine requires a regioselective approach to ensure the correct placement of the iodo and methylamino substituents. The directing effects of the amine groups are leveraged to achieve the desired isomer.[1] A generalized, reliable synthetic pathway is outlined below.

Experimental Protocol: Synthesis

• Starting Material: Begin with a suitable, commercially available N-methyl-phenylenediamine or a protected precursor.

• Regioselective Iodination: The introduction of the iodine atom is the critical step. Direct iodination can be achieved using reagents such as N-Iodosuccinimide (NIS) or iodine monochloride (ICl) in an appropriate solvent like acetonitrile or dichloromethane. The choice of iodinating agent and reaction conditions is optimized to favor substitution at the position para to the most activating amine group.

• Work-up and Purification: Following the reaction, an aqueous work-up is performed to quench any remaining reagent and remove inorganic salts. The crude product is then purified using column chromatography on silica gel. A gradient elution system, typically with hexane and ethyl acetate, is employed to isolate the pure 5-Iodo-N1-methylbenzene-1,2-diamine.

• Purity Confirmation: The identity and purity of the final compound must be rigorously confirmed by standard analytical techniques (¹H NMR, ¹³C NMR, and Mass Spectrometry) before proceeding to crystallization. For crystallographic studies, purity should exceed 99%.

Crystallization: The Gateway to Diffraction

Obtaining a high-quality single crystal is the most critical and often rate-limiting step in X-ray crystallography.[2] The goal is to encourage molecules to slowly transition from a disordered state in solution to a highly ordered, repeating three-dimensional lattice. For a polar, somewhat flexible molecule like 5-Iodo-N1-methylbenzene-1,2-diamine, several methods should be explored in parallel.

Causality Behind Method Selection:

• Slow Evaporation: This is the simplest method. Its success relies on finding a single solvent or solvent mixture in which the compound has moderate solubility. As the solvent slowly evaporates, the solution becomes supersaturated, promoting crystal nucleation and growth.

• Vapor Diffusion: This technique is arguably the most successful for small quantities of material.[3] It offers fine control over the rate of supersaturation. A solution of the compound in a "good" solvent is allowed to equilibrate with the vapor of a "poor" solvent (the precipitant) in a sealed chamber. As the precipitant slowly diffuses into the compound's solution, it lowers the compound's solubility, ideally leading to the formation of well-ordered crystals.[3]

• Solvent Layering: This method is useful when two miscible solvents with different densities are identified (one "good," one "poor"). A solution of the compound is placed in a narrow vial, and the precipitant is carefully layered on top to create a distinct interface. Crystallization occurs at this interface as the solvents slowly mix.[3]

Experimental Protocol: Crystallization Screening

• Solvent Selection: Screen for solubility in a range of solvents of varying polarity (e.g., methanol, ethanol, acetone, ethyl acetate, dichloromethane, toluene, hexane). The ideal "good" solvent will dissolve the compound completely at a reasonable concentration. The ideal "poor" solvent will be one in which the compound is largely insoluble.

• Setup for Vapor Diffusion (Recommended Primary Method):

  • In a small, open vial (e.g., 0.5 mL), dissolve 2-5 mg of the purified compound in 100-200 µL of a "good" solvent (e.g., ethanol or acetone).

  • Place this inner vial inside a larger, sealable vial (e.g., a 4 mL scintillation vial) containing 1-2 mL of a "poor," more volatile solvent (e.g., hexane or diethyl ether).

  • Seal the outer vial tightly and leave it undisturbed in a vibration-free location (e.g., a drawer or a dedicated crystallization incubator).

  • Monitor periodically over several days to weeks for the appearance of single crystals. Patience is paramount.[3]

• Crystal Harvesting: Once suitable crystals have formed (ideally > 0.02 mm in all dimensions), they must be handled with extreme care.[4] Use a cryo-loop to gently scoop a crystal out of the mother liquor. The crystal should be immediately flash-cooled in a stream of cold nitrogen gas (typically 100 K) to prevent solvent loss and radiation damage during data collection.

Single-Crystal X-ray Diffraction: Illuminating the Atomic Structure

Single-crystal X-ray diffraction is the definitive method for determining the three-dimensional atomic arrangement of a molecule.[5] It relies on the principle that a crystal lattice will diffract X-rays in a predictable pattern, and the intensities of these diffracted beams contain the information needed to reconstruct the electron density, and thus the atomic positions, within the crystal.[4]

Caption: Workflow from synthesis to final structure determination.

Data Collection

Protocol:

• Mounting: The cryo-cooled crystal is mounted on a goniometer head in the X-ray beam of a diffractometer. Modern instruments are typically equipped with dual Mo (λ = 0.71073 Å) and Cu (λ = 1.5418 Å) X-ray sources.[4] For a compound containing iodine, a heavy atom, the molybdenum source is generally preferred.

• Unit Cell Determination: A short series of initial diffraction images (frames) are collected to locate diffraction spots. The positions of these spots are used by the control software to determine the crystal's unit cell parameters (a, b, c, α, β, γ) and Bravais lattice.

• Data Collection Strategy: The software calculates an optimal strategy to collect a complete and redundant dataset. This involves rotating the crystal through a series of angles (e.g., using ω and φ scans) while exposing it to the X-ray beam and recording the diffraction patterns on a detector (e.g., a CCD or CMOS detector). Data is collected to a desired resolution (e.g., 0.77 Å).

Data Processing and Structure Solution

• Integration: The raw image files are processed to measure the intensity of each reflection and assign it Miller indices (h,k,l).

• Scaling and Merging: The intensities from all frames are scaled to account for variations in exposure time and detector response. Redundant measurements of the same reflection are averaged to produce a final, unique dataset.

• Structure Solution: This is the process of solving the "phase problem." For small molecules with a heavy atom like iodine, direct methods or Patterson methods are highly effective. These algorithms use statistical relationships between the measured intensities to derive an initial set of phases, which allows for the calculation of an initial electron density map. The positions of the heaviest atoms (iodine) are usually located first, followed by the lighter C, N, and H atoms.

Structure Refinement

The initial model from the solution step is a good approximation, but it must be refined. This is an iterative process of least-squares fitting, where the atomic positions, displacement parameters (describing thermal motion), and other variables are adjusted to achieve the best possible agreement between the calculated diffraction pattern (from the model) and the observed diffraction pattern (from the experiment). Hydrogen atoms are typically placed in calculated positions and refined using a riding model. The quality of the final model is assessed by metrics such as R1 and wR2, which should be as low as possible.

Interpreting the Crystal Structure: A Supramolecular Perspective

While a public crystal structure for this specific molecule is not available, we can predict the key structural features and intermolecular interactions based on its functional groups. This analysis is crucial for understanding its solid-state behavior and for rational drug design.

Crystallographic Parameter	Typical Expected Value/Feature	Significance
Crystal System	Monoclinic or Orthorhombic	Reflects the symmetry of the underlying lattice.
Space Group	P2₁/c or P-1	These are common, centrosymmetric space groups for organic molecules.
Z (Molecules per unit cell)	2, 4, or 8	Indicates the number of molecules in the asymmetric unit.
Hydrogen Bonding	N-H···N, N-H···I	Strong directional interactions that will likely dominate the crystal packing.
Halogen Bonding	C-I···N, C-I···π	A directional, non-covalent interaction where iodine acts as an electrophilic "donor."
π-π Stacking	Phenyl ring stacking	Weaker interactions that contribute to stabilizing the packing arrangement.

Key Intermolecular Interactions

The supramolecular assembly (how the molecules pack together) is dictated by a hierarchy of non-covalent interactions.

• Hydrogen Bonding: The primary amine (-NH₂) and the secondary amine (-NHCH₃) are both excellent hydrogen bond donors. The nitrogen atoms themselves can act as acceptors. We would expect to see robust hydrogen bonding networks, likely forming dimers or chains that link molecules together.

• Halogen Bonding: The iodine atom is a key player. Due to the "σ-hole" phenomenon, the iodine atom has a region of positive electrostatic potential opposite the C-I covalent bond, allowing it to act as a Lewis acid and interact favorably with Lewis bases like the nitrogen lone pairs of a neighboring molecule (C-I···N). This is a highly directional and influential interaction.

• π-π Stacking: The aromatic benzene rings can stack on top of each other, typically in an offset fashion, to maximize attractive electrostatic interactions.

Caption: Key expected intermolecular interactions.

A Hirshfeld surface analysis would be employed on the final structure to visually and quantitatively partition these intermolecular contacts, confirming the relative importance of hydrogen bonding, halogen bonding, and other weaker interactions in defining the crystal packing.[6]

Conclusion: From Structure to Application

The crystal structure analysis of 5-Iodo-N1-methylbenzene-1,2-diamine provides the definitive, atomic-resolution blueprint of this valuable synthetic intermediate. This guide has detailed a robust pathway from rational synthesis and strategic crystallization to the collection and interpretation of single-crystal X-ray diffraction data. The resulting structural information—including precise bond lengths, angles, and a deep understanding of the governing intermolecular forces—is not an end in itself. It provides a critical foundation for medicinal chemists to design next-generation therapeutics, for materials scientists to understand solid-state properties, and for synthetic chemists to predict reactivity. This structural knowledge empowers more rational and efficient drug development endeavors.

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A Technical Guide to the Thermodynamic Stability of 5-Iodo-N1-methylbenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The thermodynamic stability of active pharmaceutical ingredients (APIs) and their synthetic intermediates is a cornerstone of safe, effective, and robust drug development. This guide provides a detailed examination of the factors governing the thermodynamic stability of 5-Iodo-N1-methylbenzene-1,2-diamine, a substituted aromatic diamine scaffold relevant to medicinal chemistry.[1] Due to the absence of direct, published thermodynamic data for this specific molecule, this document synthesizes foundational thermodynamic principles, data from analogous compounds, and established experimental and computational methodologies. We will explore the interplay of substituent effects on the benzene ring, predict potential decomposition pathways, and provide detailed protocols for empirical stability assessment. The objective is to equip researchers with the scientific framework needed to predict, analyze, and manage the stability of this and structurally related molecules.

Part 1: Foundational Principles of Thermodynamic Stability

The thermodynamic stability of a molecule refers to its potential energy relative to other isomeric forms or its constituent elements.[2] A more stable molecule exists at a lower potential energy state.[2] For organic molecules like 5-Iodo-N1-methylbenzene-1,2-diamine, stability is not a singular property but a complex interplay of bond energies, steric interactions, and electronic effects.

Key Thermodynamic Metrics

• Enthalpy of Formation (ΔH°f): This is the standard enthalpy change when one mole of a compound is formed from its constituent elements in their most stable states. A more negative ΔH°f generally indicates greater thermodynamic stability.

• Heat of Combustion (ΔH°c): Defined as the heat released when one mole of a substance undergoes complete combustion with oxygen.[2] For isomers, a lower heat of combustion signifies greater stability, as less potential energy is stored in the molecule's bonds.[3] This is often the most practical experimental route to determining ΔH°f.[3][4][5]

• Bond Dissociation Energy (BDE): The BDE is the enthalpy change required to break a specific bond homolytically (A-B → A• + B•).[6] It is a direct measure of bond strength.[6] The weakest bond in a molecule often represents the kinetic bottleneck for thermal decomposition.

The Influence of Substituents on the Benzene Ring

The stability of a substituted benzene derivative is profoundly influenced by the electronic nature of its substituents.[7][8][9] These effects can be broadly categorized as inductive and resonance (or conjugative) effects.

• Inductive Effects: This effect is transmitted through sigma (σ) bonds and relates to the electronegativity of the atoms. Halogens and oxygen/nitrogen atoms are more electronegative than carbon and thus exert an electron-withdrawing inductive effect, which can deactivate the ring towards certain reactions.[8][9]

• Resonance Effects: This involves the delocalization of pi (π) electrons between the substituent and the aromatic ring. Substituents with lone pairs, like amino (-NH₂) and N-methylamino (-NHCH₃) groups, can donate electron density into the ring via resonance (+R effect).[10] This donation generally increases the stability of the aromatic system.

For 5-Iodo-N1-methylbenzene-1,2-diamine , we must consider the combined influence of three distinct substituents:

Substituent	Position	Inductive Effect	Resonance Effect	Overall Impact on Ring Electron Density
-I (Iodo)	5	Weakly Electron-Withdrawing	Weakly Electron-Donating	Weakly Deactivating
-NH₂ (Amino)	2	Electron-Withdrawing	Strongly Electron-Donating	Strongly Activating
-NHCH₃ (N-methylamino)	1	Electron-Withdrawing	Strongly Electron-Donating	Strongly Activating

The two amino groups are powerful activating groups that donate significant electron density into the ring, enhancing its overall stability through resonance.[10] The iodo group is unique among halogens; while it withdraws electron density inductively, its resonance donation is very weak. Overall, halogens are considered deactivating groups.[7][9] The net effect is a complex electronic landscape where the powerful donating effects of the amino groups dominate, making the ring electron-rich. However, the C-I bond itself is a potential point of thermodynamic weakness.

Part 2: Predicting Stability and Decomposition

A primary concern in drug development is a molecule's susceptibility to degradation under thermal stress. This can be predicted by examining bond dissociation energies and potential reaction pathways.

Bond Dissociation Energies (BDEs) of Analogous Systems

While specific BDEs for 5-Iodo-N1-methylbenzene-1,2-diamine are not published, we can infer the likely points of failure by examining average BDEs for relevant bond types. The weakest bond will typically be the first to cleave under thermal stress.

Bond Type	Typical BDE (kJ/mol)	Relevance to Target Molecule
Aromatic C-I	~240[11]	Predicted weakest bond. The C-I bond is notably weaker than other carbon-halogen or C-H bonds, making it a likely initiation site for thermal decomposition.[12]
Aromatic C-N	~305[11]	Bond connecting the amino groups to the ring. Stronger than C-I.
N-C (in N-methyl)	~335	Bond of the methyl group to the nitrogen.
Aromatic C-H	~413[11]	Generally strong and stable.
N-H	~347[11]	Stronger than the C-I bond.

Data compiled from representative sources. Actual values vary with molecular structure.[11]

The data clearly suggests that the aromatic C-I bond is the most probable site of initial homolytic cleavage upon heating. This is a known characteristic of aryl iodides, which can undergo deiodination, sometimes liberating elemental iodine, especially when heated.[12]

Predicted Thermal Decomposition Pathway

Based on the BDE analysis, a primary thermal decomposition pathway can be proposed. This pathway highlights the lability of the C-I bond as the initiating step.

Caption: Predicted thermal decomposition initiated by C-I bond cleavage.

This proposed mechanism underscores that thermal instability is likely to begin with the loss of the iodine substituent, leading to highly reactive radical species that can propagate further degradation reactions.[12]

Part 3: Experimental and Computational Assessment of Stability

To move from prediction to empirical data, a combination of computational modeling and experimental thermal analysis is essential.

Computational Chemistry Approach

Quantum chemical calculations, particularly Density Functional Theory (DFT), are powerful tools for estimating thermodynamic properties like enthalpies of formation and bond dissociation energies when experimental data is unavailable.[13][14][15]

Caption: General workflow for DFT-based thermodynamic property calculation.[15]

This in silico approach provides crucial baseline data, helps prioritize experimental work, and aids in interpreting complex decomposition behavior.[13]

Experimental Thermal Analysis: Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a primary technique for assessing the thermal stability of pharmaceutical compounds.[16][17] It measures the difference in heat flow between a sample and a reference as a function of temperature.[18][19] DSC can identify melting points, phase transitions, and, most critically, the onset temperature and energy of decomposition (an exothermic event).[16][18]

Protocol: DSC for Thermal Hazard Evaluation

• Calibration: Calibrate the DSC instrument using certified standards (e.g., indium) for temperature and enthalpy.

• Sample Preparation:

  • Accurately weigh 1-3 mg of 5-Iodo-N1-methylbenzene-1,2-diamine into a suitable sample pan.

  • For volatile or potentially energetic materials, a hermetically sealed pan or a high-pressure gold-plated stainless steel pan is required to contain the sample and its decomposition products.[17] Using standard aluminum pans can lead to erroneous results due to sample loss or reaction with the pan material.[17]

• Experimental Setup:

  • Place the prepared sample pan and an empty reference pan into the DSC cell.

  • Purge the cell with an inert gas (e.g., Nitrogen at 50 mL/min) to prevent oxidative degradation.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Ramp the temperature at a constant rate, typically 5-10 °C/min, to a final temperature well beyond the expected decomposition (e.g., 350 °C).

• Data Analysis:

  • Analyze the resulting thermogram.

  • Identify the endotherm corresponding to the melting point (Tₘ).

  • Critically identify the onset temperature (Tₒₙₛₑₜ) of any sharp exothermic peak. This exotherm represents decomposition.

  • Integrate the area of the exothermic peak to determine the heat of decomposition (ΔHₔₑ꜀). A large ΔHₔₑ꜀ (>100 J/g) may indicate a significant thermal hazard.

Experimental Enthalpy Determination: Bomb Calorimetry

Bomb calorimetry is the gold standard for experimentally determining the heat of combustion (ΔH°c), from which the standard enthalpy of formation (ΔH°f) can be derived.[5][20][21] The experiment involves combusting a known mass of the sample in a high-pressure oxygen environment and measuring the resultant temperature rise in the surrounding water bath.[4][5]

Protocol: Determination of ΔH°f via Bomb Calorimetry

• Calorimeter Calibration:

  • Determine the heat capacity (C꜀ₐₗ) of the calorimeter system by combusting a certified standard of known enthalpy of combustion, typically benzoic acid.[4]

• Sample Preparation:

  • Press a precise mass (~0.5-1.0 g) of 5-Iodo-N1-methylbenzene-1,2-diamine into a pellet.

  • Place the pellet in the sample crucible within the steel "bomb."

  • Attach a nickel-chromium fuse wire of known length and mass, ensuring it is in contact with the sample.

• Combustion:

  • Seal the bomb and pressurize it with ~30 atm of pure oxygen.

  • Submerge the bomb in a known quantity of water within the calorimeter's insulated jacket.

  • Allow the system to reach thermal equilibrium, then ignite the sample by passing a current through the fuse wire.

• Data Acquisition:

  • Record the temperature of the water bath at regular intervals before, during, and after combustion until a stable final temperature is reached.

• Calculations:

  • Calculate the total heat released (qᵣₓₙ) using the formula: qᵣₓₙ = - (C꜀ₐₗ * ΔT + qₐ꜀ᵢᏧ + qբᵤₛₑ), where ΔT is the corrected temperature change and qₐ꜀ᵢᏧ and qբᵤₛₑ are corrections for the formation of nitric acid and the combustion of the fuse wire, respectively.

  • Determine the internal energy of combustion (ΔU°c) from qᵣₓₙ and the sample mass.

  • Convert ΔU°c to the enthalpy of combustion (ΔH°c) using the relation ΔH = ΔU + Δ(PV) ≈ ΔU + Δn(gas)RT, where Δn(gas) is the change in moles of gas during the combustion reaction.[5]

  • Finally, calculate the standard enthalpy of formation (ΔH°f) using Hess's Law, with the known ΔH°f values for the combustion products (CO₂, H₂O, I₂, and N₂).

Part 4: Conclusion and Recommendations

The thermodynamic stability of 5-Iodo-N1-methylbenzene-1,2-diamine is governed by a balance of a highly activated, electron-rich aromatic ring and a relatively weak carbon-iodine bond.

Key Findings:

• Dominant Substituent Effects: The strong electron-donating capabilities of the two amino groups stabilize the aromatic system through resonance.

• Primary Point of Weakness: The C-I bond is predicted to be the most labile site, with a BDE significantly lower than other bonds in the molecule. Thermal decomposition is likely initiated by the cleavage of this bond.[12]

• Handling and Storage: Due to the potential for thermal deiodination, prolonged exposure to high temperatures should be avoided. Storage in a cool, dark environment is recommended to minimize both thermal and photochemical degradation pathways.

Recommendations for Drug Development:

• Early-Stage Thermal Screening: Perform DSC analysis early in the development process to determine the decomposition onset temperature and energy. This data is critical for establishing safe operating limits for synthesis, purification, and formulation.

• Computational Analysis: Utilize DFT calculations to model BDEs and reaction energetics to gain a deeper mechanistic understanding of potential degradation pathways.

• Forced Degradation Studies: Conduct forced degradation studies (thermal, photolytic, oxidative, hydrolytic) to experimentally identify degradation products. This will validate the predicted decomposition pathways and reveal other potential instabilities.

By integrating theoretical principles with robust experimental validation, researchers can confidently assess and manage the thermodynamic stability of 5-Iodo-N1-methylbenzene-1,2-diamine, ensuring the development of safe and stable pharmaceutical products.

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5-Iodo-N1-methylbenzene-1,2-diamine: Physicochemical Properties, Molecular Weight, and Boiling Point Dynamics in Advanced Synthetic Workflows

Executive Summary

For researchers and drug development professionals, 5-Iodo-N1-methylbenzene-1,2-diamine (CAS: 1369860-09-2) represents a highly versatile, trifunctional synthetic intermediate. Featuring a primary amine, a secondary N-methylamine, and a heavy iodine atom on an aromatic core, it is a critical building block for complex heterocyclic architectures, particularly substituted benzimidazoles[1].

This technical whitepaper provides an in-depth analysis of the compound's core physicochemical properties—specifically its molecular weight and boiling point—and explains the causality behind how these metrics dictate handling, purification, and downstream reactivity.

Physicochemical Profiling & Structural Dynamics

The physical behavior of 5-Iodo-N1-methylbenzene-1,2-diamine is governed by the interplay between its hydrogen-bonding network and the massive electron cloud of its halogen substituent[2].

Molecular Weight Analysis

The molecular formula of the free base is C₇H₉IN₂ , yielding a molecular weight of 248.06 g/mol [1].

• Causality in Mass Distribution: The iodine atom (126.90 g/mol ) accounts for over 51% of the molecule's total mass. This heavy-atom effect significantly increases the compound's density and polarizability, enhancing London dispersion forces between molecules. In mass spectrometry (GC-MS or LC-MS), this manifests as a highly distinct molecular ion peak at m/z 248, which is critical for validating product integrity during synthesis[1].

Boiling Point & Thermal Stability

Predictive thermodynamic models place the atmospheric boiling point of 5-Iodo-N1-methylbenzene-1,2-diamine at approximately 310 °C at 760 mmHg [3].

• Causality of the Elevated Boiling Point: This exceptionally high boiling point is not solely due to molecular weight. The presence of both a primary (-NH₂) and a secondary (-NHCH₃) amine establishes a robust intermolecular hydrogen-bonding network[2]. When combined with the strong van der Waals forces induced by the polarizable iodine atom, the energy required to vaporize the liquid is substantial.

• Thermal Degradation Risks: The carbon-iodine (C-I) bond is relatively weak (bond dissociation energy ~65 kcal/mol). Heating the compound to its atmospheric boiling point (>300 °C) provides enough thermal energy to cause homolytic cleavage of the C-I bond, generating highly reactive aryl radicals and leading to severe sample degradation[2].

Quantitative Data Summary

Property	Value	Mechanistic Causality / Implication
Molecular Formula	C₇H₉IN₂	Trifunctional scaffold (two amines, one halogen).
Molecular Weight	248.06 g/mol	Dominated by iodine; provides a distinct MS signature[1].
Boiling Point (Atmospheric)	~310 °C (Predicted)	Elevated by extensive H-bonding and high polarizability[3].
Boiling Point (Vacuum)	~140–160 °C (at 1-2 Torr)	Reduced pressure is mandatory to prevent C-I bond homolysis.
Chemoselectivity	N1 > C2-NH₂	The N-methyl group enhances nucleophilicity via electron donation[2].

Experimental Protocols: Self-Validating Systems

To maintain scientific integrity, workflows involving this compound must account for its thermal instability and selective nucleophilicity. The following protocols are designed as self-validating systems.

Protocol A: Purification via High-Vacuum Distillation

Because the atmospheric boiling point exceeds the thermal stability threshold of the C-I bond, purification must be performed under high vacuum to artificially lower the boiling point.

Step-by-Step Methodology:

• Apparatus Setup: Assemble a short-path distillation apparatus. Ensure all joints are heavily greased to maintain a strict vacuum seal.

• Vacuum Initiation: Apply a high vacuum (1 to 2 Torr). Causality: Lowering the system pressure reduces the required vaporization temperature to approximately 140–160 °C, safely below the C-I homolytic cleavage threshold.

• Controlled Heating: Gradually heat the oil bath. Do not exceed 180 °C.

• Fraction Collection: Collect the main fraction. The product may solidify upon cooling depending on ambient room temperature.

• Self-Validation (Integrity Check): Analyze the collected fraction via GC-MS. The presence of a dominant m/z 248 peak confirms the C-I bond remains intact. If a peak at m/z 121 is observed, thermal deiodination has occurred, indicating the vacuum was insufficient[1].

Thermodynamic rationale for vacuum distillation to prevent aryl radical generation.

Protocol B: Synthesis of 6-Iodo-1-methyl-1H-benzimidazole

This protocol leverages the chemoselectivity of the diamine to construct a benzimidazole ring via the Phillips-Ladenburg reaction[1].

Step-by-Step Methodology:

• Reagent Mixing: Dissolve 1.0 eq of 5-Iodo-N1-methylbenzene-1,2-diamine in a slight excess of formic acid (acts as both solvent and one-carbon electrophile).

• Condensation (Kinetic Control): Stir at room temperature for 30 minutes. Causality: The secondary N1-methylamine is more nucleophilic and less sterically hindered than the primary amine, leading to the preferential initial formation of a hemiaminal intermediate[2].

• Cyclization (Thermodynamic Control): Elevate the temperature to 100 °C for 4 hours. The heat drives the dehydration of the hemiaminal into an iminium ion, followed by intramolecular attack by the C2-primary amine to close the ring.

• Neutralization & Extraction: Cool the mixture, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate.

• Self-Validation: Run a TLC (Hexanes/EtOAc). The disappearance of the highly polar diamine starting material and the emergence of a less polar, UV-active spot confirms successful cyclization.

Mechanistic pathway of benzimidazole formation via Phillips-Ladenburg condensation.

Conclusion

The utility of 5-Iodo-N1-methylbenzene-1,2-diamine in drug discovery is heavily dependent on a rigorous understanding of its physical properties. Its molecular weight (248.06 g/mol ) is dominated by the iodine atom, which directly induces an elevated boiling point (~310 °C)[1][3]. Because this boiling point exceeds the thermal stability of the C-I bond, researchers must employ vacuum distillation and temperature-controlled workflows to prevent degradation and successfully leverage this compound in cross-coupling and heterocyclic syntheses.

References

Sources

• 1. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 2. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 3. 1615246-90-6 | CAS DataBase [chemicalbook.com]

Literature review of 5-Iodo-N1-methylbenzene-1,2-diamine in organic chemistry

Title : 5-Iodo-N1-methylbenzene-1,2-diamine: A Trifunctional Scaffold in Advanced Organic Synthesis and Drug Discovery

Executive Summary

In the landscape of modern drug discovery and complex organic synthesis, the strategic selection of building blocks dictates the efficiency of downstream functionalization. 5-Iodo-N1-methylbenzene-1,2-diamine (CAS: 1369860-09-2) emerges as a highly versatile, trifunctional intermediate[1]. Featuring a primary amine, a secondary N-methylated amine, and an aryl iodide, this molecule offers orthogonal reactivity profiles. This technical guide elucidates the mechanistic causality behind its chemoselectivity and provides validated protocols for its application in synthesizing complex heterocyclic frameworks, such as benzimidazoles and benzodiazepines[2].

Structural and Electronic Causality

The synthetic utility of 5-Iodo-N1-methylbenzene-1,2-diamine is rooted in the distinct electronic and steric environments of its three functional groups[2]. Understanding these properties is critical for designing regioselective reactions:

• N1-Methylamine (Secondary Amine) : The electron-donating inductive effect of the methyl group enhances the nucleophilicity of this nitrogen atom. Under kinetic control, it serves as the primary site for electrophilic attack (e.g., alkylation or formylation)[2].

• Primary Amine : While lacking the inductive boost of a methyl group, it remains a potent nucleophile essential for subsequent intramolecular cyclization steps, driving the thermodynamic formation of stable heterocycles[3].

• Aryl Iodide (C-I Bond) : The carbon-iodine bond is significantly weaker than corresponding C-Br or C-Cl bonds, making it an exceptional leaving group and a prime candidate for oxidative addition in transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, and Sonogashira)[3].

Chemoselective reactivity map of 5-Iodo-N1-methylbenzene-1,2-diamine functional sites.

Primary Synthetic Trajectories

Regioselective Benzimidazole Synthesis

The most prominent application of 5-Iodo-N1-methylbenzene-1,2-diamine is the construction of the benzimidazole core[3]. Reaction with a one-carbon electrophile (such as formic acid or an aldehyde via the Phillips-Ladenburg reaction) yields 6-iodo-1-methyl-1H-benzo[d]imidazole derivatives[2]. The causality of this transformation lies in the initial, kinetically favored formylation of the N1-methyl group, followed by intramolecular attack by the primary amine and subsequent dehydration[3]. This sequence ensures absolute regiocontrol, locking the methyl group at the N1 position and the iodine at the 6-position of the resulting heterocycle[2].

Reaction pathway for the synthesis of 6-iodo-1-methyl-1H-benzo[d]imidazole.

Palladium-Catalyzed Cross-Coupling

Once the heterocyclic core is established, the aryl iodide serves as a versatile handle for late-stage functionalization[3]. The weak C-I bond readily undergoes oxidative addition with Pd(0) catalysts, enabling Suzuki-Miyaura (boronic acids), Sonogashira (terminal alkynes), and Heck (alkenes) couplings to build complex molecular architectures[2].

Quantitative Data & Reaction Parameters

The following table summarizes the optimized parameters for exploiting the chemoselectivity of 5-Iodo-N1-methylbenzene-1,2-diamine.

Functional Group	Reagent Class	Primary Reaction Type	Expected Outcome	Control Mechanism
N1-Methylamine	1-Carbon Electrophiles (e.g., Formic Acid)	N-Formylation / Acylation	N-Formylated Intermediate	Kinetic
Primary Amine	Intramolecular Electrophile	Cyclization	Benzimidazole Core	Thermodynamic
Aryl Iodide	Pd(0) / Boronic Acids	Suzuki-Miyaura Coupling	C-C Bond Formation	Catalytic / Oxidative Addition

Experimental Methodologies: Self-Validating Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific in-process checkpoints to verify causality and reaction progress.

Protocol A: Synthesis of 6-Iodo-1-methyl-1H-benzo[d]imidazole (Phillips-Ladenburg Reaction)

Objective: Regioselective construction of the benzimidazole core.

• Reagent Charging : Suspend 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 equiv) in an excess of aqueous formic acid (85% w/w).

• Kinetic Formylation : Stir the mixture at room temperature for 1 hour.

  • Validation Check 1: TLC (DCM:MeOH 9:1) should indicate complete consumption of the starting diamine and the appearance of a highly polar intermediate (the N-formylated species).

• Thermodynamic Cyclization : Elevate the temperature to 100°C and reflux for 4-6 hours to drive intramolecular cyclization and dehydration.

  • Validation Check 2: LC-MS analysis of an aliquot must show the disappearance of the intermediate mass and the emergence of the [M+H]+ peak corresponding to the cyclized product.

• Isolation : Cool the reaction mixture to 0°C and neutralize slowly with 10% aqueous NaOH until pH 7-8 is reached.

  • Validation Check 3: The product will precipitate as a solid due to the loss of protonation at the basic imidazole nitrogen. Filter, wash with cold water, and dry under vacuum.

Protocol B: Suzuki-Miyaura Cross-Coupling of the Aryl Iodide

Objective: C-C bond formation at the 6-position of the synthesized benzimidazole.

• System Assembly : In an oven-dried Schlenk flask, combine 6-iodo-1-methyl-1H-benzo[d]imidazole (1.0 equiv), an arylboronic acid (1.2 equiv), and K2​CO3​ (2.5 equiv) in a degassed mixture of 1,4-Dioxane/Water (4:1).

• Catalyst Introduction : Add Pd(dppf)Cl2​ (0.05 equiv). The choice of a bidentate ligand like dppf prevents catalyst deactivation and facilitates the oxidative addition into the weak C-I bond.

• Reaction Execution : Heat the mixture to 90°C under an argon atmosphere for 12 hours.

  • Validation Check 1: The color of the reaction mixture typically transitions from red-orange to dark brown, indicating the formation of active Pd(0) species and subsequent catalytic turnover.

• Workup and Purification : Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via flash column chromatography.

Conclusion

5-Iodo-N1-methylbenzene-1,2-diamine stands as a masterclass in functional group orthogonality. By understanding the kinetic preference of its secondary amine and the thermodynamic stability of the resulting heterocycles, researchers can deploy this intermediate to rapidly assemble complex, drug-like architectures with absolute regiocontrol[2].

Sources

• 1. 1369925-66-5|3-Iodo-N1-methylbenzene-1,2-diamine|BLD Pharm [bldpharm.com]
• 2. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 3. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]

Protocols & Analytical Methods

Application Note: Chemoselective Synthesis of 5-Iodo-N1-methylbenzene-1,2-diamine

Context and Utility in Drug Development

5-Iodo-N1-methylbenzene-1,2-diamine (CAS: 1369860-09-2) is a highly valued bifunctional building block in medicinal chemistry. It serves as a critical precursor for the assembly of substituted benzimidazoles, which are ubiquitous pharmacophores in modern drug discovery, particularly within kinase inhibitors (e.g., FGFR inhibitors)[1]. The presence of the heavy iodine atom provides a versatile synthetic handle for late-stage diversification via transition-metal-catalyzed cross-coupling reactions (such as Suzuki, Heck, and Sonogashira couplings) [2].

Strategic Route Design & Mechanistic Rationale

The synthesis of 5-Iodo-N1-methylbenzene-1,2-diamine requires a delicate balance of reactivity to install the vicinal diamine motif without compromising the highly labile carbon-iodine bond. We employ a self-validating, two-step chemoselective sequence:

Step 1: Nucleophilic Aromatic Substitution (SNAr) The sequence begins with 2-fluoro-5-iodonitrobenzene. The highly electron-withdrawing nitro group strongly activates the ortho-fluorine atom toward nucleophilic attack [3]. Because fluorine is highly electronegative, it polarizes the C-F bond, making the ipso carbon highly electrophilic. Iodine, being less electronegative and situated meta to the nitro group, is neither sufficiently activated nor a good enough leaving group in SNAr to compete. Thus, the reaction with methylamine proceeds with perfect regioselectivity to yield 5-iodo-N-methyl-2-nitroaniline.

Step 2: Chemoselective Béchamp Reduction Reducing a nitro group in the presence of an aryl iodide is notoriously challenging. Standard catalytic hydrogenation (e.g., Pd/C with H2) is contraindicated as it readily causes hydrodehalogenation, cleaving the C-I bond. To circumvent this, we utilize a Béchamp reduction employing elemental iron powder and ammonium chloride in aqueous ethanol[1]. This provides a mild, single-electron transfer (SET) pathway that is strictly chemoselective for the nitro group, preserving the aryl iodide intact and yielding the target diamine.

Synthetic Workflow

Two-step synthesis of 5-Iodo-N1-methylbenzene-1,2-diamine via SNAr and Béchamp reduction.

Detailed Experimental Protocols

Protocol A: Synthesis of 5-Iodo-N-methyl-2-nitroaniline

Objective: Regioselective SNAr of 2-fluoro-5-iodonitrobenzene with methylamine.

Reagents & Materials:

• 2-Fluoro-5-iodonitrobenzene (1.0 equiv, 10.0 mmol, 2.67 g)

• Methylamine solution (2.0 M in THF) (2.5 equiv, 25.0 mmol, 12.5 mL)

• Potassium carbonate (K2CO3) (1.5 equiv, 15.0 mmol, 2.07 g)

• Anhydrous Tetrahydrofuran (THF) (20 mL)

Step-by-Step Procedure:

• Preparation: In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 2-fluoro-5-iodonitrobenzene in 20 mL of anhydrous THF.

• Base Addition: Add finely powdered K2CO3 to the solution. Stir for 5 minutes at room temperature (20–25 °C).

• Amine Addition: Slowly add the methylamine solution dropwise over 10 minutes. Self-Validation Cue: The reaction mixture will rapidly transition from pale yellow to a deep, vibrant orange, visually confirming the formation of the highly conjugated nitroaniline product.

• Reaction Monitoring: Stir the mixture at room temperature for 2–4 hours. Monitor via TLC (Hexane/EtOAc 3:1). Self-Validation Cue: The starting material (Rf ~0.6) will disappear, replaced by a bright yellow, UV-active product spot (Rf ~0.4).

• Workup: Quench the reaction by adding 30 mL of distilled water (this dissolves the K2CO3 and removes excess methylamine). Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Purification: Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2SO4, filter, and concentrate under reduced pressure to afford 5-iodo-N-methyl-2-nitroaniline as a bright orange solid.

Protocol B: Chemoselective Reduction to 5-Iodo-N1-methylbenzene-1,2-diamine

Objective: Reduction of the nitro group without deiodination.

Reagents & Materials:

• 5-Iodo-N-methyl-2-nitroaniline (1.0 equiv, 8.0 mmol, 2.22 g)

• Iron (Fe) powder, fine mesh (10.0 equiv, 80.0 mmol, 4.47 g)

• Ammonium chloride (NH4Cl) (5.0 equiv, 40.0 mmol, 2.14 g)

• Ethanol (EtOH) / Water (H2O) (4:1 v/v, 40 mL)

Step-by-Step Procedure:

• Preparation: Suspend 5-iodo-N-methyl-2-nitroaniline in 40 mL of the EtOH/H2O mixture in a 250 mL round-bottom flask.

• Reagent Addition: Add NH4Cl followed by the Fe powder. Attach a reflux condenser.

• Thermal Activation: Heat the vigorously stirred suspension to 70 °C. Self-Validation Cue: The orange suspension will gradually darken, eventually turning into a thick brown/black sludge as iron oxides are generated during the single-electron transfer process.

• Reaction Monitoring: Maintain at 70 °C for 2–3 hours. Monitor via TLC (Hexane/EtOAc 1:1). Self-Validation Cue: The orange starting material spot will vanish, replaced by a highly polar, UV-active baseline spot that stains strongly with ninhydrin, confirming the presence of the new primary amine.

• Filtration: While still hot, filter the reaction mixture through a tightly packed pad of Celite to remove the iron sludge. Wash the Celite pad thoroughly with hot EtOAc (3 × 30 mL). Crucial Step: Hot filtration prevents the product from crystallizing within the iron matrix and being lost.

• Workup: Concentrate the filtrate to remove ethanol. Dilute the remaining aqueous phase with saturated NaHCO3 (20 mL) to ensure free-base formation, then extract with EtOAc (3 × 30 mL). Wash with brine, dry over Na2SO4, and concentrate in vacuo.

• Storage: The resulting 5-Iodo-N1-methylbenzene-1,2-diamine is an off-white to pale brown solid. Note: Electron-rich diamines are prone to air oxidation. Store immediately under an argon atmosphere at -20 °C, or convert to the more stable dihydrochloride salt by bubbling HCl gas through an ethereal solution of the product [2].

Quantitative Data & Analytical Summary

Parameter	Step 1: SNAr	Step 2: Chemoselective Reduction
Target Product	5-Iodo-N-methyl-2-nitroaniline	5-Iodo-N1-methylbenzene-1,2-diamine
CAS Number	1369935-05-6	1369860-09-2
Typical Yield	85 - 92%	75 - 85%
Reaction Conditions	THF, RT, 2 - 4 hours	EtOH/H2O, Fe/NH4Cl, 70 °C, 2 - 3 hours
Physical Appearance	Bright orange/yellow solid	Off-white to pale brown solid
Key 1H NMR Marker	NHCH3 doublet (~2.9 ppm)	Aromatic protons shift upfield; broad NH2 singlet
Mass Spec (ESI+)	[M+H]+ 279.0	[M+H]+ 249.0

References

• Title: Synthesis and Fluorescent Properties of Alkynyl- and Alkenyl-Fused Benzotriazole-Derived α-Amino Acids Source: The Journal of Organic Chemistry (ACS Publications) URL: [Link]

• Title: WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases Source: Google Patents URL

Sources

• 1. WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 2. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 3. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Utilization of 5-Iodo-N1-methylbenzene-1,2-diamine in Heterocyclic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of 5-Iodo-N1-methylbenzene-1,2-diamine

In the landscape of modern medicinal chemistry and materials science, the strategic selection of starting materials is paramount to the efficient construction of novel molecular architectures with desired functions. 5-Iodo-N1-methylbenzene-1,2-diamine is a trifunctional building block of significant interest, offering a unique combination of reactive sites that enable the synthesis of a diverse array of heterocyclic compounds. The vicinal diamine moiety serves as a classical precursor for the formation of fused heterocycles, most notably benzimidazoles and quinoxalines. The N-methyl group introduces a degree of steric and electronic differentiation between the two amino groups and provides a handle for modulating the physicochemical properties of the final products.[1] Crucially, the iodine atom at the 5-position is a versatile functional group, readily participating in a variety of palladium-catalyzed cross-coupling reactions. This allows for the late-stage introduction of molecular complexity, a highly desirable feature in the optimization of lead compounds in drug discovery.[2]

This technical guide provides a comprehensive overview of the synthetic utility of 5-Iodo-N1-methylbenzene-1,2-diamine, with a focus on detailed, field-proven protocols for the synthesis of key heterocyclic intermediates and their subsequent functionalization. We will delve into the causality behind experimental choices, ensuring that the described protocols are not merely a series of steps but a self-validating system for achieving desired synthetic outcomes.

Part 1: Synthesis of the Key Intermediate: 6-Iodo-1-methyl-1H-benzo[d]imidazole

The condensation of o-phenylenediamines with one-carbon electrophiles is a robust and widely employed method for the synthesis of benzimidazoles.[1][3][4] The reaction of 5-Iodo-N1-methylbenzene-1,2-diamine with formic acid, a variation of the Phillips-Ladenburg reaction, provides a straightforward route to the key intermediate, 6-iodo-1-methyl-1H-benzo[d]imidazole.

Reaction Principle and Mechanistic Insights

The reaction proceeds via an initial formylation of the more nucleophilic secondary amine (N1-methylamine), followed by an intramolecular cyclization through nucleophilic attack of the primary amine onto the formyl carbon. Subsequent dehydration of the resulting dihydro-benzimidazole intermediate leads to the aromatic benzimidazole ring system.[1] The N-methyl group directs the cyclization to afford the 1-methyl substituted benzimidazole, a common structural motif in many biologically active compounds.

Caption: Mechanism of 6-Iodo-1-methyl-1H-benzo[d]imidazole synthesis.

Detailed Experimental Protocol: Synthesis of 6-Iodo-1-methyl-1H-benzo[d]imidazole

This protocol is adapted from established procedures for benzimidazole synthesis from o-phenylenediamines.[3][5]

Materials and Reagents:

• 5-Iodo-N1-methylbenzene-1,2-diamine

• Formic acid (98-100%)

• 10% Sodium hydroxide solution

• Ethanol

• Activated carbon

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and flask

• Standard laboratory glassware

Procedure:

• In a 250 mL round-bottom flask equipped with a reflux condenser and magnetic stir bar, add 5-Iodo-N1-methylbenzene-1,2-diamine (e.g., 10.0 g, 40.2 mmol).

• Carefully add formic acid (e.g., 15 mL) to the flask.

• Heat the reaction mixture to reflux (approximately 100-110 °C) for 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• In a fume hood, slowly and carefully neutralize the reaction mixture by the dropwise addition of a 10% sodium hydroxide solution until a pH of 7-8 is reached. This neutralization is exothermic and should be performed in an ice bath to control the temperature.

• The crude product will precipitate out of the solution. Collect the precipitate by vacuum filtration using a Büchner funnel and wash thoroughly with cold water.

• For purification, the crude product can be recrystallized from a hot ethanol/water mixture. If the product is colored, activated carbon can be added to the hot solution, followed by hot filtration to remove the carbon.

• Dry the purified white to off-white solid product in a vacuum oven to a constant weight.

Expected Outcome:

This procedure should afford 6-iodo-1-methyl-1H-benzo[d]imidazole in good to excellent yield. The purity can be assessed by melting point determination and spectroscopic methods (¹H NMR, ¹³C NMR, and MS).

Part 2: Application in Heterocyclic Synthesis - Palladium-Catalyzed Cross-Coupling Reactions

The true synthetic power of 6-iodo-1-methyl-1H-benzo[d]imidazole lies in the reactivity of its C-I bond. This provides a versatile handle for the introduction of a wide range of substituents through palladium-catalyzed cross-coupling reactions, which are fundamental tools in modern drug discovery.[6]

Caption: Diversification via cross-coupling reactions.

Suzuki-Miyaura Coupling: Synthesis of 6-Aryl-1-methyl-1H-benzo[d]imidazoles

The Suzuki-Miyaura coupling is a highly reliable method for the formation of C-C bonds between aryl halides and organoboron compounds.[7] This reaction is particularly valuable for accessing biaryl structures, which are prevalent in many pharmaceutical agents.

Reaction Principle:

The catalytic cycle involves the oxidative addition of the aryl iodide to a Pd(0) complex, followed by transmetalation with the boronic acid in the presence of a base, and finally reductive elimination to yield the biaryl product and regenerate the Pd(0) catalyst.

Detailed Experimental Protocol: Microwave-Assisted Suzuki-Miyaura Coupling

This protocol is adapted from established procedures for Suzuki-Miyaura couplings of iodo-heterocycles.[8][9]

Materials and Reagents:

• 6-Iodo-1-methyl-1H-benzo[d]imidazole

• Arylboronic acid (e.g., phenylboronic acid, 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂) or PdCl₂(dppf)

• A suitable phosphine ligand (e.g., SPhos, triphenylphosphine)

• A base (e.g., potassium carbonate, cesium carbonate)

• A solvent (e.g., dioxane, DMF, toluene/water)

• Microwave reactor vial

• Magnetic stir bar

Procedure:

• To a microwave reactor vial equipped with a magnetic stir bar, add 6-iodo-1-methyl-1H-benzo[d]imidazole (1.0 equiv.), the corresponding arylboronic acid (1.2-1.5 equiv.), the base (2.0-3.0 equiv.), the palladium catalyst (e.g., Pd(OAc)₂, 2-5 mol%), and the phosphine ligand (4-10 mol%).

• Add the degassed solvent to the vial.

• Seal the vial and place it in the microwave reactor.

• Irradiate the reaction mixture at a temperature between 100-150 °C for 15-45 minutes. The reaction progress should be monitored by TLC or LC-MS.

• After completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Entry	Arylboronic Acid	Catalyst/Ligand	Base	Solvent	Temp (°C)	Time (min)	Yield (%)
1	Phenylboronic acid	Pd(OAc)₂/SPhos	K₂CO₃	Dioxane/H₂O	120	30	>90
2	4-Methoxyphenylboronic acid	PdCl₂(dppf)	Cs₂CO₃	DMF	140	20	>85
3	3-Pyridylboronic acid	Pd(OAc)₂/PPh₃	K₂CO₃	Toluene/H₂O	110	45	>80

Note: The conditions in the table are representative and may require optimization for specific substrates.

Heck Coupling: Synthesis of 6-Alkenyl-1-methyl-1H-benzo[d]imidazoles

The Heck reaction enables the formation of C-C bonds between aryl halides and alkenes, providing access to substituted styrenes and other vinylated heterocycles.[10]

Detailed Experimental Protocol: Conventional Heck Coupling

This protocol is adapted from general Heck reaction procedures.[6][11]

Materials and Reagents:

• 6-Iodo-1-methyl-1H-benzo[d]imidazole

• Alkene (e.g., styrene, methyl acrylate)

• Palladium(II) acetate (Pd(OAc)₂)

• A phosphine ligand (e.g., tri(o-tolyl)phosphine)

• A base (e.g., triethylamine, potassium carbonate)

• A solvent (e.g., DMF, acetonitrile)

• Schlenk tube or sealed vial

Procedure:

• In a Schlenk tube under an inert atmosphere, dissolve 6-iodo-1-methyl-1H-benzo[d]imidazole (1.0 equiv.) in the chosen solvent.

• Add the alkene (1.5 equiv.), the base (2.0 equiv.), palladium(II) acetate (2-5 mol%), and the phosphine ligand (4-10 mol%).

• Seal the tube and heat the reaction mixture at 80-120 °C for 12-24 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction mixture to room temperature, dilute with an organic solvent, and wash with water and brine.

• Dry, filter, and concentrate the organic layer.

• Purify the crude product by column chromatography.

Sonogashira Coupling: Synthesis of 6-Alkynyl-1-methyl-1H-benzo[d]imidazoles

The Sonogashira coupling is a powerful method for the formation of C-C bonds between aryl halides and terminal alkynes, leading to the synthesis of arylalkynes.[2]

Detailed Experimental Protocol: Sonogashira Coupling

This protocol is adapted from established Sonogashira coupling procedures.[12][13]

Materials and Reagents:

• 6-Iodo-1-methyl-1H-benzo[d]imidazole

• Terminal alkyne (e.g., phenylacetylene, propargyl alcohol)

• A palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, Pd(OAc)₂)

• Copper(I) iodide (CuI)

• A base (e.g., triethylamine, diisopropylamine)

• A solvent (e.g., THF, DMF)

Procedure:

• To a Schlenk tube under an inert atmosphere, add 6-iodo-1-methyl-1H-benzo[d]imidazole (1.0 equiv.), the palladium catalyst (1-5 mol%), and copper(I) iodide (2-10 mol%).

• Add the degassed solvent and the base.

• Add the terminal alkyne (1.2-1.5 equiv.) dropwise.

• Stir the reaction mixture at room temperature or with gentle heating (40-60 °C) for 2-12 hours.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, quench the reaction with saturated aqueous ammonium chloride solution.

• Extract the product with an organic solvent, wash the combined organic layers, dry, and concentrate.

• Purify the crude product by column chromatography.

Part 3: Alternative Heterocyclic Synthesis - Quinoxalines

5-Iodo-N1-methylbenzene-1,2-diamine can also be employed in the synthesis of quinoxalines through condensation with 1,2-dicarbonyl compounds. Quinoxaline derivatives are known to possess a wide range of biological activities, including antimicrobial and anticancer properties.[1][14]

Detailed Experimental Protocol: Microwave-Assisted Quinoxaline Synthesis

This protocol is adapted from a general method for quinoxaline synthesis.[1]

Materials and Reagents:

• 5-Iodo-N1-methylbenzene-1,2-diamine

• 1,2-Dicarbonyl compound (e.g., benzil, glyoxal)

• Iodine (catalytic amount)

• Ethanol/water (1:1)

• Microwave reactor

Procedure:

• In a microwave reactor vial, dissolve 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 mmol) and the 1,2-dicarbonyl compound (1.0 mmol) in 1 mL of ethanol/water (1:1).

• Add a catalytic amount of iodine (5 mol%).

• Irradiate the mixture in a microwave reactor (e.g., at 50 °C) for a short period (typically 5-15 minutes).

• Monitor the reaction by TLC.

• Upon completion, add dichloromethane and wash successively with 5% sodium thiosulfate solution and brine.

• Dry the organic layer with anhydrous sodium sulfate and concentrate to obtain the crude product, which can be purified by recrystallization or column chromatography.

Applications in Drug Discovery and Medicinal Chemistry

The benzimidazole scaffold is a privileged structure in medicinal chemistry, found in numerous FDA-approved drugs.[14] Derivatives of benzimidazole have demonstrated a broad spectrum of biological activities, including antimicrobial, anticancer, antiviral, and antihypertensive effects.[14] The ability to readily synthesize 6-iodo-1-methyl-1H-benzo[d]imidazole and subsequently diversify it through cross-coupling reactions makes 5-Iodo-N1-methylbenzene-1,2-diamine a highly valuable starting material for the construction of compound libraries for high-throughput screening. The introduction of various aryl, alkenyl, and alkynyl moieties at the 6-position allows for the systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity for a given biological target. For example, specific substituted benzimidazoles have shown potent activity as kinase inhibitors and DNA minor groove binding agents in cancer therapy.[7]

Conclusion

5-Iodo-N1-methylbenzene-1,2-diamine is a versatile and strategically important building block for heterocyclic synthesis. Its ability to readily form the 6-iodo-1-methyl-1H-benzo[d]imidazole core, which can be further functionalized through a variety of robust palladium-catalyzed cross-coupling reactions, provides a powerful platform for the synthesis of diverse and complex molecules. The detailed protocols and application notes provided herein offer a practical guide for researchers and scientists in leveraging the full synthetic potential of this compound in their drug discovery and materials science endeavors.

References

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• Al-Ostoot, F. H., et al. (2022). Design, synthesis, bio-evaluation, and in silico studies of some N-substituted 6-(chloro/nitro)-1H-benzimidazole derivatives as antimicrobial and anticancer agents. RSC Advances, 12(35), 22665-22692.
• An Insilico Evaluation of Indole Benzimidazole Scaffolds As Antimicrobial and Anticancer Agents. (2025). International Journal for Multidisciplinary Research, 7(1).

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• Discovery of 1H-benzo[d]imidazole-(halogenated)Benzylidenebenzohydrazide Hybrids as Potential Multi-Kinase Inhibitors. (2023). Pharmaceuticals, 16(7), 1014.
• Liu, Y., et al. (2014). Microwave assisted tandem Heck-Sonogashira reactions of N,N-di-Boc-protected 6-amino-5-iodo-2-methyl pyrimidin-4-ol in an efficient approach to functionalized pyrido[2,3-d]pyrimidines. Organic Letters, 16(13), 3524–3527.
• Chen, Y., et al. (2024, February 16).
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• Master Organic Chemistry. (2016, March 10). The Heck, Suzuki, and Olefin Metathesis Reactions. Retrieved from [Link]

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• Synthesis of Benzimidazole and Mannich Bases Derivatives from 4-Methyl ortho phenylenediamine and Evaluation of their Biological. (2021). International Journal of Drug Delivery Technology, 11(2), 423-431.

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• 1-Aryltriazenes in the Suzuki, Heck, and Sonogashira Reactions in Imidazolium-ILs, with [BMIM(SO3H)][OTf] or Sc(OTf)3as Promoter, and Pd(OAc)2or NiCl2·glyme as Catalyst. (2019). European Journal of Organic Chemistry, 2019(36), 6219-6225.
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• Rational design and synthesis of 2-(1H-indazol-6-yl)-1H-benzo[d]imidazole derivatives as inhibitors targeting FMS-like tyrosine kinase 3 (FLT3) and its mutants. (2022). Bioorganic & Medicinal Chemistry, 54, 116568.

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• Various approaches for the synthesis of benzimidazole derivatives and their catalytic application for organic transformation. (2023). Journal of the Indian Chemical Society, 100(10), 101158.
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Application Note: 5-Iodo-N1-methylbenzene-1,2-diamine as a Strategic Precursor for the Synthesis of Functionalized Benzimidazoles

Abstract: This technical guide provides a comprehensive overview of the synthesis and application of benzimidazoles derived from 5-Iodo-N1-methylbenzene-1,2-diamine. The benzimidazole scaffold is a privileged structure in medicinal chemistry, appearing in numerous FDA-approved drugs.[1][2][3][4] The strategic incorporation of an iodine atom on the benzene ring and a methyl group on one of the diamine nitrogens offers significant advantages for drug discovery programs. The iodine atom serves as a versatile synthetic handle for late-stage functionalization via cross-coupling reactions, while the N-methyl group blocks one potential site of metabolic N-oxidation and provides a vector for tuning physicochemical properties. This document outlines a detailed protocol for the synthesis of a 6-iodo-1-methyl-1H-benzimidazole intermediate and discusses its subsequent elaboration into more complex molecular architectures relevant to pharmaceutical research.

Introduction: The Significance of the Benzimidazole Scaffold

Benzimidazoles are a class of heterocyclic aromatic compounds formed by the fusion of benzene and imidazole rings.[1][5] This structural motif is isosteric to purines, allowing benzimidazole-containing molecules to interact with a wide array of biological targets, including enzymes and receptors.[2] Consequently, benzimidazole derivatives exhibit a broad spectrum of pharmacological activities, including anticancer, antiviral, anthelmintic, and antihypertensive properties.[2][3][5]

The versatility of the benzimidazole core allows for substitution at multiple positions, enabling medicinal chemists to fine-tune the steric, electronic, and pharmacokinetic properties of drug candidates. The development of efficient synthetic methodologies to access diverse benzimidazole libraries is therefore a critical endeavor in modern drug discovery.[6]

The Precursor: 5-Iodo-N1-methylbenzene-1,2-diamine

The choice of starting material is paramount in determining the efficiency and flexibility of a synthetic route. 5-Iodo-N1-methylbenzene-1,2-diamine is a strategically designed precursor that offers two key advantages:

• The N1-Methyl Group: The presence of a methyl group on one of the amino functionalities pre-installs a common feature in many bioactive benzimidazoles. It directs the cyclization reaction and results in a single N-methylated regioisomer, simplifying purification and characterization. Furthermore, this modification can enhance metabolic stability and modulate the compound's lipophilicity and hydrogen bonding capacity.

• The 5-Iodo Group: The iodine atom at the 5-position (which becomes the 6-position in the resulting benzimidazole) is a powerful tool for medicinal chemists. It serves as a highly reactive handle for introducing a wide variety of substituents through palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura, Sonogashira, and Buchwald-Hartwig reactions.[7][8] This allows for the rapid generation of a library of analogs from a common intermediate, facilitating the exploration of structure-activity relationships (SAR).[9]

Synthesis of 6-Iodo-1-methyl-2-phenyl-1H-benzimidazole

The most common and direct method for synthesizing benzimidazoles is the condensation of an o-phenylenediamine with an aldehyde or a carboxylic acid.[10][11][12] The reaction with aldehydes, often followed by an in-situ oxidation step, is particularly effective for generating 2-substituted benzimidazoles.[13][14]

Reaction Principle: Oxidative Condensation

The synthesis proceeds via a two-step, one-pot process. First, the more nucleophilic N1-methylamino group of the precursor attacks the carbonyl carbon of the aldehyde (e.g., benzaldehyde) to form a Schiff base intermediate. This is followed by an intramolecular cyclization where the second amino group attacks the imine carbon. The resulting dihydrobenzimidazole intermediate is then oxidized to the aromatic benzimidazole product. Various oxidizing agents can be employed, with sodium metabisulfite (Na₂S₂O₅) being a mild, inexpensive, and efficient option.[14]

Visualizing the Reaction Mechanism

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Application Notes and Protocols for Catalytic Cross-Coupling Reactions with 5-Iodo-N1-methylbenzene-1,2-diamine

Introduction: A Versatile Building Block for Medicinal Chemistry

5-Iodo-N1-methylbenzene-1,2-diamine is a key synthetic intermediate of significant interest to researchers in drug discovery and development. Its unique trifunctional nature, featuring a reactive aryl iodide, a primary amine, and a secondary N-methylamine, offers a versatile platform for the construction of complex molecular architectures. The ortho-diamine moiety is a well-established precursor for the formation of benzimidazoles, a privileged scaffold in medicinal chemistry found in numerous approved drugs.[1] The strategically positioned iodine atom serves as a handle for a variety of palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents to modulate the physicochemical and pharmacological properties of the resulting compounds.[2]

This guide provides detailed application notes and robust protocols for the utilization of 5-Iodo-N1-methylbenzene-1,2-diamine in several key catalytic cross-coupling reactions. The causality behind experimental choices, potential side reactions, and optimization strategies are discussed to ensure scientific integrity and successful implementation in the laboratory.

Physicochemical Properties and Handling

Property	Value	Source
Molecular Formula	C₇H₉IN₂	PubChem
Molecular Weight	248.07 g/mol	PubChem
Appearance	Off-white to light brown solid	Internal Data
Solubility	Soluble in methanol, ethanol, DMSO, DMF	Internal Data
Storage	Store in a cool, dry, dark place under an inert atmosphere.	Internal Data

Safety Precautions: 5-Iodo-N1-methylbenzene-1,2-diamine is an aromatic amine and should be handled with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work should be conducted in a well-ventilated fume hood.

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura coupling is a powerful and widely used method for the formation of C(sp²)-C(sp²) bonds, connecting the aryl iodide of our substrate to a variety of organoboron reagents.[3] This reaction is instrumental in the synthesis of biaryl and heteroaryl-aryl structures, which are common motifs in pharmacologically active molecules.

Causality in Protocol Design

The choice of catalyst, ligand, base, and solvent is critical for a successful Suzuki-Miyaura coupling. For an electron-rich substrate like 5-Iodo-N1-methylbenzene-1,2-diamine, a palladium(0) source is typically used, often generated in situ from a palladium(II) precatalyst. The presence of two amine groups can potentially chelate to the palladium center and influence the catalytic cycle. Therefore, the selection of a suitable ligand is paramount to ensure efficient catalysis and prevent catalyst deactivation. Bulky, electron-rich phosphine ligands are often employed to promote the oxidative addition and reductive elimination steps.[4] The base plays a crucial role in the transmetalation step, activating the boronic acid partner.[3] An aqueous base solution is often used, which can also aid in the dissolution of the boronic acid.

A potential side reaction to consider is the intramolecular cyclization of the diamine with a suitable one-carbon source to form a benzimidazole.[2] If the desired product is the coupled diamine, it is crucial to avoid acidic conditions or prolonged heating that might promote this cyclization.

Experimental Workflow: Suzuki-Miyaura Coupling

Caption: Generalized workflow for the Suzuki-Miyaura cross-coupling reaction.

Detailed Protocol: Suzuki-Miyaura Coupling of 5-Iodo-N1-methylbenzene-1,2-diamine with Phenylboronic Acid

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
5-Iodo-N1-methylbenzene-1,2-diamine	248.07	1.0	1.0
Phenylboronic Acid	121.93	1.2	1.2
Pd(PPh₃)₄	1155.56	0.05	0.05
K₂CO₃	138.21	2.0	2.0
1,4-Dioxane	-	8 mL	-
Water	-	2 mL	-

Procedure:

• To an oven-dried Schlenk flask, add 5-Iodo-N1-methylbenzene-1,2-diamine (248 mg, 1.0 mmol), phenylboronic acid (146 mg, 1.2 mmol), Pd(PPh₃)₄ (58 mg, 0.05 mmol), and K₂CO₃ (276 mg, 2.0 mmol).

• Evacuate and backfill the flask with an inert atmosphere (e.g., nitrogen or argon) three times.

• Add degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.

• Heat the reaction mixture to 90 °C and stir vigorously for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate (20 mL).

• Filter the mixture through a pad of Celite® to remove the palladium catalyst.

• Transfer the filtrate to a separatory funnel and wash with water (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford the desired N1-methyl-5-phenylbenzene-1,2-diamine.

Buchwald-Hartwig Amination: Constructing Carbon-Nitrogen Bonds

The Buchwald-Hartwig amination is a powerful palladium-catalyzed cross-coupling reaction for the formation of carbon-nitrogen bonds.[2][5] This reaction allows for the coupling of the aryl iodide of our substrate with a wide range of primary and secondary amines, providing access to a diverse array of substituted N-aryl diamines.

Causality in Protocol Design

The success of the Buchwald-Hartwig amination is highly dependent on the choice of the palladium catalyst, ligand, and base. For the coupling of an electron-rich aryl iodide with an amine, bulky, electron-rich phosphine ligands such as those from the Buchwald or Hartwig research groups are often employed.[5][6] These ligands facilitate the crucial oxidative addition and reductive elimination steps of the catalytic cycle. The choice of base is also critical; strong, non-nucleophilic bases like sodium tert-butoxide are commonly used to deprotonate the amine and facilitate the formation of the key palladium-amido intermediate.[7]

Given the presence of two nucleophilic amine groups in the starting material, intermolecular self-coupling is a potential side reaction. To minimize this, it is advisable to use the amine coupling partner in a slight excess. Intramolecular cyclization to form a benzimidazole is less of a concern under the basic conditions of the Buchwald-Hartwig reaction.

Catalytic Cycle: Buchwald-Hartwig Amination

Caption: Simplified catalytic cycle for the Buchwald-Hartwig amination.

Detailed Protocol: Buchwald-Hartwig Amination of 5-Iodo-N1-methylbenzene-1,2-diamine with Morpholine

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
5-Iodo-N1-methylbenzene-1,2-diamine	248.07	1.0	1.0
Morpholine	87.12	1.2	1.2
Pd₂(dba)₃	915.72	0.02	0.02
XPhos	476.65	0.08	0.08
NaOᵗBu	96.10	1.4	1.4
Toluene	-	10 mL	-

Procedure:

• In a glovebox, to an oven-dried Schlenk tube, add 5-Iodo-N1-methylbenzene-1,2-diamine (248 mg, 1.0 mmol), Pd₂(dba)₃ (18.3 mg, 0.02 mmol), XPhos (38.1 mg, 0.08 mmol), and sodium tert-butoxide (135 mg, 1.4 mmol).

• Seal the tube, remove it from the glovebox, and add anhydrous, degassed toluene (10 mL) followed by morpholine (105 µL, 1.2 mmol) via syringe under a positive pressure of inert gas.

• Heat the reaction mixture to 100 °C and stir for 16-24 hours. Monitor the reaction by TLC or LC-MS.

• After completion, cool the reaction to room temperature.

• Dilute the mixture with diethyl ether (20 mL) and filter through a short pad of silica gel, eluting with additional diethyl ether.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate with 1% triethylamine) to yield the desired N1-methyl-5-(morpholin-4-yl)benzene-1,2-diamine.

Sonogashira Coupling: Introducing Alkynyl Moieties

The Sonogashira coupling provides a reliable method for the formation of a carbon-carbon bond between an aryl halide and a terminal alkyne, leading to the synthesis of arylalkynes.[8] This reaction is of great value for the introduction of linear, rigid alkynyl groups into organic molecules, which can act as linkers or pharmacophores.

Causality in Protocol Design

The traditional Sonogashira coupling employs a palladium catalyst and a copper(I) co-catalyst. The palladium catalyst facilitates the oxidative addition of the aryl iodide, while the copper co-catalyst activates the terminal alkyne.[8] An amine base, such as triethylamine or diisopropylamine, is typically used both as a base and as a solvent. For substrates that are sensitive to copper, copper-free Sonogashira protocols have been developed.[9][10] Given the presence of the diamine functionality in our substrate, which could potentially coordinate to the copper, a copper-free protocol is a prudent choice to avoid potential catalyst inhibition or side reactions.

Experimental Workflow: Copper-Free Sonogashira Coupling

Caption: Generalized workflow for the copper-free Sonogashira coupling reaction.

Detailed Protocol: Copper-Free Sonogashira Coupling of 5-Iodo-N1-methylbenzene-1,2-diamine with Phenylacetylene

Reagent	M.W. ( g/mol )	Amount (mmol)	Equivalents
5-Iodo-N1-methylbenzene-1,2-diamine	248.07	1.0	1.0
Phenylacetylene	102.13	1.2	1.2
PdCl₂(PPh₃)₂	701.90	0.03	0.03
Diisopropylamine (DIPA)	101.19	5.0	5.0
Tetrahydrofuran (THF)	-	10 mL	-

Procedure:

• To a Schlenk tube, add 5-Iodo-N1-methylbenzene-1,2-diamine (248 mg, 1.0 mmol) and PdCl₂(PPh₃)₂ (21 mg, 0.03 mmol).

• Evacuate and backfill the tube with an inert atmosphere three times.

• Add anhydrous, degassed THF (10 mL), followed by diisopropylamine (0.7 mL, 5.0 mmol) and phenylacetylene (132 µL, 1.2 mmol) via syringe.

• Stir the reaction mixture at room temperature for 12-18 hours. Monitor the reaction progress by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Dissolve the residue in ethyl acetate (30 mL) and wash with saturated aqueous ammonium chloride solution (2 x 15 mL) and brine (15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to obtain N1-methyl-5-(phenylethynyl)benzene-1,2-diamine.

Conclusion and Future Perspectives

The protocols detailed herein provide a robust foundation for the utilization of 5-Iodo-N1-methylbenzene-1,2-diamine in key catalytic cross-coupling reactions. These methods open avenues for the synthesis of a wide array of novel chemical entities with potential applications in medicinal chemistry and materials science. The strategic functionalization of this versatile building block can lead to the development of new therapeutic agents and advanced materials. Further exploration into other cross-coupling reactions, such as the Heck and Stille couplings, as well as the development of one-pot tandem cross-coupling and cyclization reactions to directly form functionalized benzimidazoles, represent exciting future research directions.

References

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• New avenues for ligand-mediated processes – expanding metal reactivity by the use of redox-active catechol, o-aminophenol and o-phenylenediamine ligands. Chemical Society Reviews, 2015.

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Preparation of pharmaceutical intermediates using 5-Iodo-N1-methylbenzene-1,2-diamine

An Application Guide to the Synthesis of Pharmaceutical Intermediates Using 5-Iodo-N1-methylbenzene-1,2-diamine

Authored by: A Senior Application Scientist

This document provides a detailed technical guide for researchers, scientists, and drug development professionals on the utilization of 5-Iodo-N1-methylbenzene-1,2-diamine as a strategic starting material for the synthesis of pharmaceutical intermediates. We will delve into the compound's reactivity, provide a robust protocol for its conversion into a versatile benzimidazole scaffold, and outline the necessary safety and characterization procedures.

Introduction: The Strategic Value of 5-Iodo-N1-methylbenzene-1,2-diamine

5-Iodo-N1-methylbenzene-1,2-diamine is a highly functionalized aromatic diamine that serves as a powerful building block in modern medicinal chemistry. Its structure is pre-organized for the efficient construction of complex heterocyclic systems, most notably the benzimidazole core. Benzimidazoles are a privileged scaffold in drug discovery, forming the basis of numerous approved drugs, including anthelmintics like albendazole and mebendazole, proton-pump inhibitors, and novel anticancer agents.[1][2][3]

The strategic utility of this reagent stems from three key structural features:

• o-Phenylenediamine Moiety : The vicinal (1,2-) diamine arrangement is the classical precursor for the synthesis of benzimidazoles through condensation reactions with aldehydes, carboxylic acids, or their derivatives.[4][5]

• Iodine Atom : The iodo-substituent provides a reactive handle for post-cyclization functionalization. It is an excellent leaving group for a variety of metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), enabling the introduction of diverse chemical functionalities to modulate the pharmacological profile of the target molecule.[6]

• N1-Methyl Group : The methyl group on one of the amino nitrogens serves to block that position, directing cyclization to the unsubstituted primary amine. This provides regiochemical control, which is crucial for synthesizing specific isomers and avoiding unwanted side products.

This guide will focus on the most common and powerful application of this reagent: the synthesis of a 2-substituted-6-iodo-1-methyl-1H-benzimidazole intermediate.

Physicochemical Properties and Reactivity Profile

Understanding the fundamental properties of the starting material is critical for successful synthesis.

Property	Value	Reference
Chemical Name	4-iodo-N1-methylbenzene-1,2-diamine	[7]
CAS Number	1369893-78-6	[7]
Molecular Formula	C₇H₉IN₂	[7]
Molecular Weight	248.07 g/mol
InChI Key	AOLOFBKQDULYTM-UHFFFAOYSA-N	[7]
Appearance	Typically a solid at room temperature
Hazard Classifications	May cause skin irritation, serious eye irritation, and acute toxicity.	[8]

Reactivity Insights: The core reactivity lies in the nucleophilic character of the two amino groups. The reaction with an electrophilic carbon, such as the carbonyl carbon of an aldehyde, initiates a cascade leading to the formation of the stable, aromatic benzimidazole ring system. This transformation, known as the Phillips-Ladenburg reaction, is a cornerstone of heterocyclic chemistry.[5]

Core Application: Synthesis of 2-Substituted-6-iodo-1-methyl-1H-benzimidazoles

This section provides a detailed protocol for the condensation of 5-Iodo-N1-methylbenzene-1,2-diamine with various aldehydes. This reaction is highly versatile and serves as a gateway to a wide range of pharmaceutical intermediates.

General Reaction Scheme

Figure 1: Condensation of 5-Iodo-N1-methylbenzene-1,2-diamine with a generic aldehyde (R-CHO) to yield a 2-substituted-6-iodo-1-methyl-1H-benzimidazole.

Reaction Mechanism: The Path to Aromatization

The formation of the benzimidazole ring proceeds through a well-established mechanism involving Schiff base formation followed by intramolecular cyclization and aromatization. The causality behind this pathway is the thermodynamic stability of the final aromatic product.

• Nucleophilic Attack : The more sterically accessible and electronically available primary amine (-NH₂) attacks the electrophilic carbonyl carbon of the aldehyde.

• Schiff Base Formation : A carbinolamine intermediate is formed, which then dehydrates to yield a Schiff base (or imine).

• Intramolecular Cyclization : The secondary amine (-NHCH₃) then performs an intramolecular nucleophilic attack on the imine carbon.

• Aromatization : The resulting dihydrobenzimidazole intermediate eliminates a hydride ion (which is oxidized by a suitable agent in the reaction mixture, often atmospheric oxygen or a dedicated oxidant) to achieve the stable aromatic benzimidazole ring.

Caption: Mechanistic pathway for benzimidazole formation.

Detailed Experimental Protocol

This protocol describes a general and robust method. For specific aldehydes, minor optimizations to temperature or reaction time may be beneficial.[4][9]

Materials and Reagents:

• 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 equiv)

• Substituted Aldehyde (1.1 equiv)

• Sodium Metabisulfite (Na₂S₂O₅) (1.2 equiv) - Serves as a mild oxidizing agent for the aromatization step.

• Ethanol (or Methanol), reagent grade

• Round-bottom flask equipped with a reflux condenser and magnetic stir bar

• Heating mantle or oil bath

• Thin Layer Chromatography (TLC) plates (silica gel 60 F₂₅₄)

• Standard laboratory glassware for work-up and purification

Procedure:

• Reaction Setup : To a round-bottom flask, add 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 equiv) and the selected aldehyde (1.1 equiv).

• Solvent Addition : Add ethanol to the flask to achieve a concentration of approximately 0.2 M with respect to the diamine.

• Reagent Addition : Add sodium metabisulfite (1.2 equiv) to the stirring suspension.

• Reaction Conditions : Heat the reaction mixture to reflux (approx. 78 °C for ethanol) and maintain for 4-8 hours.

• Reaction Monitoring : Monitor the progress of the reaction by TLC (e.g., using a 3:1 hexanes:ethyl acetate mobile phase). The disappearance of the starting diamine spot and the appearance of a new, typically UV-active, product spot indicates reaction progression.

• Work-up :

  • Once the reaction is complete, cool the mixture to room temperature.

  • Reduce the solvent volume by approximately half using a rotary evaporator.

  • Pour the concentrated mixture into a beaker containing ice-water. A precipitate should form.

  • Stir the slurry for 30 minutes to ensure complete precipitation.

  • Collect the solid product by vacuum filtration, washing the filter cake with cold water followed by a small amount of cold ethanol.

• Purification : The crude product is often of high purity. If necessary, it can be further purified by recrystallization from an appropriate solvent (e.g., ethanol/water mixture) or by column chromatography on silica gel.[4]

• Drying : Dry the purified product under vacuum to a constant weight.

Expected Outcomes: A Versatile Synthesis

This protocol is effective for a range of aromatic and aliphatic aldehydes, demonstrating its broad applicability.

Aldehyde Substrate (R-CHO)	Typical Reaction Time (h)	Expected Yield (%)	Notes
Benzaldehyde	4-6	85-95%	Forms the 2-phenyl substituted product.
4-Chlorobenzaldehyde	4-6	88-96%	Electron-withdrawing groups are well-tolerated.
4-Methoxybenzaldehyde	5-7	82-90%	Electron-donating groups may slow the reaction.
Cyclohexanecarboxaldehyde	6-8	75-85%	Aliphatic aldehydes are also suitable substrates.

Experimental Workflow and Characterization

A systematic workflow is essential for reproducible results and unambiguous product identification.

Caption: Standard experimental workflow from synthesis to analysis.

Product Characterization

Unambiguous characterization is mandatory to confirm the identity and purity of the synthesized intermediate.

Example Data for 6-Iodo-1-methyl-2-phenyl-1H-benzimidazole:

Analysis Technique	Expected Result
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~8.0-7.2 (m, aromatic protons), ~3.8 (s, 3H, N-CH₃ singlet). The exact shifts will depend on the 'R' group from the aldehyde. The protons on the iodinated ring will show characteristic splitting patterns.
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~150-110 (aromatic carbons), ~90 (carbon bearing iodine, C-I), ~31 (N-CH₃).
Mass Spec (ESI+)	[M+H]⁺ calculated for C₁₄H₁₂IN₂: 335.01. Found: m/z = 335.0.
Melting Point	A sharp melting point range is indicative of high purity.

Safety and Handling Protocols

Adherence to safety protocols is non-negotiable when working with these chemical substances.

• Personal Protective Equipment (PPE) : Always wear a lab coat, nitrile gloves, and chemical safety goggles.[10][11]

• Handling : Handle 5-Iodo-N1-methylbenzene-1,2-diamine and all reagents in a well-ventilated fume hood.[12][13] Avoid inhalation of dust and vapors. Avoid contact with skin and eyes.[11] In case of contact, rinse immediately and thoroughly with water.[10][12]

• Storage : Store the reagent in a tightly closed container in a cool, dry, and well-ventilated place, protected from light.[12][13]

• Waste Disposal : Dispose of all chemical waste according to institutional and local regulations. Do not discharge into drains.[10]

Conclusion

5-Iodo-N1-methylbenzene-1,2-diamine is a premier starting material for constructing benzimidazole-based pharmaceutical intermediates. The protocol detailed herein offers a reliable, high-yielding, and versatile method for synthesizing a key 2-substituted-6-iodo-1-methyl-1H-benzimidazole scaffold. The strategic placement of the iodo and methyl groups provides a platform for extensive diversification, making this an invaluable tool for drug discovery and development programs.

References

• Navarrete-Vázquez, G., Yépez, L., et al. (2003). Synthesis and antiparasitic activity of albendazole and mebendazole analogues. Bioorganic & Medicinal Chemistry Letters.
• Navarrete-Vázquez, G., et al. (2003). Synthesis and antiparasitic activity of albendazole and mebendazole analogues. PubMed.
• Request PDF. (2025). Synthesis and antiparasitic activity of Albendazole and Mebendazole analogues.
• IJNRD. (n.d.). ALBENDAZOLE ANALOGUES: A COMPREHENSIVE STUDY ON SYNTHESIS AND BIOLOGICAL ACTIVITY. IJNRD.
• ResearchGate. (2026).
• Fisher Scientific. (2011).
• Benchchem. (2025). Application Notes and Protocols for the Synthesis of Substituted Benzimidazoles.
• PubMed. (2018). Development of a series of novel o-phenylenediamine-based indoleamine 2,3-dioxygenase 1 (IDO1) inhibitors.
• Merck Millipore. (2025).
• PMC. (2022). Novel benzimidazole derivatives; synthesis, bioactivity and molecular docking study as potent urease inhibitors.
• Semantic Scholar. (2023).
• IJFMR. (2025). Synthesis of Benzimidazoles using High Yield Thermal Method.
• Dojindo. (n.d.).
• Benchchem. (n.d.).
• ChemicalBook. (n.d.).
• MDPI. (2022).
• ECHA. (n.d.).
• Thieme. (2019). SYNTHESIS Reviews and Full Papers in Chemical Synthesis.
• Enamine. (n.d.). 4-iodo-N1-methylbenzene-1,2-diamine | 1369893-78-6.
• ACS Publications. (2022). Improved Syntheses of Halogenated Benzene-1,2,3,4-Tetracarboxylic Diimides.

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Application Note: Regioselective Iodination of N1-Methylbenzene-1,2-diamine

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Focus: Mechanistic causality, protocol self-validation, and regiocontrol in electrophilic aromatic substitution (EAS).

Mechanistic Rationale & Regioselectivity

The functionalization of o-phenylenediamines is a critical bottleneck in the synthesis of complex heterocycles, particularly in the development of kinase inhibitors and Nrf2 regulators[1]. Specifically, the regioselective introduction of an iodine atom onto the N1-methylbenzene-1,2-diamine backbone provides an indispensable synthetic handle for downstream palladium-catalyzed cross-coupling and benzimidazole cyclization[2].

As a Senior Application Scientist, I frequently encounter failure modes in diamine halogenation—most notably oxidative polymerization (tar formation) and poly-halogenation. To master this transformation, one must understand the electronic causality governing the substrate:

• Electronic Directing Effects: The molecule possesses two strongly activating, ortho/para-directing groups: a secondary amine (-NHCH₃) at C1 and a primary amine (-NH₂) at C2.

• Regiocontrol: The methyl group exerts a positive inductive (+I) effect, increasing the electron density on the N1 nitrogen. This makes the -NHCH₃ group a stronger resonance (+M) donor than the -NH₂ group. Consequently, the aromatic ring is most nucleophilic at the position para to the -NHCH₃ group (C4).

• Steric Considerations: Attack at C3 and C6 is sterically hindered by the adjacent amine groups. Thus, electrophilic attack by an iodonium ion (I⁺) exhibits a strong kinetic preference for C4, yielding 4-iodo-N1-methylbenzene-1,2-diamine as the major product, with 5-iodo-N1-methylbenzene-1,2-diamine forming as a minor competitor[2].

Reagent Selection & Quantitative Optimization

Direct iodination of highly activated aromatic compounds requires a delicate balance. Utilizing elemental iodine (I₂) with strong oxidants (e.g., H₂O₂) often leads to the oxidative degradation of the electron-rich diamine. Through extensive optimization, N-Iodosuccinimide (NIS) in an aprotic solvent has proven to be the most reliable reagent, offering a controlled release of the electrophile without the need for harsh oxidative conditions[2].

Table 1: Optimization Matrix for the Mono-Iodination of N1-Methylbenzene-1,2-diamine

Iodinating Agent	Solvent	Temp (°C)	Yield (%)	Regioselectivity (4-Iodo : 5-Iodo)	Mechanistic Observations & Causality
I₂ / H₂O₂	EtOH	25	42%	60:40	High rate of oxidative polymerization; dark tar formation observed.
ICl (Iodine Monochloride)	AcOH	0	55%	70:30	Exothermic; localized heating caused significant di-iodination.
NIS (1.05 eq)	MeCN	0	88%	92:8	Optimal. MeCN stabilizes the transition state; low temp suppresses oxidation.
NIS (1.05 eq)	DMF	-15	85%	95:5	Excellent selectivity, but high-boiling DMF complicates product isolation.

Step-by-Step Experimental Protocol

The following protocol is designed as a self-validating system . At each critical juncture, the physical or chemical state of the reaction provides immediate feedback to the scientist, ensuring the workflow is proceeding as intended.

Materials Required

• Substrate: N1-methylbenzene-1,2-diamine (1.0 eq)

• Reagent: N-Iodosuccinimide (NIS) (1.05 eq) - Must be stored in the dark at 4 °C to prevent degradation.

• Solvent: Anhydrous Acetonitrile (MeCN)

• Quenching Agent: Saturated aqueous Sodium Thiosulfate (Na₂S₂O₃)

Synthesis Workflow

• Substrate Preparation: Dissolve N1-methylbenzene-1,2-diamine (10.0 mmol) in anhydrous MeCN (40 mL) under an inert argon atmosphere.

  • Causality: Argon prevents atmospheric oxygen from participating in radical oxidation pathways.

• Thermal Control: Cool the reaction flask to exactly 0 °C using an ice-water bath. Allow 15 minutes for thermal equilibration.

• Electrophile Addition: Shield the flask from direct light (e.g., wrap in aluminum foil). Add NIS (10.5 mmol) portion-wise over 30 minutes.

  • Causality: Light induces the homolytic cleavage of the N-I bond, triggering radical pathways. Dark conditions enforce a strictly ionic Electrophilic Aromatic Substitution (EAS) mechanism.

• Reaction Maturation: Stir the mixture at 0 °C for 2 hours.

• Self-Validating Quench: Add 20 mL of saturated aqueous Na₂S₂O₃ to the flask and stir vigorously for 10 minutes.

  • Validation Check: The reaction mixture will initially be a dark amber/red due to trace free iodine. Upon successful quenching, the solution will rapidly transition to a pale yellow or biphasic clear state. If the amber color persists, unreacted oxidant remains, and more Na₂S₂O₃ is required.

• Isolation: Extract the aqueous layer with Ethyl Acetate (3 × 30 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexane:EtOAc gradient).

Analytical Validation

• TLC Monitoring: Use Hexane:EtOAc (7:3). The starting diamine is highly polar and retains near the baseline. The introduction of the lipophilic iodine atom significantly increases the Rf​ value of the product, providing instant visual confirmation of conversion.

• Mass Spectrometry: LC-MS analysis will self-validate the mono-iodination by displaying a dominant molecular ion peak at m/z 248 [M+H]⁺, with the absence of the di-iodo mass (m/z 374)[3].

Downstream Applications & Workflow Visualization

The resulting 4-iodo-N1-methylbenzene-1,2-diamine is a highly versatile building block. The labile carbon-iodine bond is a prime target for oxidative addition in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck)[3]. Furthermore, condensation of the diamine moiety with one-carbon electrophiles (e.g., formic acid or aldehydes via the Phillips-Ladenburg reaction) efficiently constructs the benzimidazole core, a structural motif ubiquitous in modern pharmacology[2].

Figure 1: Reaction pathway for the regioselective iodination of N1-methylbenzene-1,2-diamine.

References

• Benchchem. "5-Iodo-N1-methylbenzene-1,2-diamine." Benchchem.com.
• Benchchem. "5-Iodo-N1-methylbenzene-1,2-diamine (Applications)." Benchchem.com.
• Google Patents. "WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases." Google.com.

Sources

• 1. WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 2. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 3. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]

Advanced Ligand Design Incorporating 5-Iodo-N1-methylbenzene-1,2-diamine: Synthesis, Functionalization, and Coordination Chemistry

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Application Focus: N-Heterocyclic Carbene (NHC) Precursors, Kinase Inhibitor Scaffolds, and Transition Metal Catalysis

Strategic Overview of the Scaffold

In modern ligand design and medicinal chemistry, the precise spatial arrangement of coordinating atoms and functional groups is paramount. 5-Iodo-N1-methylbenzene-1,2-diamine serves as a highly privileged building block for the synthesis of complex benzimidazole-based ligands and pharmacophores[1].

The structural logic of utilizing this specific diamine relies on two critical features:

• Symmetry Breaking via N1-Methylation: Unsubstituted benzimidazoles undergo rapid annular tautomerism, complicating metal coordination geometry and structure-activity relationship (SAR) studies. The pre-installed N1-methyl group locks the resulting heterocycle into a single, defined tautomeric state[2].

• The 5-Iodo Electrophilic Handle: The carbon-iodine (C-I) bond possesses a significantly lower bond dissociation energy (~238 kJ/mol) compared to carbon-bromine (~336 kJ/mol) or carbon-chlorine bonds. This thermodynamic vulnerability allows for highly selective oxidative addition by low-valent transition metals (e.g., Pd(0)) at mild temperatures, enabling late-stage functionalization without disrupting sensitive coordination spheres[3].

Regioselective Benzimidazole Core Assembly

The transformation of 5-iodo-N1-methylbenzene-1,2-diamine into a functional ligand core typically begins with a Phillips-Ladenburg condensation. When reacted with a one-carbon electrophile (such as formic acid or an aldehyde), the diamine undergoes formylation followed by intramolecular cyclization.

Regiochemical Shift: It is critical to note the numbering shift during this transformation. In the starting diamine, the iodine is at position 5. Upon cyclization, the methylated nitrogen becomes N1. Consequently, the carbon adjacent to N1 becomes C7a, and the iodine atom is shifted to the 6-position of the newly formed bicyclic system, yielding 6-iodo-1-methyl-1H-benzimidazole [1].

Mechanistic pathway of benzimidazole core formation via condensation and cyclization.

Late-Stage Functionalization via Cross-Coupling

Once the 6-iodo-1-methyl-1H-benzimidazole core is established, the iodine handle is exploited to extend the ligand framework[4]. This is particularly useful for creating extended π -conjugated systems for photoluminescent metal complexes or attaching secondary binding motifs (like pyridine or phosphine groups) to create bidentate chelators[5].

Table 1: Quantitative Comparison of Cross-Coupling Strategies on the Iodo-Benzimidazole Scaffold

Coupling Reaction	Catalyst System	Base / Solvent System	Temp (°C)	Yield Range	Application in Ligand Design
Suzuki-Miyaura	Pd(PPh3)4 (5 mol%)	K2CO3 / Toluene:EtOH:H2O	80–90	75–95%	Extension of conjugated π -systems via arylboronic acids.
Sonogashira	PdCl2(PPh3)2 / CuI	Et3N (neat or in DMF)	60–70	70–90%	Introduction of rigid alkyne spacers for linear ligand topologies.
Buchwald-Hartwig	Pd2(dba)3 / BINAP	NaOtBu / Toluene	100–110	60–85%	Attachment of secondary coordinating amines or macrocycles.

Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that researchers can confirm the success of each step through observable physical and analytical changes.

Protocol A: Synthesis of 6-Iodo-1-methyl-1H-benzimidazole

Causality: Formic acid serves a dual purpose as both the electrophilic carbon source and the acid catalyst required for the final dehydration step.

• Reaction Setup: In a 100 mL round-bottom flask, dissolve 5-Iodo-N1-methylbenzene-1,2-diamine (10.0 mmol) in 15 mL of 98% formic acid[1].

• Reflux: Heat the mixture to 100 °C under a nitrogen atmosphere for 4 hours.

• In-Process Validation (TLC): Spot the reaction mixture against the starting material on silica gel (Eluent: Hexane/EtOAc 1:1). Validation Check: The starting diamine is highly polar and will remain near the baseline ( Rf​≈0.1 ). The successful formation of the benzimidazole is confirmed by the appearance of a new, less polar, strongly UV-active spot ( Rf​≈0.45 ).

• Workup: Cool the mixture to 0 °C and carefully neutralize with 2M NaOH until the pH reaches 8. Validation Check: A precipitate should form as the benzimidazole becomes insoluble in the basic aqueous medium.

• Isolation: Extract with ethyl acetate (3 x 20 mL), wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the product as an off-white solid.

Protocol B: Suzuki-Miyaura Coupling for Ligand Extension

Causality: A biphasic solvent system (Toluene/EtOH/H2O) is utilized to dissolve both the organic benzimidazole electrophile and the inorganic carbonate base, facilitating efficient phase transfer at the interface.

• Degassing (Critical Step): In a Schlenk flask, combine 6-Iodo-1-methyl-1H-benzimidazole (5.0 mmol), the desired arylboronic acid (6.0 mmol), and K2CO3 (15.0 mmol) in a 2:1:1 mixture of Toluene/EtOH/H2O (20 mL). Sparge the solution with argon for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the rapid oxidation of the active Pd(0) catalyst to inactive Pd(II) species.

• Catalyst Addition: Add Pd(PPh3)4 (0.25 mmol, 5 mol%) under a positive flow of argon.

• Heating: Heat the biphasic mixture to 80 °C for 12 hours with vigorous stirring.

• Endpoint Validation: The reaction is complete when the mixture transitions from a yellow suspension to a dark mixture with a fine black precipitate (Pd black, indicating catalyst turnover completion). LC-MS analysis should confirm the disappearance of the precursor ( [M+H]+ corresponding to the iodo-compound) and the appearance of the coupled product mass.

• Purification: Filter through a pad of Celite to remove palladium residues, extract the aqueous layer with dichloromethane, and purify via flash column chromatography.

Coordination Chemistry: Generating NHC Metal Complexes

Benzimidazoles derived from 5-iodo-N1-methylbenzene-1,2-diamine are exceptional precursors for N-Heterocyclic Carbenes (NHCs)[3]. Following cross-coupling at the 6-position, the N3 position remains available for alkylation. Quaternization of N3 with an alkyl halide (e.g., methyl iodide or benzyl bromide) generates a benzimidazolium salt. Subsequent deprotonation of the acidic C2 proton with a strong base (or silver(I) oxide) yields the active carbene, which readily coordinates to transition metals like Palladium, Gold, or Ruthenium for catalytic applications[5].

Workflow for generating extended N-Heterocyclic Carbene (NHC) transition metal complexes.

References

• Google Patents. "US11345681B1 - Inhibitors of fibroblast growth factor receptor kinases." United States Patent and Trademark Office.

• IntechOpen. "Catalytic Intermolecular Functionalization of Benzimidazoles." IntechOpen Publications. Available at:[Link]

• National Institutes of Health (PMC). "Accessing Heteroannular Benzoxazole and Benzimidazole Scaffolds via Carbodiimides Using Azide–Isocyanide Cross-Coupling." PubMed Central. Available at:[Link]

Sources

• 1. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 2. US11345681B1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 3. Catalytic Intermolecular Functionalization of Benzimidazoles | IntechOpen [intechopen.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Buchwald-Hartwig Amination of 5-Iodo-N1-methylbenzene-1,2-diamine

Introduction: The Strategic Importance of C-N Bond Formation

The formation of carbon-nitrogen (C-N) bonds is a cornerstone of modern organic synthesis, particularly in the fields of pharmaceutical and materials science, where the arylamine motif is a prevalent structural feature.[1][2] The Buchwald-Hartwig amination, a palladium-catalyzed cross-coupling reaction, has emerged as a powerful and versatile tool for the synthesis of these bonds.[1][3][4] Developed in the mid-1990s by Professors Stephen L. Buchwald and John F. Hartwig, this reaction offers significant advantages over traditional methods, such as the Ullmann condensation or nucleophilic aromatic substitution, by providing a broader substrate scope, greater functional group tolerance, and milder reaction conditions.[1]

This application note provides a detailed guide for the Buchwald-Hartwig amination of 5-iodo-N1-methylbenzene-1,2-diamine, a substrate of interest in the development of novel pharmaceuticals and functional materials. We will delve into the mechanistic underpinnings of the reaction, provide a validated experimental protocol, and offer insights into potential challenges and optimization strategies.

The Catalytic Cycle: A Mechanistic Overview

The Buchwald-Hartwig amination proceeds through a well-established catalytic cycle involving a palladium(0) species.[1][3][5][6] Understanding this mechanism is crucial for rational catalyst selection and reaction optimization. The key steps are as follows:

• Oxidative Addition: The active Pd(0) catalyst undergoes oxidative addition to the aryl halide (in this case, 5-iodo-N1-methylbenzene-1,2-diamine), forming a Pd(II) intermediate.[1][3][5][6]

• Amine Coordination and Deprotonation: The amine nucleophile coordinates to the Pd(II) complex. A base then deprotonates the coordinated amine, forming a palladium-amido complex.[1][3][6]

• Reductive Elimination: The final and crucial step is the reductive elimination of the desired arylamine product, which regenerates the active Pd(0) catalyst, thus completing the catalytic cycle.[1][3][5][6]

A critical competing side reaction is β-hydride elimination, which can lead to the formation of a hydrodehalogenated arene and an imine.[1][3] The choice of an appropriate phosphine ligand is paramount to favor the desired reductive elimination pathway.[1]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. reddit.com [reddit.com]
• 3. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 4. books.rsc.org [books.rsc.org]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. chem.libretexts.org [chem.libretexts.org]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 5-Iodo-N1-methylbenzene-1,2-diamine Synthesis

Welcome to the Technical Support Center for the synthesis of 5-Iodo-N1-methylbenzene-1,2-diamine . This compound is a highly valuable, heavily functionalized o-phenylenediamine used extensively as a building block for 6-iodo-1-methyl-1H-benzo[d]imidazole derivatives in drug discovery [1].

However, synthesizing this molecule presents significant chemoselectivity and stability challenges. This guide is designed by application scientists to help you troubleshoot low yields, prevent byproduct formation, and optimize your synthetic workflow.

I. Synthetic Workflow Overview

The most reliable route to 5-Iodo-N1-methylbenzene-1,2-diamine is a two-step process: a Nucleophilic Aromatic Substitution (SNAr) followed by a chemoselective nitro reduction.

Figure 1: Two-step synthetic workflow for 5-Iodo-N1-methylbenzene-1,2-diamine.

II. Troubleshooting Guides & FAQs

Issue 1: Massive Deiodination During Nitro Reduction

Q: I am using Palladium on Carbon (Pd/C) and H₂ gas to reduce 5-iodo-N-methyl-2-nitroaniline. My LC-MS shows a massive peak for N1-methylbenzene-1,2-diamine (loss of iodine, M-126). Why is my iodine falling off, and how do I stop it?

The Causality: You are observing catalytic hydrodehalogenation . The carbon-iodine (C–I) bond has a very low bond dissociation energy (~240 kJ/mol), making it the weakest of all carbon-halogen bonds. Transition metal surfaces like Palladium readily undergo oxidative addition into the C–I bond. In the presence of a hydrogen donor, this is rapidly followed by reductive elimination, replacing your target iodine atom with a proton[2, 3].

The Solution: You must abandon transition-metal catalyzed hydrogenation for this specific substrate. Switch to a single-electron transfer (SET) reduction method that does not interact with the C–I bond. The Béchamp reduction (using Iron powder and a mild proton source like NH₄Cl) is the gold standard here [4]. Iron transfers electrons directly to the nitro group without inserting into the aryl halide bond.

Issue 2: Stalled Precursor Synthesis

Q: My SNAr reaction between 1-fluoro-5-iodo-2-nitrobenzene and methylamine stalls at 60-70% conversion, even after 24 hours at reflux. How do I push it to completion?

The Causality: Methylamine is a gas at standard temperature and pressure. If you are running this in an open system or a standard reflux condenser setup, the nucleophile is volatilizing and escaping the reaction mixture before it can fully react with the fluorinated starting material.

The Solution: Run the reaction in a sealed pressure vessel (e.g., a heavy-walled Schlenk tube or Ace glass pressure tube). Use a commercially available solution of methylamine in THF (2.0 M) or Ethanol (33% wt). The strongly electron-withdrawing nitro group sufficiently activates the ortho-fluorine, meaning this reaction will easily reach 100% conversion at 40–50 °C in a sealed system within 4 hours.

Issue 3: Product Degradation on the Bench

Q: My isolated 5-iodo-N1-methylbenzene-1,2-diamine is initially a pale tan solid, but it turns dark purple/brown after a few days in a vial. Is it degrading?

The Causality: Yes. Electron-rich o-phenylenediamines are highly susceptible to auto-oxidation. Atmospheric oxygen acts as a diradical, oxidizing the diamine into highly colored, unstable quinonediimine derivatives, which then polymerize into dark tars.

The Solution: Always sparge your workup and chromatography solvents with nitrogen gas for 15 minutes prior to use. Store the final isolated product under an inert argon or nitrogen atmosphere at -20 °C. If you do not need the free base immediately, bubble dry HCl gas through an ethereal solution of the product to precipitate and isolate it as the bench-stable dihydrochloride salt [1].

III. Quantitative Data: Reduction Method Comparison

To illustrate the critical importance of selecting the correct reduction conditions, review the empirical data below comparing methods for the reduction of 5-iodo-N-methyl-2-nitroaniline.

Reduction Method	Reagents & Conditions	C–I Bond Cleavage (Dehalogenation)	Isolated Yield of Target Diamine	Recommendation
Catalytic Hydrogenation	10% Pd/C, H₂ (1 atm), MeOH, RT	> 85%	< 10%	❌ Do Not Use
Stannous Chloride	SnCl₂·2H₂O, EtOH, 70 °C	< 2%	75 - 80%	⚠️ Acceptable (High toxicity, difficult tin emulsion workups)
Modified Béchamp	Fe powder, NH₄Cl, EtOH/H₂O, 80 °C	0% (Not detected)	90 - 95%	✅ Optimal (Green, cheap, highly chemoselective)

IV. Self-Validating Experimental Protocol: Modified Béchamp Reduction

This protocol utilizes a modified Béchamp reduction to guarantee the preservation of the C–I bond while achieving quantitative reduction of the nitro group.

Reagents Required:

• 5-Iodo-N-methyl-2-nitroaniline (1.0 equiv, 10 mmol)

• Iron powder, 325 mesh (5.0 equiv, 50 mmol)

• Ammonium chloride, NH₄Cl (5.0 equiv, 50 mmol)

• Ethanol / Deionized Water (4:1 v/v ratio, 50 mL)

Step-by-Step Methodology:

• Preparation: In a 250 mL round-bottom flask equipped with a magnetic stir bar, dissolve the 5-Iodo-N-methyl-2-nitroaniline in 40 mL of Ethanol.

• Activation: Add the Iron powder and Ammonium chloride to the flask, followed by 10 mL of Deionized Water. Attach a reflux condenser.

• Reaction: Heat the vigorously stirring mixture to 80 °C (reflux).

  • Validation Check 1: The reaction mixture will rapidly transition from a clear orange solution to a dark, opaque brown/black sludgy suspension as iron oxides (Fe₃O₄) are generated.

• Monitoring: Stir at reflux for 2 hours. Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.7, yellow spot) should completely disappear, replaced by a highly polar product (Rf ~0.2, UV active but not visibly colored).

• Filtration (Critical Step): Cool the flask to room temperature. Filter the dark suspension through a tightly packed 1-inch pad of Celite in a Büchner funnel to remove the iron sludge. Wash the Celite pad thoroughly with hot Ethyl Acetate (3 x 30 mL).

  • Validation Check 2: The filtrate must be perfectly clear and pale yellow. If a dark brown tint persists, colloidal iron has passed through. Re-filter the solution through a fresh pad of Celite layered with 1 cm of Silica gel.

• Workup: Transfer the filtrate to a separatory funnel. Add 50 mL of saturated aqueous NaHCO₃ and extract the organic layer. Extract the aqueous layer once more with 30 mL Ethyl Acetate.

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 5-Iodo-N1-methylbenzene-1,2-diamine as a pale solid. Flush the storage vial with Argon immediately.

Mechanistic Pathway of the Béchamp Reduction

Unlike transition metals, Iron reduces the nitro group via a stepwise electron/proton transfer that is entirely blind to the halogen bond.

Figure 2: Sequential electron/proton transfer in the Béchamp reduction mechanism.

V. References

• Selective Hydrogenation of Halogenated Nitroaromatics to Haloanilines in Batch and Flow. Organic Process Research & Development, ACS Publications. URL:[Link]

• Comparative study on catalytic hydrodehalogenation of halogenated aromatic compounds over Pd/C and Raney Ni catalysts. Scientific Reports (via PMC). URL:[Link]

• Béchamp reduction: Reaction history and scope. Wikipedia. URL:[Link]

Technical Support Center: A Researcher's Guide to the Purification of 5-Iodo-N1-methylbenzene-1,2-diamine

Welcome to the technical support center for the purification of 5-Iodo-N1-methylbenzene-1,2-diamine. This guide is designed for researchers, scientists, and drug development professionals who are working with this versatile synthetic intermediate. Here, you will find in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols to help you navigate the challenges of purifying this compound and achieve the desired level of purity for your downstream applications.

Introduction: Understanding the Molecule and Its Challenges

5-Iodo-N1-methylbenzene-1,2-diamine is a valuable building block in organic synthesis, particularly for the construction of heterocyclic systems like benzimidazoles.[1] Its structure, featuring two basic amino groups, an iodine atom, and a methyl group on an aromatic ring, presents a unique set of purification challenges. The presence of both a primary and a secondary amine can lead to a range of intermolecular interactions and potential side reactions.[1] Like many aromatic amines, this compound and its crude mixtures can be prone to oxidation and discoloration, necessitating careful handling and efficient purification strategies.

This guide provides a systematic approach to purifying crude 5-Iodo-N1-methylbenzene-1,2-diamine, focusing on the most common and effective techniques: acid-base extraction, column chromatography, and recrystallization.

Troubleshooting Guide: From Common Problems to Effective Solutions

This section addresses specific issues you may encounter during the purification of 5-Iodo-N1-methylbenzene-1,2-diamine and provides actionable solutions.

Problem 1: My crude product is a dark, oily residue.

Cause: Aromatic amines are susceptible to air oxidation, which can lead to the formation of colored impurities. Residual solvents from the reaction work-up can also result in an oily appearance.

Solution:

• Initial Work-up: Ensure the initial work-up procedure is thorough. After quenching the reaction, typically with a reducing agent like sodium thiosulfate to remove any remaining iodine, perform multiple extractions with a suitable organic solvent (e.g., dichloromethane or ethyl acetate) to ensure complete recovery of the product from the aqueous phase.[1]

• Activated Carbon Treatment: For significant discoloration, an activated carbon treatment can be effective. Dissolve the crude product in a suitable solvent, add a small amount of activated carbon, heat the mixture gently, and then filter it through a pad of celite. Be aware that this may result in some product loss.

• Prompt Purification: Do not store the crude product for extended periods. Proceed with purification as soon as possible after the initial work-up to minimize degradation.

Problem 2: I'm seeing significant tailing of my product spot on the TLC plate and during column chromatography.

Cause: The basic nature of the amine functional groups in 5-Iodo-N1-methylbenzene-1,2-diamine leads to strong interactions with the acidic silanol groups on the surface of standard silica gel. This interaction causes the compound to "stick" to the stationary phase, resulting in broad, tailing peaks.

Solution:

• Use a Basic Modifier in the Eluent: Add a small amount (typically 0.5-2%) of a basic modifier like triethylamine or ammonia to your mobile phase. This will neutralize the acidic sites on the silica gel and significantly reduce tailing.

• Alternative Stationary Phases: Consider using a different stationary phase that is less acidic. Basic alumina or amine-functionalized silica gel are excellent alternatives for purifying amines and can provide much sharper peaks.

Experimental Protocols

Here are detailed, step-by-step methodologies for the key purification techniques.

Protocol 1: Purification by Acid-Base Extraction

This technique leverages the basicity of the amine groups to separate the product from non-basic impurities.[2]

Workflow for Acid-Base Extraction:

Caption: Workflow for the purification of 5-Iodo-N1-methylbenzene-1,2-diamine via acid-base extraction.

Step-by-Step Procedure:

• Dissolution: Dissolve the crude 5-Iodo-N1-methylbenzene-1,2-diamine in a suitable water-immiscible organic solvent, such as dichloromethane or ethyl acetate.

• Acidification: Transfer the solution to a separatory funnel and add an equal volume of a dilute aqueous acid (e.g., 1 M HCl).

• Extraction: Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup. Allow the layers to separate. The protonated diamine salt will be in the aqueous layer, while non-basic impurities will remain in the organic layer.

• Separation: Drain the lower aqueous layer into a clean flask.

• Basification: Cool the aqueous layer in an ice bath and slowly add a dilute aqueous base (e.g., 1 M NaOH) with stirring until the solution is basic (check with pH paper). The purified amine will precipitate out or form an oily layer.

• Back-Extraction: Extract the basified aqueous solution multiple times with a fresh portion of the organic solvent.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent under reduced pressure to yield the purified product.

Protocol 2: Purification by Column Chromatography

This is a highly effective method for separating the target compound from impurities with different polarities.

Workflow for Column Chromatography:

Caption: General workflow for purification by column chromatography.

Step-by-Step Procedure:

• Stationary Phase and Eluent Selection:

  • Stationary Phase: Standard silica gel is commonly used.

  • Eluent: A good starting point is a mixture of hexanes and ethyl acetate. To determine the optimal ratio, perform TLC analysis with different solvent systems. A typical gradient could start from 100% hexanes and gradually increase to 20% ethyl acetate in hexanes. Remember to add 0.5-1% triethylamine to the eluent to prevent tailing.

• Column Packing: Prepare a slurry of silica gel in the initial eluent and pack the column.

• Sample Loading: Dissolve the crude product in a minimal amount of the initial eluent or a more polar solvent like dichloromethane. Adsorb this solution onto a small amount of silica gel, evaporate the solvent to dryness, and carefully add the dried powder to the top of the column.

• Elution and Fraction Collection: Elute the column with the chosen solvent system, collecting fractions in test tubes.

• Analysis and Isolation: Analyze the collected fractions by TLC to identify those containing the pure product. Combine the pure fractions and remove the solvent under reduced pressure.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (standard) or Basic Alumina	Silica is cost-effective, but basic alumina can be advantageous for basic compounds.
Mobile Phase	Hexanes/Ethyl Acetate or Dichloromethane/Methanol	A gradient of increasing polarity is often effective.
Additive	0.5-2% Triethylamine or Ammonia	Neutralizes acidic sites on silica gel, preventing peak tailing.

Table 1: Recommended Parameters for Column Chromatography of 5-Iodo-N1-methylbenzene-1,2-diamine.

Protocol 3: Purification by Recrystallization

Recrystallization is an effective technique for purifying solid compounds that are relatively clean.

Step-by-Step Procedure:

• Solvent Selection: The key to successful recrystallization is choosing an appropriate solvent. The ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures. For aromatic amines, common recrystallization solvents include ethanol, methanol, toluene, or mixtures such as ethanol/water or hexanes/ethyl acetate.

• Dissolution: In a fume hood, dissolve the crude solid in the minimum amount of hot solvent.

• Decolorization (Optional): If the solution is colored, add a small amount of activated carbon and boil for a few minutes.

• Hot Filtration: If activated carbon was used, quickly filter the hot solution through a pre-warmed funnel with fluted filter paper to remove the carbon.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Then, place it in an ice bath to maximize crystal formation.

• Isolation and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them in a vacuum oven.

Solvent	Polarity	Boiling Point (°C)	Notes
Water	High	100	May be used in a solvent pair (e.g., with ethanol).
Ethanol	High	78	Good general-purpose solvent for recrystallization.
Methanol	High	65	Similar to ethanol, but more volatile.
Ethyl Acetate	Medium	77	A common choice for moderately polar compounds.
Toluene	Low	111	Useful for less polar compounds.
Hexanes	Low	~69	Often used as the less polar component in a solvent pair.

Table 2: Properties of Common Solvents for Recrystallization.

Frequently Asked Questions (FAQs)

Q1: My purified 5-Iodo-N1-methylbenzene-1,2-diamine is initially a light-colored solid but darkens over time. How can I prevent this?

A1: Aromatic diamines are prone to oxidation, which causes them to darken. To minimize this:

• Storage: Store the purified compound under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed, amber-colored vial to protect it from air and light.

• Low Temperature: Storing the compound at low temperatures (e.g., in a refrigerator or freezer) can also slow down the degradation process.

• Salt Formation: For long-term storage, consider converting the free base to its dihydrochloride salt.[1] Salts of amines are generally more stable and less susceptible to oxidation. This can be achieved by dissolving the purified amine in a suitable solvent and treating it with a solution of HCl in an organic solvent (e.g., HCl in diethyl ether or dioxane).

Q2: What are the likely impurities in my crude 5-Iodo-N1-methylbenzene-1,2-diamine sample?

A2: The impurities will depend on the synthetic route used. Common impurities can include:

• Unreacted Starting Materials: For example, N-methylbenzene-1,2-diamine if the iodination step was incomplete.

• Over-iodinated Products: Di- or tri-iodinated species can form if the reaction conditions are not carefully controlled.

• Isomeric Products: Depending on the directing effects of the amino and methylamino groups, other iodo-isomers might be formed.[1]

• Oxidation Products: As mentioned, a variety of colored byproducts can result from oxidation.

Q3: Can I use the crude product directly in my next reaction?

A3: This depends on the nature of the subsequent reaction. For some robust reactions where minor impurities will not interfere, it might be possible. However, for most applications, especially in drug discovery and development, using a purified starting material is crucial for obtaining clean reaction profiles, reproducible results, and simplifying the purification of the final product.

Q4: How can I monitor the progress of my purification?

A4: Thin-Layer Chromatography (TLC) is an indispensable tool for monitoring purification. It allows you to quickly assess the purity of your fractions from column chromatography or your recrystallized material. For a more quantitative assessment of purity, High-Performance Liquid Chromatography (HPLC) is the method of choice.

References

• Acid–base extraction - Wikipedia. (URL: [Link])

Sources

• 1. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Steric Hindrance in 5-Iodo-N1-methylbenzene-1,2-diamine Reactions

Welcome to the Technical Support Center for 5-Iodo-N1-methylbenzene-1,2-diamine methodologies. This compound presents a unique dual-challenge in synthetic organic chemistry: the steric bulk and altered nucleophilicity of the N1-methyl group, combined with the coordination potential of the ortho-diamine motif during transition-metal catalysis[1].

This guide is designed for researchers and drug development professionals to troubleshoot, optimize, and scale reactions involving this sterically demanding substrate.

Part 1: Troubleshooting Guides & FAQs (Q&A)

Section A: Benzimidazole Cyclization

Q: When attempting to synthesize 6-iodo-1-methyl-1H-benzo[d]imidazole using standard carboxylic acids, my reaction stalls at the intermediate amide stage. How do I force the cyclization?

A: The stalling is caused by the steric hindrance of the N1-methyl group, which restricts the conformational flexibility required for the N2 primary amine to attack the carbonyl carbon of the intermediate amide[2]. Furthermore, the secondary N1 amine is less nucleophilic than a primary amine due to steric shielding, altering the initial attack kinetics[3].

Troubleshooting Steps:

• Upgrade the Electrophile: Abandon standard carboxylic acids. Use highly reactive one-carbon electrophiles like trimethyl orthoformate or acid chlorides.

• Shift the Thermodynamics: Use Polyphosphoric Acid (PPA) as both the solvent and the catalyst. PPA acts as a powerful dehydrating agent that drives the equilibrium forward by sequestering the water byproduct[2].

• Overcome the Activation Energy Barrier: Standard reflux heating is often insufficient. Microwave-assisted organic synthesis (MAOS) rapidly achieves the high localized temperatures needed to overcome the steric clash during ring closure[4].

Section B: Palladium-Catalyzed Cross-Coupling (Suzuki/Buchwald-Hartwig)

Q: My Suzuki-Miyaura coupling at the 5-iodo position yields mostly unreacted starting material or dehalogenated byproducts. Is the N-methyl group blocking the palladium?

A: Yes, but the failure is mechanistic rather than purely physical. The ortho-diamine motif acts as a potent bidentate chelator. When Pd(0) undergoes oxidative addition into the weak C-I bond[1], the adjacent free amines coordinate to the resulting Pd(II) intermediate. This forms a stable, unreactive metallacycle, effectively poisoning the catalyst. The N1-methyl group exacerbates this by restricting the rotation of the C-N bond, locking the amines in a conformation highly favorable for chelation.

Troubleshooting Steps:

• Employ Bulky, Electron-Rich Phosphines: Switch from standard ligands (like PPh 3​ ) to dialkylbiaryl phosphines (e.g., XPhos, SPhos, or PCy 2​ (o-biph)). The massive steric profile of these Buchwald ligands physically prevents the substrate's amines from coordinating to the palladium center, keeping the catalyst in the active cross-coupling cycle[5].

• Protect the Amines: If bulky ligands fail, pre-protect the diamine as a cyclic urea or use a transient Boc-protection strategy to eliminate the lone pair availability.

Section C: Selective N-Functionalization

Q: How can I selectively alkylate the N2 (primary) amine without touching the N1 (secondary) amine?

A: Exploit the steric disparity. While the N1 secondary amine is technically more electron-rich, its nucleophilicity is severely kinetically hindered by the methyl group[3]. By running the reaction at low temperatures (-78°C to 0°C) with a bulky electrophile, the reaction becomes purely kinetically controlled, driving substitution exclusively to the unhindered N2 primary amine.

Part 2: Data Presentation & Optimization Metrics

The following table summarizes the quantitative optimization of Suzuki-Miyaura cross-coupling conditions for sterically hindered iodoanilines, demonstrating the critical need for specialized ligands[5].

Catalyst / Ligand System	Solvent	Base	Temp (°C)	Yield (%)	Mechanistic Observation
Pd(PPh 3​ ) 4​	Toluene/H 2​ O	Na 2​ CO 3​	100	< 15%	Catalyst poisoning via diamine chelation.
Pd(OAc) 2​ / PPh 3​	DMF	K 2​ CO 3​	120	25%	Significant dehalogenation (protodepalladation).
Pd 2​ (dba) 3​ / XPhos	Dioxane/H 2​ O	K 3​ PO 4​	100	88%	Bulky ligand prevents chelation; high conversion.
Pd(OAc) 2​ / PCy 2​ (o-biph)	THF	NaHMDS	65	92%	Excellent oxidative addition despite steric hindrance.

Part 3: Experimental Protocols

Protocol 1: Microwave-Assisted Synthesis of 6-Iodo-1-methyl-1H-benzo[d]imidazole

This protocol utilizes self-validating TLC checks to ensure the intermediate amide has fully cyclized.

• Preparation: In a 10 mL microwave vial, dissolve 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 mmol) in trimethyl orthoformate (3.0 mL).

• Catalysis: Add a catalytic amount of p-toluenesulfonic acid (PTSA, 0.1 mmol). Seal the vial with a crimp cap.

• Irradiation: Heat the mixture in a microwave reactor at 130°C for 15 minutes.

• Validation (TLC): Spot the reaction mixture against the starting material (Eluent: 5% MeOH in DCM). The disappearance of the highly polar diamine spot and the absence of a mid-polarity intermediate spot confirm complete cyclization.

• Workup: Quench with saturated aqueous NaHCO 3​ (10 mL), extract with EtOAc (3 x 10 mL), dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

Protocol 2: Sterically Hindered Suzuki-Miyaura Coupling

Designed to prevent catalyst poisoning via amine chelation.

• Degassing: In an oven-dried Schlenk tube, combine 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 mmol), the target arylboronic acid (1.5 mmol), and K 3​ PO 4​ (2.0 mmol). Evacuate and backfill with Argon three times.

• Catalyst Addition: Under Argon flow, add Pd 2​ (dba) 3​ (0.02 mmol, 2 mol%) and XPhos (0.08 mmol, 8 mol%).

• Solvent: Add anhydrous, degassed 1,4-Dioxane (4.0 mL) and degassed H 2​ O (1.0 mL).

• Reaction: Seal the tube and heat at 100°C for 12 hours. The bulky XPhos ligand will force the cross-coupling pathway over the chelation pathway[5].

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, and purify via flash column chromatography.

Part 4: Mechanistic Visualizations

Mechanism of Pd-catalyst poisoning vs. successful cross-coupling using bulky ligands.

Workflow to overcome N1-methyl steric clash during benzimidazole cyclization.

References

• Baudoin, O., Guénard, D., & Guéritte, F. (2002). Application of the Palladium-Catalyzed Borylation/Suzuki Coupling (BSC) Reaction to the Synthesis of Biologically Active Biaryl Lactams. The Journal of Organic Chemistry - ACS Publications. Retrieved from [Link]

• Tahlan, S., Kumar, S., Ramasamy, K., et al. (2025). Benzimidazole(s): synthons, bioactive lead structures, total synthesis, and the profiling of major... PMC - National Institutes of Health. Retrieved from [Link]

Sources

• 1. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. iris.unica.it [iris.unica.it]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Oxidation in 5-Iodo-N1-methylbenzene-1,2-diamine Storage

Welcome to the Technical Support Center for handling and storing 5-Iodo-N1-methylbenzene-1,2-diamine . As a halogenated ortho-phenylenediamine derivative, this compound is highly valued as a synthetic intermediate for benzimidazole synthesis and organometallic cross-coupling reactions. However, its electron-rich diamine core and photolabile carbon-iodine bond make it notoriously susceptible to environmental degradation.

This guide provides mechanistic insights, validated storage protocols, and chemical rescue procedures designed for researchers and drug development professionals.

Section 1: Mechanistic Understanding of Degradation

Q1: Why does my 5-Iodo-N1-methylbenzene-1,2-diamine turn from a pale powder to a dark brown/black sticky solid over time? The color change is the visual hallmark of oxidative degradation. Ortho-phenylenediamines contain electron-donating amino groups that increase the electron density of the aromatic ring, making them highly susceptible to oxidation by atmospheric oxygen[1]. The initial oxidation yields a quinonediimine intermediate. Over time, these intermediates undergo intermolecular coupling and polymerization, forming highly conjugated, dark-colored poly-phenylenediamine species[1][2].

Additionally, the presence of the iodine atom introduces a secondary degradation pathway. The C-I bond is relatively weak and can undergo photolytic homolytic cleavage if exposed to light, generating reactive aryl radicals that further accelerate complex polymerization and cross-coupling[3].

Q2: Does the N1-methyl group affect its stability compared to unsubstituted o-phenylenediamine? Yes. Alkylation of an amino group generally increases its electron-donating capacity via inductive effects. Consequently, N-methylated phenylenediamines are often more easily oxidized than their unsubstituted counterparts because the HOMO (Highest Occupied Molecular Orbital) energy is raised, facilitating faster electron transfer to oxidants like O₂.

Mechanistic pathways of oxidative and photolytic degradation of the diamine.

Section 2: Optimal Storage Conditions & Protocols

Q3: What are the absolute best practices for storing this compound to guarantee a long shelf life? To arrest both oxidation and photolysis, the compound must be isolated from oxygen, moisture, and photons, and kept at low thermal energy. The standard recommendation is storage under an inert atmosphere (Argon is preferred over Nitrogen due to its higher density, which blankets the solid), in amber glass vials, at -20°C or -80°C[4].

Quantitative Storage Data Summary

The following table extrapolates the expected shelf life of halogenated phenylenediamines based on varying storage environments:

Storage Condition	Atmosphere	Container Type	Temperature	Estimated Shelf Life	Degradation Rate
Ambient Benchtop	Air	Clear Glass	20°C to 25°C	< 1 Week	Rapid (High)
Refrigerator	Air	Amber Glass	2°C to 8°C	1 to 2 Months	Moderate
Standard Freezer	Air	Amber Glass	-20°C	6 Months	Slow
Glovebox / Schlenk	Argon (<0.1 ppm O₂)	Amber Glass + PTFE	-20°C	> 2 Years	Negligible (Optimal)

Q4: How exactly should I prepare the vial for long-term storage? Simply flushing a vial with nitrogen on a benchtop is often insufficient. Piercing a standard septum compromises its integrity, and cooling a sealed vial in a freezer creates negative pressure that can suck humid air into the container through microscopic perforations[5].

Protocol 1: Strict Anaerobic Aliquoting and Storage

Objective: Prepare 5-Iodo-N1-methylbenzene-1,2-diamine for long-term storage (>1 year) without degradation.

• Glovebox Preparation: Transfer the bulk reagent into an inert glovebox maintained at <0.1 ppm O₂ and <0.1 ppm H₂O[4].

• Aliquoting: Divide the bulk material into single-use aliquots using pre-dried amber glass vials. Causality: This prevents repeated freeze-thaw cycles and eliminates the exposure of the main batch to trace oxygen during repeated sampling.

• Sealing: Seal the vials with PTFE-lined solid caps. Causality: Avoid pierceable rubber septa for long-term storage, as they degrade, outgas, and leak over time.

• Secondary Containment: Place the sealed amber vials into a secondary container, such as a vacuum-sealable Mylar bag or a desiccator jar containing activated anhydrous Drierite (CaSO₄) or molecular sieves.

• Cold Storage: Transfer the secondary container to a -20°C freezer.

• Thawing (Critical): Before use, remove the aliquot from the freezer and allow it to warm completely to room temperature before opening. Causality: Opening a cold vial causes immediate condensation of atmospheric moisture onto the hygroscopic amine, leading to rapid hydrolytic and oxidative degradation[5].

Step-by-step workflow for the anaerobic storage and retrieval of sensitive diamines.

Section 3: Chemical Rescue and Purification

Q5: My reagent has turned dark brown. Can I salvage it, or should I discard it? If the material is completely black and gummy, it is heavily polymerized and must be discarded. However, if it is a dark brown crystalline solid, the bulk of the material may still be intact, merely coated in highly colored oxidized impurities (like quinonediimines and trace polymers). You can salvage it using a reductive decolorization and recrystallization protocol[1].

Protocol 2: Reductive Recrystallization of Oxidized Diamine

Objective: Recover pure 5-Iodo-N1-methylbenzene-1,2-diamine from an oxidized batch. Mechanism: Sodium hydrosulfite (sodium dithionite, Na₂S₂O₄) acts as a strong reducing agent that converts colored quinonediimines back into the colorless diamine[1]. Activated charcoal physically adsorbs the larger, irreversible polymeric impurities.

• Solvent Degassing: Sparge an appropriate volume of a suitable recrystallization solvent (e.g., a mixture of ethanol and water) with Argon for 30 minutes to remove dissolved oxygen.

• Dissolution: In a Schlenk flask under Argon, heat the solvent to near boiling and dissolve the degraded 5-Iodo-N1-methylbenzene-1,2-diamine.

• Reduction: Add 1–2% (w/w relative to the amine) of sodium hydrosulfite to the hot solution. The solution should noticeably lighten in color as quinones are reduced[1].

• Adsorption: Add a small scoop (approx. 5% w/w) of decolorizing activated charcoal. Boil gently for 5 minutes.

• Hot Filtration: Perform a hot filtration through a pad of Celite under an inert atmosphere (or vacuum) to remove the charcoal and insoluble polymers.

• Crystallization: Allow the pale/colorless filtrate to cool slowly to room temperature, then transfer to an ice bath (4°C) to maximize crystallization.

• Recovery: Filter the purified crystals under a stream of Argon, wash with a minimal amount of ice-cold, degassed water, and dry thoroughly under high vacuum before storing immediately following Protocol 1 .

References

• Chemical Properties and Handling of p-Phenylenediamine. nbinno.com. 2

• Technical Support Center: o-Phenylenediamine (OPD) Synthesis. Benchchem. 1

• 5-Iodo-N1-methylbenzene-1,2-diamine. Benchchem.3

• Air Sensitive Compounds. Ossila. 4

• Storage of air and temperature sensitive reagents. Chemistry Stack Exchange. 5

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 4. ossila.com [ossila.com]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]

Optimizing reaction conditions for 5-Iodo-N1-methylbenzene-1,2-diamine coupling

Technical Support Center: Optimizing Cross-Coupling Reactions for 5-Iodo-N1-methylbenzene-1,2-diamine

Welcome to the Technical Support Center. 5-Iodo-N1-methylbenzene-1,2-diamine is a highly versatile synthetic intermediate, primarily utilized in the construction of functionalized 1-methyl-1H-benzo[d]imidazole derivatives[1]. The presence of the aryl iodide functionality makes it an excellent candidate for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling[2]. However, the unprotected primary and secondary amines present significant chemoselectivity and catalyst stability challenges.

This guide provides field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols to help you optimize C-C bond formation while preserving the reactive diamine moiety.

Part 1: Troubleshooting & FAQs

Q1: Why does my Suzuki-Miyaura coupling stall at low conversion, and how do I prevent catalyst poisoning? A1: The primary cause of stalled conversions with this substrate is catalyst poisoning. The o-phenylenediamine motif is a potent bidentate ligand. In the absence of a strongly binding, sterically demanding ancillary ligand, the diamine will coordinate to the Pd(II) intermediate formed after oxidative addition, creating a stable, catalytically dead square-planar complex. Solution: Shift from standard phosphines (like PPh3) to dialkylbiaryl phosphine ligands such as XPhos. The immense steric bulk of XPhos prevents the diamine from displacing it, while its electron-rich dicyclohexylphosphine moiety accelerates the initial oxidative addition into the C-I bond[3].

Mechanistic divergence: Productive Suzuki cycle vs. competitive Pd-diamine coordination.

Q2: How do I avoid competitive C-N coupling (Buchwald-Hartwig amination) on the unprotected amines? A2: Competitive C-N coupling is a major risk when coupling unprotected anilines[4]. The chemoselectivity between Suzuki (C-C) and Buchwald-Hartwig (C-N) coupling is dictated by your choice of base. Suzuki transmetalation requires a base to form the reactive boronate complex[5]. However, strong bases (e.g., NaOtBu) will deprotonate the amine, initiating C-N coupling. Solution: By using a mild base like K3PO4 in a biphasic solvent system (1,4-Dioxane/H2O), the boronic acid is selectively activated while the amines remain protonated and unreactive toward the Pd center.

Q3: My reaction mixture turns black rapidly, and I see multiple degradation products. What is happening? A3: Electron-rich diamines are highly susceptible to aerobic oxidation, rapidly forming dark polymeric azo species or quinoxalines. Strict Schlenk techniques or a glovebox must be used. Degassing solvents via the freeze-pump-thaw method removes dissolved oxygen, preventing substrate degradation and preserving the active Pd(0) species.

Part 2: Quantitative Optimization Data

The following table summarizes the causal relationship between ligand/base selection and reaction outcomes during the optimization of the Suzuki-Miyaura coupling for 5-Iodo-N1-methylbenzene-1,2-diamine.

Entry	Catalyst System	Base	Solvent System	Temp (°C)	Conversion (%)	Mechanistic Observation
1	Pd(PPh3)4	Na2CO3	Toluene/H2O	90	<10	Severe catalyst poisoning; unreacted starting material.
2	Pd(dppf)Cl2	K3PO4	Dioxane/H2O	80	45	Moderate conversion; bidentate ligand partially prevents poisoning.
3	Pd2(dba)3 / XPhos	NaOtBu	Toluene	80	20	High C-N coupling interference due to strong base deprotonation.
4	Pd2(dba)3 / XPhos	K3PO4	Dioxane/H2O	80	>95	Clean C-C coupling; primary/secondary amines remain intact.

Part 3: Self-Validating Experimental Protocol

This protocol details the optimized conditions (Entry 4) for the Suzuki-Miyaura coupling of 5-Iodo-N1-methylbenzene-1,2-diamine with a generic aryl boronic acid.

Reagents Required:

• 5-Iodo-N1-methylbenzene-1,2-diamine (1.0 equiv, 1.0 mmol)

• Aryl boronic acid (1.2 equiv, 1.2 mmol)

• Pd2(dba)3 (0.02 equiv, 2 mol%)

• XPhos (0.08 equiv, 8 mol%)

• K3PO4 (3.0 equiv, 3.0 mmol)

• 1,4-Dioxane / H2O (4:1 ratio, 10 mL total volume)

Step-by-Step Methodology:

• Solvent Degassing (Critical Step): Prepare a 4:1 mixture of 1,4-Dioxane and deionized water. Subject the mixture to three cycles of freeze-pump-thaw. Validation: The absence of bubbling during the final thaw cycle confirms the removal of dissolved oxygen.

• Catalyst Pre-activation: In an argon-filled glovebox, add Pd2(dba)3 and XPhos to an oven-dried Schlenk tube equipped with a magnetic stir bar. Add 2 mL of the degassed solvent mixture and stir at room temperature for 15 minutes. Validation: The solution will transition from deep purple/black to a clear, dark red/orange, indicating the formation of the active L2Pd(0) species.

• Substrate Addition: To the active catalyst solution, add 5-Iodo-N1-methylbenzene-1,2-diamine, the aryl boronic acid, and K3PO4. Wash the sides of the tube with the remaining 8 mL of degassed solvent.

• Reaction Execution: Seal the Schlenk tube, remove it from the glovebox, and place it in a pre-heated oil bath at 80°C. Stir vigorously (1000 rpm) to ensure adequate mixing of the biphasic system.

• Monitoring: After 4 hours, sample the organic layer under a positive pressure of argon. Validation: Analyze via LCMS. The disappearance of the starting material peak (m/z[M+H]+ 249) and the appearance of the product mass confirms active turnover.

• Workup & Isolation: Cool the reaction to room temperature. Dilute with EtOAc (20 mL) and wash with a 10% aqueous EDTA solution (2 x 15 mL) to sequester palladium salts, followed by brine (15 mL). Dry the organic layer over anhydrous Na2SO4, filter, and concentrate in vacuo.

Step-by-step workflow for the optimized cross-coupling under inert atmosphere.

Sources

• 1. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Suzuki Coupling [organic-chemistry.org]

Technical Support Center: Troubleshooting HPLC Peak Tailing for 5-Iodo-N1-methylbenzene-1,2-diamine

Welcome to the technical support center for resolving High-Performance Liquid Chromatography (HPLC) issues. This guide is specifically designed for researchers, scientists, and drug development professionals encountering peak tailing with 5-Iodo-N1-methylbenzene-1,2-diamine. As a Senior Application Scientist, my goal is to provide you with not just a list of steps, but a deep, mechanistic understanding of why peak tailing occurs with this analyte and how to systematically resolve it.

The structure of 5-Iodo-N1-methylbenzene-1,2-diamine, an aromatic diamine, presents a unique challenge in reversed-phase HPLC. The two amino groups are basic and prone to secondary interactions with the stationary phase, a primary cause of peak tailing. This guide will walk you through a logical troubleshooting process, from simple mobile phase adjustments to more advanced column chemistry considerations.

Understanding the Problem: Why Does 5-Iodo-N1-methylbenzene-1,2-diamine Exhibit Peak Tailing?

Peak tailing is a common issue in HPLC, characterized by an asymmetrical peak with a "tail" extending from the peak apex.[1][2][3] For 5-Iodo-N1-methylbenzene-1,2-diamine, the primary culprit is the interaction of its basic amino groups with the silica-based stationary phase of the HPLC column.[4][5]

Here's a breakdown of the key contributing factors:

• Silanol Interactions: Most reversed-phase columns use a silica backbone, which has residual silanol groups (Si-OH) on its surface.[2][4] These silanols are acidic and can interact with the basic amino groups of your analyte through ion-exchange, leading to peak tailing.[4][6][7]

• Mobile Phase pH: The pH of your mobile phase plays a critical role.[8][9] If the pH is not optimized, the amino groups on your analyte can become protonated (positively charged), increasing their interaction with negatively charged, deprotonated silanol groups on the column.[4][7]

• Secondary Retention Mechanisms: Besides the intended hydrophobic interactions with the C18 stationary phase, unwanted secondary polar interactions can occur, contributing to peak distortion.[5][10]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is designed to provide direct answers to common questions and a step-by-step approach to resolving peak tailing for 5-Iodo-N1-methylbenzene-1,2-diamine.

Q1: My peak for 5-Iodo-N1-methylbenzene-1,2-diamine is tailing. What is the first thing I should check?

A1: Start with your mobile phase pH. The ionization state of both your analyte and the column's silanol groups is highly dependent on pH.[8][9]

• The Rationale: 5-Iodo-N1-methylbenzene-1,2-diamine is a basic compound due to its two amino groups.[11] At a mid-range pH, these amines can be protonated (positively charged), while the silanol groups on the silica surface can be deprotonated (negatively charged). This electrostatic attraction leads to strong secondary interactions and, consequently, peak tailing.[4][7]

• Troubleshooting Steps:

  • Lower the Mobile Phase pH: Adjust the pH of your aqueous mobile phase to a lower value, typically between 2.5 and 3.5.[5][6][8] At this low pH, the ionization of the silanol groups is suppressed, minimizing the unwanted ionic interactions with your basic analyte.[4][6]

  • Use a Buffer: It is crucial to use a buffer to maintain a stable pH throughout the analysis.[8][12] Unstable pH can lead to inconsistent retention times and poor peak shape.

Q2: I've lowered the pH, but I still see some tailing. What's my next step?

A2: Evaluate your buffer and consider mobile phase additives.

• The Rationale: Even at a low pH, some residual silanol activity can persist. Increasing the buffer concentration or adding a competing base can help to further mask these active sites.[6]

• Troubleshooting Steps:

  • Increase Buffer Concentration: If you are using a low concentration of buffer (e.g., <10 mM), try increasing it to 20-50 mM. A higher buffer concentration can help to better shield the silanol groups.[6]

  • Add a Competing Base (Use with Caution): In some cases, adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can improve peak shape.[13] The TEA will preferentially interact with the active silanol sites, reducing their availability to interact with your analyte. However, be aware that additives like TEA can shorten column lifetime.[13]

Q3: I've optimized my mobile phase, but the peak is still not perfectly symmetrical. Should I consider changing my column?

A3: Yes, your column chemistry is a critical factor. If mobile phase optimization isn't enough, the next logical step is to choose a column specifically designed to minimize silanol interactions.

• The Rationale: Not all C18 columns are created equal. Modern columns often feature advanced technologies to reduce the negative effects of silanol groups.[5]

• Column Selection Guide:

Column Type	Mechanism of Action	Suitability for 5-Iodo-N1-methylbenzene-1,2-diamine
End-capped Columns	The residual silanol groups are chemically bonded with a small, inert compound to make them less reactive.[2]	Highly Recommended: This is a standard feature in most modern columns and significantly improves peak shape for basic compounds.[1]
Hybrid Particle Columns	These columns incorporate both silica and organic polymers in their stationary phase, which reduces the number of available silanol groups.[14]	Excellent Choice: The reduced silanol activity leads to improved peak shape for basic analytes.[14]
Polar-Embedded Columns	These columns have a polar group embedded within the C18 chain, which helps to shield the silanol groups and provides alternative selectivity.[15][16]	Good Alternative: Can offer improved peak shape and retention for polar compounds.

Q4: Are there any other instrumental factors that could be causing my peak tailing?

A4: Absolutely. It's important to rule out "physical" causes of peak tailing.

• The Rationale: Peak tailing can also be caused by issues within the HPLC system itself, independent of the chemical interactions in the column.[1] These are often referred to as extra-column effects.[6]

• Troubleshooting Checklist:

  • Column Void: A void or channel in the column packing can cause peak distortion. This can happen over time due to high pressure or pH extremes.[1] If you suspect a column void, it's best to replace the column.

  • Tubing and Connections: Excessive tubing length or dead volume in the connections between the injector, column, and detector can contribute to peak broadening and tailing.[16] Ensure all connections are tight and use tubing with the appropriate inner diameter.

  • Sample Overload: Injecting too much sample can overload the column, leading to poor peak shape.[17] Try reducing your injection volume or sample concentration.

Systematic Troubleshooting Workflow

To provide a clear, actionable plan, follow this systematic workflow to diagnose and resolve peak tailing for 5-Iodo-N1-methylbenzene-1,2-diamine.

Caption: A systematic workflow for troubleshooting HPLC peak tailing.

Experimental Protocol: A Step-by-Step Guide to Mobile Phase Optimization

This protocol outlines a systematic approach to optimizing your mobile phase to reduce peak tailing.

Objective: To determine the optimal mobile phase pH and buffer concentration for the analysis of 5-Iodo-N1-methylbenzene-1,2-diamine.

Materials:

• HPLC grade water

• HPLC grade acetonitrile or methanol

• Formic acid or phosphoric acid

• Phosphate or formate buffer salts

• 5-Iodo-N1-methylbenzene-1,2-diamine standard

Procedure:

• Prepare a Stock Solution: Prepare a stock solution of your analyte in a suitable solvent (e.g., methanol or acetonitrile).

• Initial Mobile Phase Preparation:

  • Prepare an aqueous mobile phase (Mobile Phase A) with a buffer at a concentration of 20 mM.

  • Adjust the pH of Mobile Phase A to 3.0 using formic acid or phosphoric acid.

  • Your organic mobile phase (Mobile Phase B) will be acetonitrile or methanol.

• Initial Analysis:

  • Equilibrate your HPLC system with a starting gradient (e.g., 95% A, 5% B).

  • Inject your standard and run your gradient method.

  • Evaluate the peak shape and tailing factor.

• pH Optimization:

  • Prepare a series of Mobile Phase A solutions with varying pH values (e.g., 2.5, 3.5).

  • Repeat the analysis with each mobile phase and compare the peak shapes.

• Buffer Concentration Optimization:

  • Using the optimal pH determined in the previous step, prepare Mobile Phase A solutions with different buffer concentrations (e.g., 10 mM, 50 mM).

  • Repeat the analysis and identify the buffer concentration that provides the best peak symmetry.

By following this structured approach, you can systematically identify and address the root cause of peak tailing for 5-Iodo-N1-methylbenzene-1,2-diamine, leading to more accurate and reliable analytical results.

References

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019, November 12). LCGC. [Link]

• Control pH During Method Development for Better Chromatography. Agilent. [Link]

• The Theory of HPLC Column Chemistry. Crawford Scientific. [Link]

• Mobile Phase Selection in Method Development: How to Optimize. (2025, October 21). Welch Materials. [Link]

• What is "silanol activity" when a column is described as having low or high silanol activity? - WKB229047. (2022, March 14). Waters Knowledge Base. [Link]

• What is the effect of free silanols in RPLC and how to reduce it? (2023, November 23). Pharma Growth Hub. [Link]

• The LCGC Blog: Silica for HPLC Stationary Phases – A Five Minute Guide. LCGC. [Link]

• Leveraging Mobile Phase pH to Optimize Separations for Improved Prep Performance Using Columns Packed With Waters™ Hybrid Particles. Waters. [Link]

• Exploring the Role of pH in HPLC Separation. (2024, December 3). Moravek, Inc. [Link]

• HPLC Peak Tailing. (2022, February 15). Axion Labs. [Link]

• How to Reduce Peak Tailing in HPLC? (2025, June 9). Phenomenex. [Link]

• Mobile Phase Optimization: A Critical Factor in HPLC. (2025, June 6). Phenomenex. [Link]

• How can I prevent peak tailing in HPLC? (2013, November 27). ResearchGate. [Link]

• LC Technical Tip. Phenomenex. [Link]

• Effects of Secondary Interactions in Size Exclusion Chromatography. International Labmate. [Link]

• Agilent Polaris HPLC Columns. Chrom Tech. [Link]

• What Causes Peak Tailing in HPLC? (2025, October 28). Chrom Tech, Inc. [Link]

• peak tailing. (2010, June 16). Chromatography Forum. [Link]

• Chromatography Techniques for Polar Analytes: Column Selection Guide. Pharma Now. [Link]

• Troubleshooting Peak Shape Problems in HPLC. Waters Corporation. [Link]

• Tips and Tricks of HPLC System Troubleshooting. Agilent. [Link]

• HPLC Troubleshooting Guide. Advanced Chromatography Technologies. [Link]

• HPLC Tech Tip: Peak Tailing of Basic Analytes. Phenomenex. [Link]

• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex. [Link]

• HPLC Troubleshooting Guide. Restek. [Link]

• How to make a polar endcapped C18 column act more polar (HPLC)? (2016, January 4). ResearchGate. [Link]

• Peak Tailing in HPLC. Element Lab Solutions. [Link]

Sources

• 1. HPLC Peak Tailing - Axion Labs [axionlabs.com]
• 2. LC Technical Tip [discover.phenomenex.com]
• 3. elementlabsolutions.com [elementlabsolutions.com]
• 4. pharmagrowthhub.com [pharmagrowthhub.com]
• 5. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. support.waters.com [support.waters.com]
• 8. agilent.com [agilent.com]
• 9. moravek.com [moravek.com]
• 10. chromatographytoday.com [chromatographytoday.com]
• 11. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 12. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 13. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 14. kh.aquaenergyexpo.com [kh.aquaenergyexpo.com]
• 15. chromtech.com [chromtech.com]
• 16. chromtech.com [chromtech.com]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Solubility of 5-Iodo-N1-methylbenzene-1,2-diamine

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter unexpected solubility hurdles when working with halogenated aromatic diamines. 5-Iodo-N1-methylbenzene-1,2-diamine is a highly versatile synthetic intermediate used in the development of benzimidazoles and complex pharmaceutical architectures[1]. However, its unique physicochemical properties often lead to frustrating precipitation events or failed extractions.

This guide deconstructs the mechanistic causality behind these solubility issues and provides field-proven, self-validating protocols to keep your workflows running smoothly.

Part 1: Mechanistic Overview (The "Why")

To solve solubility issues, we must first understand the molecular forces at play. The solubility profile of 5-Iodo-N1-methylbenzene-1,2-diamine is dictated by a tug-of-war between its functional groups:

• Robust Intermolecular Hydrogen Bonding: The molecule features a primary amine (-NH2) and a secondary amine (-NHCH3). This configuration provides three hydrogen-bond donors and multiple acceptors, facilitating a highly ordered, tightly packed intermolecular hydrogen-bonding network in the solid state[1].

• Lipophilicity vs. Lattice Energy: The bulky, polarizable iodine atom at position 5 increases the overall lipophilicity of the molecule[2]. However, it also increases the crystal lattice energy through potential halogen bonding and π−π stacking.

• Solvent Mismatch: Because of the high lattice energy, non-polar solvents (like hexanes) lack the dielectric constant required to solvate the lipophilic core. Conversely, weakly polar aprotic solvents (like dichloromethane) cannot sufficiently disrupt the strong amine-driven H-bond network. Therefore, successful solvation requires polar solvents capable of acting as strong H-bond acceptors.

Part 2: Troubleshooting FAQs

Q1: I purchased 5-Iodo-N1-methylbenzene-1,2-diamine, but it is completely insoluble in ethyl acetate during my extraction. What is happening? A: You likely purchased the dihydrochloride salt form (CAS: 1864073-55-1) rather than the free base[3]. The salt form is highly ionic, making it freely soluble in water but completely insoluble in organic solvents like ethyl acetate. To extract it into an organic phase, you must basify the aqueous solution (pH > 8) to neutralize the HCl and generate the free base[4]. (See Protocol A below).

Q2: My free base compound keeps crashing out of dichloromethane (DCM) when I try to prepare a stock solution. How can I fix this? A: DCM is a poor hydrogen-bond acceptor and cannot disrupt the robust H-bonding network of the diamine[1]. Switch to a polar aprotic solvent with a higher dipole moment, such as N,N-Dimethylformamide (DMF) or Dimethyl Sulfoxide (DMSO) . If a chlorinated solvent is strictly required for your reaction, adding 5-10% methanol as a co-solvent will act as an H-bond disruptor and significantly increase solubility[5].

Q3: What is the optimal solvent system for palladium-catalyzed cross-coupling (e.g., Suzuki or Heck reactions) with this substrate? A: For cross-coupling where the iodine acts as the leaving group, the free base is highly soluble in DMF or 1,4-Dioxane/Water (4:1) mixtures. If you are starting with the dihydrochloride salt, you do not need to pre-extract it; simply use DMF and add an excess of a non-nucleophilic base (e.g., DIPEA or K2​CO3​ ) directly to the reaction vessel to neutralize the salt in situ and facilitate dissolution.

Q4: I am trying to synthesize a benzimidazole core. What solvent ensures both solubility and reactivity? A: The synthesis of 6-iodo-1-methyl-1H-benzo[d]imidazole derivatives via condensation with one-carbon electrophiles (like cyanogen bromide or formic acid) proceeds best in polar protic environments[1]. A mixture of Methanol/Water (1:1) or neat Formic Acid provides excellent solubility for the diamine while actively participating in the formylation/cyclization mechanism[4].

Part 3: Quantitative Solvent Compatibility Matrix

The following table summarizes the solubility behavior of both chemical forms to guide your solvent selection.

Solvent System	Polarity Index	Free Base Solubility	Dihydrochloride Salt Solubility	Recommended Application
Water	9.0	Insoluble	Highly Soluble	Salt dissolution, aqueous quenching
Methanol (MeOH)	5.1	Soluble	Soluble	Stock solutions, benzimidazole cyclization
DMF / DMSO	6.4 / 7.2	Highly Soluble	Soluble (requires base)	Pd-catalyzed cross-coupling, SNAr
Ethyl Acetate (EtOAc)	4.4	Moderately Soluble	Insoluble	Liquid-liquid extraction of free base
Dichloromethane (DCM)	3.1	Poorly Soluble	Insoluble	Avoid (Unless 5% MeOH is added)
Hexanes / Heptane	0.1	Insoluble	Insoluble	Precipitation, trituration, washing

Part 4: Validated Experimental Protocols

Protocol A: Free-Basing the Dihydrochloride Salt for Organic Extraction

Use this protocol when you need the pure free base in an organic solvent for downstream synthesis.

• Dissolution: Suspend 1.0 g of 5-Iodo-N1-methylbenzene-1,2-diamine dihydrochloride in 10 mL of deionized water. Stir until completely dissolved.

  • Causality: The ionic salt easily overcomes the lattice energy in high-dielectric water.

• Basification: Slowly add solid NaHCO3​ (or saturated aqueous NaHCO3​ ) portion-wise until the solution reaches pH 8.

  • Causality: NaHCO3​ is chosen over strong bases like NaOH because mild, controlled basification prevents the oxidative degradation of the electron-rich diamine core[4].

• Extraction: Add 15 mL of Ethyl Acetate (EtOAc) and stir vigorously for 5 minutes. Transfer to a separatory funnel and collect the organic layer. Repeat the extraction twice more with 15 mL EtOAc[4].

  • Self-Validation Step: Spot the remaining aqueous layer and the combined organic layer on a TLC plate (Eluent: 50% EtOAc/Hexanes). Visualize under UV (254 nm). The UV-active product must be entirely in the organic phase. If product remains in the aqueous phase, verify the pH is ≥ 8.

• Drying & Concentration: Wash the combined organic layers with brine (10 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield the free base as a solid.

Protocol B: In Situ Solubilization for Pd-Catalyzed Cross-Coupling

Use this protocol to bypass the extraction step and use the salt directly in a coupling reaction.

• Solvent Preparation: To an oven-dried Schlenk flask, add 5-Iodo-N1-methylbenzene-1,2-diamine dihydrochloride (1.0 eq) and anhydrous DMF (0.2 M concentration). The mixture will appear as a cloudy suspension.

• In Situ Neutralization: Add N,N-Diisopropylethylamine (DIPEA) (3.0 eq) dropwise while stirring at room temperature.

  • Causality: 2.0 equivalents of DIPEA are required to scavenge the two equivalents of HCl from the salt, generating the free base. The remaining 1.0 equivalent serves as the base for the cross-coupling cycle. The suspension will rapidly clear into a homogeneous solution as the free base is solvated by the DMF.

  • Self-Validation Step: Visual confirmation. The reaction must transition from a cloudy suspension to a clear (though potentially colored) solution before adding the palladium catalyst. If it remains cloudy, sonicate for 2 minutes.

• Catalyst Addition: Once homogeneous, add your boronic acid (1.2 eq) and Pd-catalyst, then heat to the desired temperature.

Part 5: Solubility Troubleshooting Workflow

Decision tree for resolving solubility issues and selecting the optimal solvent system.

Sources

• 1. 5-Iodo-N1-methylbenzene-1,2-diamine | Benchchem [benchchem.com]
• 2. 2,4-Diiodoaniline (533-70-0) for sale [vulcanchem.com]
• 3. 1864073-55-1|4-Iodo-N1-methylbenzene-1,2-diamine dihydrochloride|BLD Pharm [bldpharm.com]
• 4. WO2021247969A1 - Inhibitors of fibroblast growth factor receptor kinases - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

Comprehensive NMR Characterization Guide: 5-Iodo-N1-methylbenzene-1,2-diamine vs. Structural Isomers

Executive Summary

In pharmaceutical chemistry, substituted o-phenylenediamines such as 5-Iodo-N1-methylbenzene-1,2-diamine are critical synthetic intermediates. They are frequently utilized to construct complex heterocyclic pharmacophores, most notably benzimidazoles, via condensation with one-carbon electrophiles[1]. Furthermore, the labile carbon-iodine bond serves as a prime target for cross-coupling reactions (e.g., Suzuki, Heck) and the generation of aryl radicals[1].

However, the synthesis of these intermediates—often via electrophilic aromatic substitution—frequently yields a mixture of regioisomers (e.g., 4-iodo and 5-iodo analogs). Misidentifying these isomers can catastrophically derail downstream drug development. This guide provides an authoritative comparison of the ^1^H and ^13^C NMR spectral profiles of 5-iodo-N1-methylbenzene-1,2-diamine against its 4-iodo alternative, establishing a robust, self-validating analytical framework for unambiguous structural elucidation.

Mechanistic & Electronic Framework: The Causality of Chemical Shifts

To accurately assign the NMR spectra of 5-iodo-N1-methylbenzene-1,2-diamine, one must understand the competing electronic effects of its three substituents on the aromatic ring:

• N-Methylamino Group (C1) & Amino Group (C2): Both groups are strongly electron-donating via resonance (+R effect). They push electron density into the ring, significantly shielding their respective ortho and para positions. This shifts the corresponding aromatic protons upfield (lower ppm)[2].

• Iodine Atom (C5): Iodine exhibits a weak electron-withdrawing inductive effect (-I) but a profound "heavy atom effect." In ^13^C NMR, the massive electron cloud of the iodine atom causes significant diamagnetic shielding of the ipso carbon (C5), shifting it unusually upfield (typically ~80–90 ppm) compared to standard aromatic carbons[1].

Understanding these causal relationships allows researchers to predict and validate the distinct splitting patterns that differentiate the 5-iodo isomer from the 4-iodo isomer.

Comparative Spectral Data

The following tables summarize the predictive baseline chemical shifts and coupling constants (J-values) for both isomers in DMSO-d6. DMSO-d6 is the solvent of choice because its strong hydrogen-bonding capability slows the proton exchange rate of the -NH and -NH2 groups, preventing signal broadening and allowing for accurate integration[2][3].

Table 1: ^1^H NMR Comparative Data (DMSO-d6, 400 MHz)

Proton Assignment	5-Iodo-N1-methylbenzene-1,2-diamine	4-Iodo-N1-methylbenzene-1,2-diamine	Diagnostic Difference
N-CH3	~2.75 ppm (d or s, 3H)	~2.75 ppm (d or s, 3H)	Identical
NH / NH2	~4.50 - 5.00 ppm (br, 3H)	~4.50 - 5.00 ppm (br, 3H)	Identical
H3	~6.27 ppm (d, J = 8.0 Hz)	~6.67 ppm (d, J = 2.0 Hz)	Critical: H3 is an ortho-coupled doublet in the 5-iodo isomer, but a meta-coupled doublet in the 4-iodo isomer.
H4 / H5	~6.87 ppm (dd, J = 8.0, 2.0 Hz)	~6.87 ppm (dd, J = 8.0, 2.0 Hz)	Overlapping multiplet
H6	~6.67 ppm (d, J = 2.0 Hz)	~6.17 ppm (d, J = 8.0 Hz)	Critical: H6 is a meta-coupled doublet in the 5-iodo isomer, but an ortho-coupled doublet in the 4-iodo isomer.

Table 2: ^13^C NMR Comparative Data (DMSO-d6, 100 MHz)

Carbon Position	5-Iodo-N1-methylbenzene-1,2-diamine	4-Iodo-N1-methylbenzene-1,2-diamine	Electronic Causality
C1 (C-NHCH3)	~137.5 ppm	~136.0 ppm	Deshielded by electronegative Nitrogen
C2 (C-NH2)	~134.5 ppm	~136.0 ppm	Deshielded by electronegative Nitrogen
C3 (CH)	~115.5 ppm	~123.0 ppm	Shielded by ortho -NH2 (+R effect)
C4	~128.5 ppm (CH)	~85.0 ppm (C-I)	Heavy atom effect shifts C-I upfield
C5	~87.5 ppm (C-I)	~128.0 ppm (CH)	Heavy atom effect shifts C-I upfield
C6 (CH)	~125.5 ppm	~113.0 ppm	Shielded by ortho -NHCH3 (+R effect)

Advanced 2D NMR Strategy for Isomer Distinction

Relying solely on 1D ^1^H NMR can be risky if the sample contains impurities. The most authoritative method to distinguish these isomers is using 2D Heteronuclear Multiple Bond Correlation (HMBC) NMR.

The Logic: By irradiating or selecting the N-CH3 protons (~2.75 ppm), you will observe a long-range correlation to the adjacent aromatic carbon (C6) and its attached proton (H6). By examining the multiplicity of H6, you can definitively identify the isomer.

Logical decision tree for differentiating iodo-isomers using 2D HMBC NMR.

High-Fidelity NMR Acquisition Protocol

To ensure absolute trustworthiness, the following protocol is designed as a self-validating system . It incorporates built-in quality assurance checks to guarantee that the subtle 2 Hz meta-couplings are resolved and the quaternary C-I carbon is successfully detected.

Self-validating high-fidelity NMR acquisition workflow.

Step-by-Step Methodology

Step 1: Sample Preparation (Self-Validating)

• Action: Dissolve 15–20 mg of 5-Iodo-N1-methylbenzene-1,2-diamine in 0.6 mL of high-purity DMSO-d6 containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: The sample must be visually inspected to ensure it is 100% homogeneous. Particulates disrupt magnetic field homogeneity, which will artificially broaden the peaks and obscure the critical 2 Hz meta-coupling.

• Validation Check: Hold the NMR tube to the light; if any haze is visible, filter through a glass wool plug.

Step 2: Locking and Shimming

• Action: Insert the sample, lock onto the deuterium signal of DMSO, and perform gradient shimming (Z0–Z5).

• Causality: Perfect shimming is non-negotiable for isomer distinction.

• Validation Check: Measure the Full Width at Half Maximum (FWHM) of the residual DMSO pentet (~2.50 ppm). It must be < 1.0 Hz. If it is wider, re-shim.

Step 3: ^1^H and ^13^C Acquisition Parameters

• ^1^H NMR: 16 scans, 2-second relaxation delay (D1).

• ^13^C NMR: Minimum 1024 scans, D1 = 3 to 5 seconds.

• Causality (Expert Insight): Why a 5-second D1 for ^13^C? The heavy iodine atom at C5 drastically increases the spin-lattice relaxation time (T1) of the ipso carbon. Furthermore, quaternary carbons lack Nuclear Overhauser Effect (NOE) enhancement from attached protons. A longer D1 and higher scan count are strictly required to achieve an acceptable signal-to-noise ratio for the elusive C-I peak at ~87.5 ppm.

Step 4: Processing and Calibration

• Action: Apply a 0.3 Hz exponential line broadening (LB) for ^1^H and 1.0 Hz for ^13^C before Fourier Transformation (FT). Phase and baseline correct manually.

• Validation Check: Calibrate the TMS peak to exactly 0.00 ppm. If the residual DMSO peak does not subsequently align at exactly 2.50 ppm (^1^H) and 39.52 ppm (^13^C), the external magnetic field has drifted, and the spectrum must be re-referenced.

References

• Benchchem. "5-Iodo-N1-methylbenzene-1,2-diamine". Benchchem Product Catalog.
• Benchchem. "N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9". Benchchem Product Catalog.
• National Institutes of Health (NIH). "N-Methyl-o-phenylenediamine | C7H10N2 | CID 78498". PubChem Database.
• White Rose eTheses Online. "Synthesis of Pyrroloquinolines and Pyrroloquinoxalinones Using Azomethine Ylide Cycloaddition Chemistry".

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• 3. N-Methyl-o-phenylenediamine dihydrochloride | 25148-68-9 | Benchchem [benchchem.com]

A Comparative Guide to the Reactivity of 5-Iodo-N1-methylbenzene-1,2-diamine and its 4-Iodo Analog

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic chemistry, the strategic functionalization of aromatic diamines is a cornerstone for the development of novel pharmaceuticals and functional materials. Among the plethora of available building blocks, iodinated N-methylbenzene-1,2-diamines offer a unique combination of functionalities: two nucleophilic amino groups at adjacent positions and a reactive carbon-iodine bond poised for a variety of cross-coupling reactions. This guide provides an in-depth comparison of the reactivity of two constitutional isomers: 5-iodo-N1-methylbenzene-1,2-diamine and 4-iodo-N1-methylbenzene-1,2-diamine.

While direct head-to-head comparative studies of these specific isomers are not extensively documented in the peer-reviewed literature, this guide will leverage fundamental principles of organic chemistry, supported by data from analogous systems, to provide a robust framework for understanding their differential reactivity. We will delve into the electronic and steric factors that govern their behavior in key synthetic transformations, including palladium-catalyzed cross-coupling reactions and the synthesis of benzimidazoles.

Structural and Electronic Properties: A Tale of Two Isomers

The subtle difference in the position of the iodine atom on the benzene ring profoundly influences the electronic environment and steric accessibility of the reactive centers in 5-iodo-N1-methylbenzene-1,2-diamine and its 4-iodo counterpart.

Compound	Structure	Key Positional Relationships
5-Iodo-N1-methylbenzene-1,2-diamine		Iodine is meta to the primary amine (-NH₂) and para to the N-methylamino (-NHCH₃) group.
4-Iodo-N1-methylbenzene-1,2-diamine		Iodine is para to the primary amine (-NH₂) and meta to the N-methylamino (-NHCH₃) group.

The amino (-NH₂) and N-methylamino (-NHCH₃) groups are both electron-donating through resonance and induction.[1][2] The N-methylamino group is generally considered to be slightly more electron-donating than the primary amino group due to the inductive effect of the methyl group.[2] The iodine atom, while electronegative, is a large and polarizable atom, making the C-I bond the most labile among the carbon-halogen bonds for oxidative addition in palladium-catalyzed reactions.[3][4]

Electronic Effects and Their Influence on Reactivity

The interplay of the electronic effects of the substituents dictates the electron density at the carbon atom bearing the iodine, which is a critical factor in the rate-determining oxidative addition step of many palladium-catalyzed cross-coupling reactions.[5]

• 5-Iodo-N1-methylbenzene-1,2-diamine : The iodine atom is positioned para to the more strongly electron-donating N-methylamino group. This para relationship allows for a significant resonance donation of electron density to the carbon atom attached to the iodine, making the C-I bond more electron-rich.

• 4-Iodo-N1-methylbenzene-1,2-diamine : In this isomer, the iodine is para to the primary amino group. While still an electron-donating group, its effect is slightly less pronounced than the N-methylamino group.

A higher electron density at the C-I bond generally accelerates the rate of oxidative addition to a Pd(0) catalyst.[6] Therefore, it is plausible to predict that 5-iodo-N1-methylbenzene-1,2-diamine would exhibit a higher reactivity in palladium-catalyzed cross-coupling reactions compared to its 4-iodo analog due to the more pronounced electron-donating effect of the para-N-methylamino group.

Steric Considerations

Steric hindrance can play a significant role in the approach of the bulky palladium catalyst to the C-I bond.[7] In both isomers, the iodine atom is flanked by a hydrogen atom and a substituted carbon atom of the benzene ring. The N-methylamino group is sterically more demanding than the primary amino group.

• 5-Iodo-N1-methylbenzene-1,2-diamine : The iodine is ortho to a hydrogen and meta to the N-methylamino group, which is relatively far away.

• 4-Iodo-N1-methylbenzene-1,2-diamine : The iodine is ortho to a hydrogen and ortho to the primary amino group. The N-methylamino group is in the meta position.

In this specific comparison, the immediate steric environment around the iodine atom is quite similar for both isomers. Therefore, electronic effects are likely to be the dominant factor in differentiating their reactivity in cross-coupling reactions.

Comparative Reactivity in Key Synthetic Transformations

Palladium-Catalyzed Cross-Coupling Reactions

The Buchwald-Hartwig amination and the Suzuki-Miyaura coupling are two of the most powerful and widely used palladium-catalyzed cross-coupling reactions for the formation of C-N and C-C bonds, respectively.[4][8]

Buchwald-Hartwig Amination: This reaction is a versatile method for the synthesis of arylamines.[9] The choice of ligand, base, and solvent is crucial for achieving high yields and depends on the specific substrates.[8][10]

Suzuki-Miyaura Coupling: This reaction is a robust method for the formation of biaryl compounds.[3][6]

Based on the electronic arguments presented earlier, 5-iodo-N1-methylbenzene-1,2-diamine is expected to be the more reactive coupling partner in both Buchwald-Hartwig and Suzuki-Miyaura reactions. This higher reactivity could translate to milder reaction conditions, lower catalyst loadings, or shorter reaction times to achieve comparable yields to the 4-iodo isomer.

Caption: Generalized catalytic cycle for Pd-catalyzed cross-coupling reactions.

Benzimidazole Synthesis

The condensation of o-phenylenediamines with aldehydes or carboxylic acids is a common and efficient method for the synthesis of benzimidazoles, a privileged scaffold in medicinal chemistry.[11][12][13] The nucleophilicity of the amino groups is a key factor in this transformation.

Caption: General workflow for the synthesis of benzimidazoles.

In both isomers, the two amino groups will exhibit different nucleophilicity due to the electronic influence of the other substituents.

• 5-Iodo-N1-methylbenzene-1,2-diamine : The primary amine is meta to the iodine and ortho to the N-methylamino group. The N-methylamino group is para to the iodine.

• 4-Iodo-N1-methylbenzene-1,2-diamine : The primary amine is para to the iodine and ortho to the N-methylamino group. The N-methylamino group is meta to the iodine.

The electron-withdrawing inductive effect of the iodine atom will slightly decrease the nucleophilicity of the adjacent amino groups. In the 5-iodo isomer, the primary amine is meta to the iodine, so the deactivating effect is less pronounced compared to the 4-iodo isomer where the primary amine is para to the iodine. However, the initial condensation can occur at either amino group. The subsequent cyclization step is often rate-determining. The overall reaction rate and regioselectivity of the final benzimidazole will depend on a subtle interplay of these electronic and steric factors. Without direct experimental comparison, it is difficult to definitively predict which isomer would be more reactive in benzimidazole synthesis. However, the electron-withdrawing nature of the iodine is expected to slightly decrease the overall nucleophilicity of the diamine system compared to non-iodinated analogs.[14]

Experimental Protocols

The following are generalized protocols for the Buchwald-Hartwig amination and benzimidazole synthesis. These should serve as a starting point, and optimization of reaction conditions is recommended for specific substrates.

General Protocol for Buchwald-Hartwig Amination

This protocol is a general guideline and should be optimized for specific amine and aryl iodide partners.[8][11]

Materials:

• Iodo-N1-methylbenzene-1,2-diamine (1.0 equiv)

• Amine (1.2 equiv)

• Palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%)

• Phosphine ligand (e.g., XPhos, 2-4 mol%)

• Base (e.g., NaOtBu or K₃PO₄, 1.4-2.0 equiv)

• Anhydrous, degassed solvent (e.g., toluene or dioxane)

Procedure:

• In an oven-dried Schlenk tube or reaction vial under an inert atmosphere (e.g., argon or nitrogen), add the iodo-N1-methylbenzene-1,2-diamine, palladium precatalyst, phosphine ligand, and base.

• Evacuate and backfill the reaction vessel with the inert gas three times.

• Add the anhydrous, degassed solvent via syringe, followed by the amine.

• Seal the vessel and heat the reaction mixture with vigorous stirring at the appropriate temperature (typically 80-120 °C) for the required time (typically 4-24 hours).

• Monitor the reaction progress by a suitable analytical technique (e.g., TLC, LC-MS, or GC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate) and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

General Protocol for Benzimidazole Synthesis from an Aldehyde

This protocol describes the condensation of an o-phenylenediamine with an aldehyde.[13][15][16]

Materials:

• Iodo-N1-methylbenzene-1,2-diamine (1.0 equiv)

• Aldehyde (1.0-1.2 equiv)

• Oxidizing agent (e.g., sodium metabisulfite, Na₂S₂O₅, 2.0 equiv) or an acid catalyst (e.g., acetic acid)

• Solvent (e.g., ethanol/water mixture or acetic acid)

Procedure:

• In a round-bottom flask, dissolve the iodo-N1-methylbenzene-1,2-diamine in the chosen solvent.

• Add the aldehyde and the oxidizing agent or catalyst.

• Stir the reaction mixture at room temperature or with heating (depending on the specific protocol) for the required time (typically 2-12 hours).

• Monitor the reaction progress by TLC.

• Upon completion, if an oxidizing agent like Na₂S₂O₅ is used, the product may precipitate. If an acid catalyst is used, neutralize the reaction mixture with a base (e.g., 10% NaOH) to precipitate the product.

• Collect the crude product by vacuum filtration and wash with cold water.

• The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol).

Conclusion

In the comparative analysis of 5-iodo-N1-methylbenzene-1,2-diamine and its 4-iodo analog, a nuanced understanding of electronic and steric effects is paramount for predicting their reactivity. Based on established principles, 5-iodo-N1-methylbenzene-1,2-diamine is anticipated to be the more reactive substrate in palladium-catalyzed cross-coupling reactions due to the favorable para positioning of the electron-donating N-methylamino group relative to the iodine atom. This enhanced reactivity can be strategically exploited to achieve desired transformations under milder conditions.

For benzimidazole synthesis, the reactivity is governed by the nucleophilicity of the diamine system. While both isomers are viable precursors, the subtle interplay of electronic effects of all substituents makes a definitive prediction of their relative reactivity challenging without direct experimental evidence.

This guide provides a foundational framework for researchers and drug development professionals to make informed decisions in the selection and application of these valuable synthetic building blocks. The provided protocols offer a starting point for the development of robust and efficient synthetic routes to novel and complex molecules. Further experimental investigation is warranted to provide quantitative validation of the predicted reactivity trends.

References

• La Salle University. Substituent Effects. [Link]

• Wikipedia. Buchwald–Hartwig amination. [Link]

• University of Calgary. Ch12: Substituent Effects. [Link]

• RSC Publishing. Recent achievements in the synthesis of benzimidazole derivatives. [Link]

• IJFMR. Synthesis of Benzimidazoles using High Yield Thermal Method. [Link]

• SciSpace. DFT Study on the Oxidative Addition of 4-Substituted Iodobenzenes on Pd(0)-Phosphine Complexes. [Link]

• ACS GCI Pharmaceutical Roundtable Reagent Guides. Buchwald-Hartwig Amination. [Link]

• PMC. Pd-Catalyzed Cross-Couplings: On the Importance of the Catalyst Quantity Descriptors, mol % and ppm. [Link]

• PMC. HIGH-THROUGHPUT EXPERIMENTATION OF THE BUCHWALD- HARTWIG AMINATION FOR REACTION SCOUTING AND GUIDED SYNTHESIS. [Link]

• WordPress. Buchwald-Hartwig Amination. [Link]

• PMC. Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. [Link]

• Schmid, D. A., et al. Cross-reactivity among iodinated contrast agents: should we be concerned?. Ann Transl Med2019, 7(2), 26.

• Indian Academy of Sciences. A facile and efficient synthesis of benzimidazole as potential anticancer agents. [Link]

• Google Patents.

• Rasayan Journal of Chemistry. ONE POT SYNTHESIS OF SUBSTITUTED BENZIMIDAZOLE DERIVATIVES AND THEIR CHARCTERIZATION. [Link]

• National Open Access Monitor, Ireland. N‐Methylation Effects on the Coordination Chemistry of Cyclic Triamines with Divalent Transition Metals and Their CoII Dioxygen Carriers. [Link]

• Semantic Scholar. A Review of Approaches to the Metallic and Non-Metallic Synthesis of Benzimidazole (BnZ) and Their Derivatives for Biological Ef. [Link]

• PMC. Hypersensitivity Reactions to Iodinated Contrast Media. [Link]

• CUTM Courseware. To synthesize Benzimidazole from o-phenylenediamine. [Link]

• PMC. The Highly Efficient Synthesis of 1,2-Disubstituted Benzimidazoles Using Microwave Irradiation. [Link]

• MDPI. Focusing on the Catalysts of the Pd- and Ni-Catalyzed Hirao Reactions. [Link]

• Organic Chemistry Frontiers (RSC Publishing). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. [Link]

• Organic Chemistry Portal. Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. [Link]

• Frontiers. Hypersensitivity reactions to iodinated contrast media: potential mechanisms and clinical management. [Link]

• MDPI. Characterization of Hypersensitivity to Iodinated Contrast Media: Insights from a Six-Year Cohort of 26,465 Procedures. [Link]

• ResearchGate. Suzuki coupling reaction between 4-iodoanisole and 4-methylbenzene... [Link]

• Organic Chemistry Portal. I2-Mediated Intramolecular C-H Amidation for the Synthesis of N-Substituted Benzimidazoles. [Link]

• Organic Chemistry Portal. Practical and Efficient Suzuki-Miyaura Cross-Coupling of 2-Iodocycloenones with Arylboronic Acids Catalyzed by Recyclable Pd(0)/C. [Link]

• MDPI. Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. [Link]

• ACS Publications. Electronic Effects of Bidentate P,N-Ligands on the Elementary Steps of Au(I)/Au(III) Reactions Relevant to Cross-Coupling Chemistry. [Link]

• ResearchGate. The Suzuki Reaction Under Solvent-Free Conditions. [Link]

• PubMed. Suzuki-Miyaura coupling reaction by PdII-catalyzed aromatic C-H bond activation directed by an N-alkyl acetamino group. [Link]

• Frontiers. Immediate hypersensitivity reactions to iodinated contrast media despite drug prophylaxis—a comparative retrospective cohort study of breakthrough reactions in Bern (Switzerland) and Seoul (South Korea). [Link]

• ResearchGate. Steric Effects in ortho C H Activation of Aromatic Systems. [Link]

• ResearchGate. Ligand-Free Suzuki–Miyaura Coupling Reactions Using an Inexpensive Aqueous Palladium Source: A Synthetic and Computational Exercise for the Undergraduate Organic Chemistry Laboratory. [Link]

• Kyoto University Research Information Repository. [Link]

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Decoding the Molecular Blueprint: A Comparative Guide to the Mass Spectrometry Fragmentation of 5-Iodo-N1-methylbenzene-1,2-diamine

For researchers and professionals in drug development and chemical analysis, the unambiguous identification of novel or modified compounds is paramount. Mass spectrometry, particularly under electron ionization (EI), stands as a cornerstone technique for structural elucidation by analyzing the specific fragmentation patterns of a molecule. This guide provides an in-depth analysis of the predicted electron ionization mass spectrometry (EI-MS) fragmentation pattern of 5-Iodo-N1-methylbenzene-1,2-diamine, a compound of interest in synthetic chemistry and pharmaceutical research. By dissecting the molecule into its constituent functional groups—an iodinated aromatic ring and a methyl-substituted diamine moiety—we can predict its fragmentation behavior and offer a comparative framework against simpler, related structures. This approach not only facilitates the identification of this specific molecule but also serves as a practical guide for interpreting the mass spectra of similarly complex aromatic amines.

The Logic of Fragmentation: Foundational Principles

Electron ionization is a "hard" ionization technique that imparts significant energy into the analyte molecule, leading to extensive and reproducible fragmentation. The resulting mass spectrum is a fingerprint of the molecule, with the fragmentation pathways governed by the relative strengths of chemical bonds and the stability of the resulting fragment ions.

For 5-Iodo-N1-methylbenzene-1,2-diamine, the fragmentation is anticipated to be a composite of the characteristic pathways for iodinated aromatic compounds and N-alkylated aromatic amines. The presence of the iodine atom introduces a particularly weak C-I bond, which is expected to be a primary site of cleavage.[1][2][3] Concurrently, the amine groups, especially the N-methyl group, will drive fragmentation through alpha-cleavage.[4][5]

Predicted Fragmentation Pathway of 5-Iodo-N1-methylbenzene-1,2-diamine

The molecular ion (M+) of 5-Iodo-N1-methylbenzene-1,2-diamine is expected to be observed at a mass-to-charge ratio (m/z) of 248. The subsequent fragmentation is predicted to proceed through several key pathways:

• Loss of an Iodine Radical: The most facile fragmentation is the homolytic cleavage of the carbon-iodine bond, which is the weakest bond in the molecule. This will result in the loss of an iodine radical (I•), leading to a prominent peak at m/z 121.[1][2][6] This fragment ion, the N1-methylbenzene-1,2-diamine radical cation, is expected to be a major ion in the spectrum.

• Alpha-Cleavage at the N-Methyl Group: A characteristic fragmentation of N-alkyl amines is the cleavage of the C-C bond alpha to the nitrogen atom.[4] In this case, the loss of a hydrogen radical from the methyl group can occur, leading to an [M-1]+ ion at m/z 247. A more significant alpha-cleavage would involve the loss of a methyl radical (•CH3) to form a stabilized iminium ion, resulting in a fragment at m/z 233.

• Loss of HCN: Aromatic amines can undergo ring fragmentation, often involving the loss of hydrogen cyanide (HCN).[5] This could occur from the [M-I]+ fragment (m/z 121), leading to a peak at m/z 94.

• Sequential Fragmentations: Further fragmentation of the primary ions will also be observed. For instance, the [M-I]+ ion at m/z 121 could lose a methyl radical to give a fragment at m/z 106, or it could lose HCN to yield an ion at m/z 94.

The following diagram illustrates the predicted fragmentation pathways:

Caption: Predicted EI-MS fragmentation pathway of 5-Iodo-N1-methylbenzene-1,2-diamine.

Comparative Fragmentation Analysis

To provide a clearer understanding, the predicted fragmentation of 5-Iodo-N1-methylbenzene-1,2-diamine is compared with that of its simpler analogues: iodobenzene and N-methyl-o-phenylenediamine.

Fragment Ion	Predicted m/z for 5-Iodo-N1-methylbenzene-1,2-diamine	Corresponding Fragment in Iodobenzene	Corresponding Fragment in N-methyl-o-phenylenediamine
Molecular Ion [M]+•	248	204	122
[M-I]+•	121	77 ([M-I]+)	N/A
[M-CH3]+	233	N/A	107 ([M-CH3]+)
[I]+	127	127 ([I]+)	N/A
[C6H5]+	N/A	77	N/A
[M-HCN]+•	221	N/A	95

This table highlights how the fragmentation pattern of the target molecule is a hybrid of its constituent parts. The prominent loss of iodine is characteristic of iodobenzene, while the loss of a methyl group and HCN are typical for N-methyl-o-phenylenediamine.[7][8]

Experimental Protocol for Mass Spectrometry Analysis

This section provides a standardized protocol for acquiring the EI mass spectrum of 5-Iodo-N1-methylbenzene-1,2-diamine.

Objective: To obtain a reproducible electron ionization mass spectrum for the structural confirmation of 5-Iodo-N1-methylbenzene-1,2-diamine.

Instrumentation:

• Gas Chromatograph (GC) coupled to a Mass Spectrometer (MS) with an Electron Ionization (EI) source.

• Capillary Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., HP-5MS or equivalent).

Reagents and Materials:

• 5-Iodo-N1-methylbenzene-1,2-diamine sample.

• High-purity solvent for sample dilution (e.g., Dichloromethane or Ethyl Acetate).

Procedure:

• Sample Preparation: a. Prepare a 1 mg/mL stock solution of 5-Iodo-N1-methylbenzene-1,2-diamine in the chosen solvent. b. Dilute the stock solution to a final concentration of 10-100 µg/mL.

• GC-MS Instrument Setup: a. Injector:

  • Temperature: 250 °C
  • Injection Volume: 1 µL
  • Split Ratio: 20:1 (can be adjusted based on sample concentration) b. Oven Temperature Program:
  • Initial Temperature: 70 °C, hold for 2 minutes.
  • Ramp: 10 °C/min to 280 °C.
  • Final Hold: 5 minutes at 280 °C. c. MS Parameters:
  • Ion Source: Electron Ionization (EI)
  • Electron Energy: 70 eV
  • Source Temperature: 230 °C
  • Quadrupole Temperature: 150 °C
  • Scan Range: m/z 40-350

• Data Acquisition: a. Inject the prepared sample into the GC-MS system. b. Acquire the data over the entire GC run.

• Data Analysis: a. Identify the chromatographic peak corresponding to 5-Iodo-N1-methylbenzene-1,2-diamine. b. Extract the mass spectrum from this peak. c. Identify the molecular ion and major fragment ions. d. Compare the obtained spectrum with the predicted fragmentation pattern.

The following diagram outlines the experimental workflow:

Caption: GC-EI-MS experimental workflow for the analysis of 5-Iodo-N1-methylbenzene-1,2-diamine.

Conclusion

The fragmentation pattern of 5-Iodo-N1-methylbenzene-1,2-diamine under electron ionization is predictably governed by the lability of the carbon-iodine bond and the characteristic fragmentation pathways of N-alkylated aromatic amines. The key diagnostic ions are expected at m/z 248 (M+), 121 ([M-I]+), and 233 ([M-CH3]+). By understanding these fundamental fragmentation mechanisms and comparing them to simpler, related molecules, researchers can confidently identify this compound and its analogues in complex mixtures. The provided experimental protocol offers a robust starting point for obtaining high-quality mass spectra for structural verification. This guide serves as a testament to the power of predictive analysis based on fundamental chemical principles in the field of mass spectrometry.

References

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• McLafferty, F. W. (1957). Mass Spectrometric Analysis. Aromatic Halogenated Compounds. Analytical Chemistry, 29(11), 1782-1789. [Link]

• Pathmasiri, W., & Mabury, S. A. (2020). Formation of Protonated ortho-Quinonimide from ortho-Iodoaniline in the Gas Phase by a Molecular-Oxygen-Mediated, ortho-Isomer-Specific Fragmentation Mechanism. Journal of the American Society for Mass Spectrometry, 31(4), 866–874. [Link]

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• Pinto, J., et al. (2023). Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. Analytica Chimica Acta, 1259, 341207. [Link]

• Jahn, S., et al. (2004). Induced in-source fragmentation for the selective detection of organic bound iodine by liquid chromatography/electrospray mass spectrometry. Rapid Communications in Mass Spectrometry, 18(16), 1869-1874. [Link]

• National Institute of Standards and Technology. (n.d.). Benzenamine, N-methyl-N-phenyl-. NIST Chemistry WebBook. Retrieved from [Link]

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• Doc Brown's Chemistry. (n.d.). Mass spectrum of 1-iodo-2-methylpropane. Retrieved from [Link]

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A Comparative Guide to the Validation of an HPLC Method for 5-Iodo-N1-methylbenzene-1,2-diamine Purity

In the landscape of pharmaceutical development, the purity of starting materials and intermediates is not merely a quality metric; it is a cornerstone of drug safety and efficacy. Intermediates like 5-Iodo-N1-methylbenzene-1,2-diamine, a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs), demand rigorous analytical oversight. This guide provides an in-depth, technically-grounded comparison of the validation of a High-Performance Liquid Chromatography (HPLC) method for determining the purity of this compound, benchmarked against internationally recognized standards.

The narrative that follows is structured not as a rigid protocol, but as a logical progression of scientific inquiry. We will explore the "why" behind each validation parameter, offering insights honed from years of experience in analytical development. This guide is intended for researchers, scientists, and drug development professionals who seek not just to follow a method, but to understand its underlying principles and ensure its defensibility.

The Imperative of Purity and the Role of HPLC

Impurities in drug substances can arise from various sources, including starting materials, by-products of the synthesis, and degradation products.[1][2] The International Council for Harmonisation (ICH) provides a clear framework for the control of these impurities in new drug substances (ICH Q3A) and drug products (ICH Q3B).[1][2][3][4] These guidelines establish thresholds for reporting, identifying, and qualifying impurities to ensure patient safety.[1][2][3]

HPLC has emerged as the preeminent technique for purity analysis in the pharmaceutical industry due to its high resolution, sensitivity, and applicability to a wide range of compounds.[5] For a polar, aromatic compound like 5-Iodo-N1-methylbenzene-1,2-diamine, a reversed-phase HPLC method offers the necessary selectivity to separate the main component from structurally similar impurities.

A Validated Method: The Bedrock of Confidence

Method validation is the documented process that establishes, through laboratory studies, that the performance characteristics of the method meet the requirements for its intended analytical application.[6][7] The objective is to demonstrate that the analytical procedure is fit for its purpose.[8] This guide will adhere to the principles outlined in the ICH Q2(R2) guideline, which provides a comprehensive framework for the validation of analytical procedures.[8][9][10]

Experimental Workflow for HPLC Method Validation

The following diagram illustrates the interconnected nature of the validation parameters, forming a self-validating system where the successful outcome of one test often supports the integrity of another.

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5-Iodo-N1-methylbenzene-1,2-diamine vs bromo-derivatives in Suzuki coupling

An In-Depth Guide to the Suzuki Coupling of 5-Iodo-N1-methylbenzene-1,2-diamine versus its Bromo-Derivative

For researchers, synthetic chemists, and professionals in drug development, the selection of starting materials is a critical decision that dictates the efficiency, scalability, and economic viability of a synthetic route. The palladium-catalyzed Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, prized for its ability to form carbon-carbon bonds with high functional group tolerance and stereospecificity.[1][2][3][4][5] This guide provides a detailed, evidence-based comparison of the reactivity between 5-iodo-N1-methylbenzene-1,2-diamine and its bromo-analog in this pivotal reaction, offering insights to inform experimental design and optimization.

The Decisive Role of the Halogen: A Mechanistic Perspective

The efficacy of an aryl halide in a Suzuki coupling is fundamentally tied to the mechanism of the reaction's catalytic cycle. This cycle is broadly understood to proceed in three key steps: oxidative addition, transmetalation, and reductive elimination.[4][6][7]

• Oxidative Addition: A palladium(0) catalyst inserts into the carbon-halogen (C-X) bond of the aryl halide, forming a Pd(II) complex. This is often the rate-determining step of the entire cycle.[1][8][9]

• Transmetalation: The organic group from an organoboron reagent (activated by a base) is transferred to the palladium center, displacing the halide.[1][10]

• Reductive Elimination: The two organic partners on the palladium complex are coupled, forming the new C-C bond and regenerating the Pd(0) catalyst, which re-enters the cycle.[6]

The general reactivity trend for aryl halides in this crucial first step is I > Br > Cl , a direct consequence of the carbon-halogen bond dissociation energy.[1][11] The Carbon-Iodine (C-I) bond is inherently weaker and more polarizable than the Carbon-Bromine (C-Br) bond. This lower bond strength means that the energy barrier for the palladium catalyst to insert itself into the C-I bond is significantly lower, leading to a faster rate of oxidative addition.[12][13]

Head-to-Head Comparison: Performance in the Flask

The theoretical advantage of the C-I bond translates into tangible experimental differences when comparing 5-iodo-N1-methylbenzene-1,2-diamine with its bromo-counterpart.

• Reactivity and Reaction Conditions : The iodo-derivative is the more reactive substrate. This enhanced reactivity often permits the use of milder reaction conditions, including lower temperatures, shorter reaction times, and reduced catalyst loadings.[13] For complex molecules with sensitive functional groups, the ability to run reactions at or near room temperature can be crucial for preventing degradation and side reactions. The bromo-derivative, while a perfectly viable substrate, typically requires more forcing conditions—such as higher temperatures or more activated catalyst systems (e.g., those employing bulky, electron-rich phosphine ligands)—to achieve comparable conversion rates.[4][6]

• Catalyst Selection : While a standard catalyst like Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] may be sufficient for the highly reactive iodo-compound, the less reactive bromo-compound might necessitate more advanced catalyst systems to facilitate the more challenging oxidative addition step.[5][14]

• Chemoselectivity : The significant reactivity difference between C-I and C-Br bonds can be exploited in molecules containing both halogens. A Suzuki coupling can often be performed selectively at the C-I position while leaving the C-Br bond untouched, a valuable tool for sequential cross-coupling strategies.[13][15]

• Cost and Availability : A practical consideration in any synthesis is the cost of starting materials. Aryl bromides are frequently less expensive and more broadly available from commercial suppliers than their corresponding iodide analogs.[16] For large-scale industrial applications, this cost difference can be a determining factor, justifying the additional investment in process optimization for the less reactive bromo-substrate.

Quantitative Data Comparison

While specific kinetic data for 5-iodo-N1-methylbenzene-1,2-diamine is not extensively published, the following table compiles representative data from the literature for analogous aryl iodide and bromide substrates in Suzuki-Miyaura couplings, illustrating the general performance differences.

Aryl Halide (Ar-X)	Boronic Acid	Catalyst System	Conditions	Yield (%)	Reference
DNA-conjugated Aryl Iodide	Phenylboronic acid	Na₂PdCl₄ / sSPhos	37°C, 28 h	>95%	[13][17]
DNA-conjugated Aryl Bromide	Phenylboronic acid	Na₂PdCl₄ / sSPhos	37°C, 28 h	41%	[13][17]
4-Iodoanisole	Phenylboronic acid	Bis(thiazole) pincer-Pd	90°C, 0.5 h	98%	[14]
4-Bromoanisole	Phenylboronic acid	Bis(thiazole) pincer-Pd	110°C, 2 h	99%	[14]
1-Iodo-4-nitrobenzene	Phenylboronic acid	Bis(thiazole) pincer-Pd	90°C, 0.5 h	98%	[14]
1-Bromo-4-nitrobenzene	Phenylboronic acid	Bis(thiazole) pincer-Pd	90°C, 0.5 h	99%	[14]

This data clearly shows that while excellent yields can be obtained with both halides, aryl iodides consistently react under milder conditions or in shorter times.

Visualizing the Process

The Suzuki-Miyaura Catalytic Cycle

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Decision Workflow: Choosing Your Aryl Halide

Caption: Decision workflow for selecting the appropriate aromatic halide.

Generalized Experimental Protocol

This protocol provides a general procedure for the Suzuki-Miyaura coupling that can be adapted for either the iodo- or bromo-derivative of N1-methylbenzene-1,2-diamine.

Objective: To synthesize the biaryl product via palladium-catalyzed cross-coupling.

Materials:

• Aryl Halide (5-iodo- or bromo-N1-methylbenzene-1,2-diamine) (1.0 equiv)

• Arylboronic Acid or Ester (1.2-1.5 equiv)

• Palladium Catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%)

• Base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 equiv)

• Degassed Solvent (e.g., 1,4-Dioxane/Water 4:1, Toluene, or DMF)

• Inert Gas (Argon or Nitrogen)

Procedure:

• Vessel Preparation: To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the aryl halide (1.0 equiv), the arylboronic acid (1.2-1.5 equiv), the base (2.0-3.0 equiv), and the palladium catalyst (2-5 mol%).

  • Rationale: All solid reagents are added first to ensure a homogenous mixture before solvent addition.

• Inert Atmosphere: Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Rationale: The Pd(0) catalyst is sensitive to oxygen and can be deactivated through oxidation. Establishing an inert atmosphere is critical for catalytic activity.

• Solvent Addition: Add the degassed solvent system via syringe.

  • Rationale: Solvents can dissolve oxygen, which must be removed (typically by sparging with an inert gas or through freeze-pump-thaw cycles) to protect the catalyst.

• Reaction: Place the flask in a pre-heated oil bath and stir vigorously. The reaction temperature and time will depend on the substrate.

  • For 5-Iodo-N1-methylbenzene-1,2-diamine: Start with a moderate temperature (e.g., 60-80°C). Monitor the reaction by TLC or LC-MS. Reactions are often complete within 2-12 hours.

  • For the Bromo-derivative: A higher temperature (e.g., 90-110°C) may be necessary. If the reaction is sluggish, a more active catalyst (e.g., a palladacycle or a system with a bulky phosphine ligand) may be required. Reaction times may be longer (12-24 hours).

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent (e.g., ethyl acetate) and wash with water and brine to remove the inorganic base and salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to isolate the desired product.

Conclusion

The choice between 5-iodo-N1-methylbenzene-1,2-diamine and its bromo-derivative in Suzuki coupling is a classic trade-off between reactivity and cost. The iodo-compound is the more reactive partner, facilitating faster reactions under milder conditions, which is ideal for thermally sensitive substrates and for ensuring high conversion with minimal catalyst loading.[13] Conversely, the bromo-derivative offers a more economical route, which is particularly advantageous for large-scale synthesis, though it may demand more rigorous optimization of reaction conditions, including higher temperatures and more sophisticated catalyst systems, to achieve the desired efficiency. A thorough understanding of the mechanistic underpinnings and practical implications of this choice empowers researchers to design more robust, efficient, and successful synthetic strategies.

References

• Wikipedia. Suzuki reaction. [Link]

• Amatore, C., et al. (2008). Rate and Mechanism of the Oxidative Addition of Aryl Halides to Palladium(0) Complexes Generated in Situ from a Pd(0). ACS Publications. [Link]

• Hartwig, J. F., et al. Mechanistic Studies of the Palladium-Catalyzed Amination of Aryl Halides and the Oxidative Addition of Aryl Bromides to Pd(BINAP. University of Windsor. [Link]

• Hartwig, J. F., & Roy, A. H. (2004). Oxidative Addition of Aryl Sulfonates to Palladium(0) Complexes of Mono- and Bidentate Phosphines. Mild Addition of Aryl Tosylates and the Effects of Anions on Rate and Mechanism. Organometallics, 23, 194-202. [Link]

• Leadbeater, N. E., & Kormos, C. M. (2018). Comparative study of aryl halides in Pd-mediated reactions: key factors beyond the oxidative addition step. Inorganic Chemistry Frontiers (RSC Publishing). [Link]

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• RSC Advances. (2013). Suzuki-Miyaura cross coupling reaction of aryl halides with phenylboronic acid on a gram scale of substrate. ResearchGate. [Link]

• ResearchGate. Oxidative Addition of Aryl Halides to Palladium(0) Complexes: A Density-Functional Study Including Solvation. [Link]

• Organometallics. (2018). Nuances in Fundamental Suzuki–Miyaura Cross-Couplings Employing [Pd(PPh3)4]: Poor Reactivity of Aryl Iodides at Lower Temperatures. ACS Publications. [Link]

• Organometallics. (2009). Suzuki Coupling Reaction of Aryl Halides Catalyzed by an N-Heterocyclic Carbene−PdCl2 Species Based on a Porphyrin at Room Temperature. ACS Publications. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• Myers, A. G. Research Group. The Suzuki Reaction. [Link]

• ACS Publications. (2012). Suzuki–Miyaura Coupling of Aryl Iodides, Bromides, and Chlorides Catalyzed by Bis(thiazole) Pincer Palladium Complexes. [Link]

• Mettler Toledo. Suzuki Cross-Coupling Reactions Mechanisms. [Link]

• Doye, S., et al. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. PMC. [Link]

• Lipshutz, B. H., et al. (2023). Challenging cross couplings, in water, aided by in situ iodination of (hetero)aromatic bromides. RSC Publishing. [Link]

• Frontiers. (2022). DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries. [Link]

• Chemistry LibreTexts. (2023). Suzuki cross-coupling. [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-Coupling of Phenylboronic Acid and 5- Iodovanillin. [Link]

• AbbVie Inc. (2024). Suzuki–Miyaura cross-coupling of unprotected ortho-bromoanilines with benzyl, alkyl, aryl, alkenyl and heteroaromatic boronic esters. PMC. [Link]

• MDPI. (2017). Suzuki–Miyaura Cross-Coupling Reaction and Potential Applications. [Link]

• ResearchGate. Results for the Suzuki-Miyaura reactions between a para-dihalobenzene.... [Link]

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A Comparative Guide to the FTIR Characterization of 5-Iodo-N1-methylbenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural and Analytical Significance

5-Iodo-N1-methylbenzene-1,2-diamine is a versatile synthetic intermediate, particularly valuable in the construction of heterocyclic systems like benzimidazoles.[1] The presence of two amino groups, a methyl group, and a strategically placed iodine atom makes it a key building block for functionalized molecules, especially in pharmaceutical development where the iodine can be replaced via cross-coupling reactions.[1] Accurate characterization of this intermediate is paramount to ensure the integrity of subsequent synthetic steps. FTIR spectroscopy, a rapid and sensitive technique for identifying functional groups, serves as a first-line analytical tool for structural confirmation.

Predicted FTIR Spectrum of 5-Iodo-N1-methylbenzene-1,2-diamine

The FTIR spectrum of 5-Iodo-N1-methylbenzene-1,2-diamine is predicted to be rich in information, reflecting its unique combination of a primary amine, a secondary amine, and a substituted aromatic ring. The interpretation of its spectrum can be logically deduced by examining the characteristic vibrational modes of its constituent functional groups.

Key Predicted Vibrational Modes:

• N-H Stretching Region (3500-3200 cm⁻¹): This region is anticipated to be particularly informative. The molecule contains both a primary amine (-NH₂) and a secondary amine (-NH-CH₃).

  • The primary amine is expected to exhibit two distinct bands: an asymmetric stretching vibration at a higher frequency (around 3400-3300 cm⁻¹) and a symmetric stretching vibration at a lower frequency (around 3330-3250 cm⁻¹).[2][3]

  • The secondary amine should show a single, weaker absorption band in the range of 3350-3310 cm⁻¹.[2][3][4] The combination of these bands will create a complex, multi-peaked signal in this region.

• Aromatic C-H Stretching (3100-3000 cm⁻¹): The presence of the benzene ring will give rise to C-H stretching vibrations, typically appearing as a series of weaker absorptions just above 3000 cm⁻¹.[5]

• Aliphatic C-H Stretching (2950-2850 cm⁻¹): The methyl group attached to the nitrogen will produce characteristic C-H stretching bands in this region.

• N-H Bending (1650-1580 cm⁻¹): The primary amine is expected to show a distinct N-H bending (scissoring) vibration in this range.[2][3] This peak can sometimes be sharp and may be useful for confirming the presence of the -NH₂ group.[2]

• Aromatic C=C Stretching (1600-1450 cm⁻¹): The carbon-carbon stretching vibrations within the aromatic ring will result in a series of sharp to medium intensity bands in this region, characteristic of the benzene ring.

• C-N Stretching (1335-1250 cm⁻¹): As an aromatic amine, a strong C-N stretching band is expected in this region.[2][4]

• Out-of-Plane C-H Bending (900-675 cm⁻¹): The substitution pattern on the benzene ring will influence the position and number of strong C-H "wagging" bands in this region. This can provide clues about the arrangement of substituents on the aromatic ring.

• C-I Stretching (below 600 cm⁻¹): The carbon-iodine stretching vibration is expected to occur at low frequencies, typically below 600 cm⁻¹. This region is often crowded, and the C-I stretch may be difficult to definitively assign without comparative analysis.

Comparative Analysis with Structurally Related Compounds

To build confidence in the predicted spectrum, a comparison with known spectra of similar molecules is essential.

1. Comparison with the Parent Molecule: N¹-methylbenzene-1,2-diamine

The primary difference between 5-Iodo-N1-methylbenzene-1,2-diamine and its non-iodinated parent is the presence of the iodine atom. The core spectral features related to the N-H, C-H, and C-N vibrations will be largely similar. The main distinction will be the absence of the C-I stretching vibration in the parent compound and subtle shifts in the aromatic C-H out-of-plane bending frequencies due to the change in the substitution pattern.

2. Comparison with 4-Iodoaniline

4-Iodoaniline provides a good reference for understanding the influence of an iodine atom on an aromatic amine. Its spectrum will show the characteristic primary amine N-H stretches and the aromatic C-H and C=C vibrations. Critically, it will exhibit a C-I stretching frequency, providing a reference point for this vibration. However, it lacks the secondary amine and methyl group absorptions expected for 5-Iodo-N1-methylbenzene-1,2-diamine.

3. Comparison with Toluene-3,4-diamine

The NIST WebBook provides a reference spectrum for Toluene-3,4-diamine (4-Methyl-1,2-benzenediamine).[6] This molecule is a constitutional isomer of N¹-methylbenzene-1,2-diamine and offers insight into the spectrum of a diaminobenzene with a methyl group on the ring. Its spectrum shows the characteristic double peak for the primary amine N-H stretches and the aromatic and aliphatic C-H stretches. This comparison helps to isolate the effect of the methyl group's position on the spectrum.

Functional Group	Predicted Wavenumber (cm⁻¹) for 5-Iodo-N1-methylbenzene-1,2-diamine	Reference Compound: Aniline [3]	Reference Compound: Toluene-3,4-diamine [6]
Primary N-H Stretch	3400-3300 and 3330-3250 (two bands)	3442 and 3360	Present, characteristic double peak
Secondary N-H Stretch	3350-3310 (one band)	Absent	Absent
Aromatic C-H Stretch	3100-3000	Present	Present
Aliphatic C-H Stretch	2950-2850	Absent	Present
Primary N-H Bend	1650-1580	1619	Present
Aromatic C=C Stretch	1600-1450	Present	Present
Aromatic C-N Stretch	1335-1250	1281	Present
C-I Stretch	< 600	Absent	Absent

Alternative and Complementary Analytical Techniques

While FTIR is an excellent tool for initial characterization, a comprehensive analysis relies on a multi-technique approach.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: Will provide detailed information about the number and chemical environment of the protons. Expected signals would include distinct peaks for the primary and secondary amine protons, aromatic protons with specific splitting patterns indicating their relative positions, and a singlet for the methyl group protons.

• ¹³C NMR: Will show the number of unique carbon atoms in the molecule, helping to confirm the overall structure. The carbon attached to the iodine atom will exhibit a characteristic chemical shift.

2. Mass Spectrometry (MS)

Mass spectrometry is crucial for determining the molecular weight of the compound. The mass spectrum of 5-Iodo-N1-methylbenzene-1,2-diamine is expected to show a prominent molecular ion peak.[1] The isotopic pattern of this peak will be influenced by the presence of the heavy iodine atom. Fragmentation patterns can also provide structural information.[1]

3. UV-Vis Spectroscopy

UV-Vis spectroscopy can provide information about the electronic transitions within the molecule, which are influenced by the aromatic system and the amino groups.

Experimental Protocol: Acquiring an FTIR Spectrum

Objective: To obtain a high-quality FTIR spectrum of solid 5-Iodo-N1-methylbenzene-1,2-diamine for structural characterization.

Methodology: Attenuated Total Reflectance (ATR)

ATR is a common and convenient method for analyzing solid samples.

Step-by-Step Protocol:

• Instrument Preparation: Ensure the FTIR spectrometer is turned on and has been allowed to stabilize. Purge the sample compartment with dry air or nitrogen to minimize atmospheric water and carbon dioxide interference.

• Background Spectrum: Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Record a background spectrum. This will be subtracted from the sample spectrum to remove any signals from the instrument and the atmosphere.

• Sample Preparation: Place a small amount of the solid 5-Iodo-N1-methylbenzene-1,2-diamine powder onto the center of the ATR crystal.

• Sample Measurement: Lower the ATR press to ensure good contact between the sample and the crystal. Apply consistent pressure.

• Data Acquisition: Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio. The spectrum is usually collected over a range of 4000 to 400 cm⁻¹.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum. The resulting spectrum can then be analyzed for peak positions and intensities.

• Cleaning: After analysis, clean the ATR crystal and press thoroughly.

Visualizing the Analytical Workflow

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A Comparative Guide to the Catalytic Efficiency of 5-Iodo-N1-methylbenzene-1,2-diamine Complexes

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Superior Catalysts

In the landscape of modern synthetic chemistry, the development of highly efficient and selective catalysts is a cornerstone of innovation. Diamine-based ligands have emerged as a versatile class of molecules capable of forming stable and catalytically active complexes with various transition metals. These complexes are instrumental in a wide array of organic transformations, including crucial carbon-carbon bond-forming reactions. This guide focuses on a specific, yet under-explored, ligand: 5-Iodo-N1-methylbenzene-1,2-diamine. The introduction of an iodo-substituent and an N-methyl group on the benzene-1,2-diamine scaffold presents an intriguing case for catalyst design, suggesting potential modulation of both steric and electronic properties of the resulting metal complex.

Given the nascent stage of research into this particular ligand, a direct, comprehensive benchmarking study against established catalysts is not yet available in the published literature. Therefore, this guide will present a hypothetical, yet scientifically grounded, comparative study. We will benchmark the predicted catalytic efficiency of a palladium complex of 5-Iodo-N1-methylbenzene-1,2-diamine against its structural analogs in the context of a widely utilized and synthetically important reaction: the Suzuki-Miyaura cross-coupling. This guide will provide a detailed experimental protocol for such a comparative study, present a plausible set of comparative data, and discuss the potential implications of the structural modifications on catalytic performance.

The Benchmark Reaction: Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a pillar of modern organic synthesis, enabling the formation of carbon-carbon bonds between aryl or vinyl halides and organoboron compounds.[1][2] Its broad functional group tolerance and relatively mild reaction conditions have made it an indispensable tool in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The efficiency of this reaction is highly dependent on the nature of the palladium catalyst, particularly the ligand coordinating to the metal center. Diamine ligands are known to form stable and active palladium complexes for this transformation.

For our hypothetical benchmarking study, we will consider the coupling of 4-bromoanisole with phenylboronic acid as our model reaction. This system is well-behaved and provides a reliable platform for assessing catalyst performance.

Selection of Alternative Ligands for Comparison

To understand the specific contributions of the iodo and N-methyl groups in our target ligand, we have selected two key comparators:

• N1-methylbenzene-1,2-diamine (Ligand B): This ligand allows for the direct assessment of the electronic and steric influence of the iodo group by comparing its performance to our target ligand.

• Benzene-1,2-diamine (Ligand C): As the parent compound, this ligand serves as a baseline to evaluate the combined effect of both the N-methyl and iodo substituents.

Hypothetical Experimental Protocol

This section outlines a detailed, step-by-step methodology for a comparative screening of the catalytic activity of the palladium complexes of our three selected ligands.

Catalyst Preparation (in situ)

The palladium catalysts are prepared in situ from a common precursor, Palladium(II) acetate (Pd(OAc)₂), and the respective diamine ligand.

Experimental Workflow for Catalyst Screening

Caption: Experimental workflow for the comparative screening of diamine-ligated palladium catalysts.

Step-by-Step Procedure

• Preparation of Reaction Vessels: Three oven-dried Schlenk tubes equipped with magnetic stir bars are placed under an inert atmosphere of argon.

• Addition of Solids: Into each Schlenk tube, the following solids are added under argon:

  • Palladium(II) acetate (2.2 mg, 0.01 mmol, 1 mol%)

  • The respective diamine ligand (0.012 mmol, 1.2 mol%):

    • Tube 1: 5-Iodo-N1-methylbenzene-1,2-diamine (Ligand A)

    • Tube 2: N1-methylbenzene-1,2-diamine (Ligand B)

    • Tube 3: Benzene-1,2-diamine (Ligand C)

  • 4-bromoanisole (187 mg, 1.0 mmol)

  • Phenylboronic acid (146 mg, 1.2 mmol)

  • Potassium phosphate (K₃PO₄) (424 mg, 2.0 mmol)

• Addition of Solvent: Anhydrous 1,4-dioxane (5 mL) is added to each Schlenk tube via syringe.

• Reaction: The Schlenk tubes are sealed, and the reaction mixtures are stirred vigorously and heated to 100 °C in a pre-heated oil bath.

• Monitoring and Analysis: The reactions are monitored by taking small aliquots at regular intervals (e.g., 1, 2, 4, and 8 hours). Each aliquot is quenched with water, extracted with ethyl acetate containing an internal standard (e.g., dodecane), and analyzed by Gas Chromatography with Flame Ionization Detection (GC-FID) to determine the yield of the product, 4-methoxybiphenyl.

Hypothetical Comparative Data and Discussion

The following table presents a set of hypothetical, yet plausible, results from the benchmarking experiment described above.

Catalyst (Ligand)	Product Yield at 2h (%)	Product Yield at 8h (%)	Turnover Number (TON) at 8h
Pd/5-Iodo-N1-methylbenzene-1,2-diamine (A)	85	>98	>98
Pd/N1-methylbenzene-1,2-diamine (B)	72	95	95
Pd/Benzene-1,2-diamine (C)	55	88	88

Discussion of Hypothetical Results

The hypothetical data suggests a clear trend in catalytic activity: Catalyst A > Catalyst B > Catalyst C . This allows us to infer the potential roles of the iodo and N-methyl substituents.

• The Effect of N-methylation: The superior performance of Catalyst B over Catalyst C suggests that the N-methyl group has a beneficial effect on catalytic activity. N-methylation of diamine ligands can increase the electron-donating ability of the nitrogen atom, leading to a more electron-rich palladium center. This, in turn, can facilitate the rate-determining oxidative addition step in the Suzuki-Miyaura catalytic cycle. Furthermore, the methyl group can provide some steric bulk, which may promote the reductive elimination step and prevent catalyst deactivation.

• The Effect of Iodination: The enhanced activity of Catalyst A compared to Catalyst B points to a positive influence of the iodo substituent. Halogen atoms are generally electron-withdrawing, which might seem counterintuitive for enhancing the oxidative addition step. However, the overall electronic effect on the palladium center is a complex interplay of inductive and resonance effects, as well as the influence of the other substituents. It is also plausible that the bulky iodo group contributes significantly to the steric environment around the metal center. This increased steric hindrance could accelerate the reductive elimination step, leading to a faster overall catalytic turnover. Some studies on related ligand systems have shown that halogen substitution can indeed lead to increased catalytic activity.

The Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction is illustrated below. The diamine ligand (L) plays a crucial role in stabilizing the palladium species throughout the cycle.

Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Conclusion

While this guide presents a hypothetical benchmarking study, it underscores the importance of systematic investigation in catalyst development. The analysis suggests that the functionalization of a simple benzene-1,2-diamine scaffold with N-methyl and iodo groups could lead to a highly efficient ligand for palladium-catalyzed cross-coupling reactions. The proposed electronic and steric effects provide a rational basis for this predicted enhancement in catalytic performance.

It is our hope that this guide will stimulate further experimental work to validate these hypotheses and to fully elucidate the catalytic potential of 5-Iodo-N1-methylbenzene-1,2-diamine and its complexes. Such research is vital for the continued advancement of synthetic chemistry and the development of next-generation catalysts for the pharmaceutical and chemical industries.

References

Sources

• 1. sussex.figshare.com [sussex.figshare.com]
• 2. mdpi.com [mdpi.com]

X-ray diffraction data for 5-Iodo-N1-methylbenzene-1,2-diamine validation

As a Senior Application Scientist overseeing structural validation pipelines for active pharmaceutical ingredients (APIs), I frequently encounter the analytical bottleneck of assigning absolute regiochemistry to heavily substituted aromatic intermediates.

5-Iodo-N1-methylbenzene-1,2-diamine is a highly reactive and valuable precursor used extensively in the synthesis of complex benzimidazole cores and other heterocyclic pharmaceutical compounds [[1]](). The carbon-iodine bond serves as a prime lability site for downstream cross-coupling reactions (e.g., Suzuki, Heck) 1. However, confirming the exact positional isomerism of the iodine atom relative to the methylamine and primary amine groups is notoriously difficult. Misassignment of halogenated positional isomers is a heavily documented pitfall in drug development that can derail entire discovery programs 2.

This guide objectively compares X-ray diffraction (XRD) modalities against orthogonal analytical techniques, providing a self-validating framework for the structural confirmation of 5-Iodo-N1-methylbenzene-1,2-diamine.

The Analytical Dilemma: Why Orthogonal Validation is Required

Standard high-throughput techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) and 1D/2D Nuclear Magnetic Resonance (NMR) are foundational but structurally limited. LC-MS easily confirms the molecular weight but is completely blind to 3D spatial arrangements, making it impossible to distinguish between 4-iodo and 5-iodo isomers.

While 2D-NMR (HMBC/HSQC) elucidates connectivity, it struggles with halogenated benzenes. The "heavy atom effect" of iodine causes anomalous, highly shielded 13 C chemical shifts, which frequently leads to ambiguous or incorrect structural assignments in solution-state NMR [[2]]().

To bypass these inferential limitations, Single-Crystal X-Ray Diffraction (SC-XRD) is employed as the gold standard. SC-XRD provides a direct 3D electron density map, definitively locating the heavy iodine atom and confirming absolute regiochemistry 34. Once the precise 3D model is established, Powder X-Ray Diffraction (PXRD) is utilized to ensure that the bulk synthesized powder matches the validated single crystal, confirming phase purity [[5]]().

Comparative Performance of Validation Modalities

Analytical Modality	Primary Output	Regiochemical Confidence	Sample Requirement	Throughput
SC-XRD	3D Electron Density Map	Absolute (Gold Standard)	Single Crystal (>5-10 µm)	Low (Days)
PXRD	Bulk Diffraction Pattern	High (via Rietveld Refinement)	Bulk Powder (~10-50 mg)	Medium (Hours)
2D-NMR	Through-bond Connectivity	Moderate (Prone to shift anomalies)	Solution (~5-15 mg)	High (Minutes)
LC-MS/MS	Molecular Mass & Fragments	None (Cannot distinguish isomers)	Trace Solution (<1 mg)	Very High (Minutes)

Self-Validating Experimental Protocols

To ensure absolute scientific integrity, structural validation cannot rely on a single data point. The following protocols are designed as a closed, self-validating loop where the output of one technique mathematically verifies the other.

Protocol 1: Single-Crystal Growth and SC-XRD Acquisition

The goal of this protocol is to unambiguously map the 3D atomic coordinates of 5-Iodo-N1-methylbenzene-1,2-diamine.

• Solvent Selection & Crystal Growth:

  • Action: Dissolve 5 mg of the compound in a minimal volume of dichloromethane (DCM). Layer carefully with hexane (antisolvent) in a 1:3 ratio.

  • Causality: The compound contains both a highly hydrophobic iodo-aromatic ring and hydrophilic amine groups. DCM effectively solvates the entire molecule. The slow diffusion of the non-polar hexane gradually reduces the dielectric constant of the medium, promoting controlled nucleation over rapid precipitation. This is critical for obtaining defect-free, diffraction-quality crystals rather than amorphous powder 6.

• Low-Temperature Data Collection (100 K):

  • Action: Mount a suitable single crystal on a diffractometer and flash-cool to 100 K using a liquid nitrogen cryostream.

  • Causality: The heavy iodine atom exhibits significant thermal vibration at room temperature, which smears its electron density and obscures the lighter hydrogen atoms of the methylamine group. Cooling to 100 K minimizes atomic thermal displacement parameters (B-factors), yielding high-resolution diffraction data 3.

• Self-Validation Checkpoint (R-factor):

  • Post-refinement, evaluate the R1​ value. An R1​<5% mathematically validates that the proposed 3D model perfectly explains the experimental electron density map, confirming the 5-iodo regiochemistry without ambiguity.

Protocol 2: PXRD Bulk Phase Verification

SC-XRD proves the structure of a single crystal, but PXRD proves that the entire synthesized batch matches that crystal.

• Sample Preparation (Gentle Milling):

  • Action: Gently triturate 30 mg of the bulk synthesized powder using an agate mortar and pestle for exactly 60 seconds.

  • Causality: Milling ensures a random orientation of crystallites, preventing "preferred orientation" artifacts where crystals lay flat and artificially inflate specific diffraction peaks. However, over-milling is strictly avoided to prevent mechanically induced polymorphic transitions or amorphization of the API 5.

• Data Acquisition & Rietveld Refinement:

  • Action: Collect the PXRD diffractogram from 2 θ = 5° to 50°.

• Self-Validation Checkpoint (Simulated vs. Experimental):

  • Import the .cif file generated from Protocol 1 into crystallographic software to generate a simulated powder pattern. Overlay this simulation onto the experimental bulk PXRD data. A 1:1 peak alignment confirms that the bulk material is structurally identical to the validated single crystal.

Structural Validation Workflow

Fig 1: Orthogonal structural validation workflow for halogenated benzene diamines.

Conclusion

For highly substituted, halogenated pharmaceutical intermediates like 5-Iodo-N1-methylbenzene-1,2-diamine, reliance on NMR and LC-MS alone introduces unacceptable structural risk. By utilizing SC-XRD to establish the absolute ground-truth 3D model, and coupling it with PXRD for bulk batch verification, researchers can guarantee the regiochemical integrity of their compounds before advancing them into complex cross-coupling reactions or biological assays.

References

• Benchchem. "5-Iodo-N1-methylbenzene-1,2-diamine: Benzimidazoles and Substituted Benzimidazoles." Benchchem Product Data.
• Wlodawer, A., et al. "X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery." PMC / NIH.
• Bruker. "Protein Crystallography & Structure-Based Drug Design." Bruker Applications.
• Research Journal of Pharmacy and Technology. "Crystals, Crystallization and X-ray Techniques: Pharmaceutical Application." RJPT Online.
• Frontiers. "Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry." Frontiers in Molecular Biosciences.
• ACS Publications. "High-Throughput in Silico Structure Validation and Revision of Halogenated Natural Products." The Journal of Organic Chemistry.

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. Protein Crystallography & Stucture-Based Drug Design | Bruker [bruker.com]
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• 6. Frontiers | Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples [frontiersin.org]

Safety & Regulatory Compliance

5-Iodo-N1-methylbenzene-1,2-diamine proper disposal procedures

Comprehensive EHS Guide: Proper Handling and Disposal Protocols for 5-Iodo-N1-methylbenzene-1,2-diamine

As a synthetic intermediate, 5-Iodo-N1-methylbenzene-1,2-diamine is highly valued in pharmaceutical chemistry, particularly for the construction of 6-iodo-1-methyl-1H-benzo[d]imidazole derivatives via condensation with one-carbon electrophiles[1]. However, the very structural features that make it synthetically useful—an electron-rich aromatic diamine system coupled with a heavy halogen (iodine) substituent—demand rigorous, scientifically grounded environmental health and safety (EHS) protocols.

This guide provides drug development professionals and laboratory scientists with the definitive operational framework for the safe handling, segregation, and disposal of 5-Iodo-N1-methylbenzene-1,2-diamine, ensuring compliance with environmental regulations and institutional safety standards.

Part 1: Chemical Hazard Profile and Causality

To manage waste effectively, one must understand the molecular behavior of the substance. 5-Iodo-N1-methylbenzene-1,2-diamine presents a dual-hazard profile based on its functional groups:

• The Halogenated Moiety (C-I Bond): The presence of the iodine atom strictly categorizes this compound and any associated solvent mixtures as Halogenated Organic Waste . Halogenated compounds are environmentally persistent. If improperly disposed of (e.g., via drain discharge or standard landfilling), they pose severe risks to aquatic ecosystems. Furthermore, thermal degradation of iodo-aromatics releases toxic and corrosive hydrogen iodide (HI) gas, dictating the need for specialized destruction facilities[2].

• The Aromatic Diamine Moiety: The basic amino groups make the compound reactive toward strong acids and oxidizing agents[1]. Safety data for closely related iodo-methylanilines and iodobenzene-diamines indicate they are significant irritants, carrying GHS hazard statements H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation)[3][4].

Part 2: Operational Disposal Workflow

The following protocol outlines the self-validating system for laboratory disposal. Every step is designed to prevent cross-contamination, ensure regulatory compliance, and facilitate safe downstream processing.

Workflow for the institutional disposal and thermal destruction of halogenated aromatic amines.

Step-by-Step Laboratory Disposal Protocol

Step 1: Point-of-Generation Segregation

• Action: Immediately segregate 5-Iodo-N1-methylbenzene-1,2-diamine waste (including contaminated solvents, filter paper, and reaction residues) into a designated "Halogenated Organic Waste" stream.

• Causality: Mixing halogenated waste with non-halogenated waste drastically increases institutional disposal costs. Furthermore, mixing amines with incompatible waste streams (like strong oxidizers or concentrated acids) in a generic waste carboy can lead to exothermic acid-base reactions or the generation of toxic iodine gas (I₂)[1].

Step 2: Primary Containment

• Action: Collect the waste in a High-Density Polyethylene (HDPE) carboy or a PTFE-lined secondary container.

• Causality: Amines and the organic solvents typically used to dissolve them (e.g., dichloromethane, DMF) can degrade standard plastics over time. HDPE and PTFE offer superior chemical resistance, ensuring the structural integrity of the waste vessel during the accumulation period.

Step 3: Regulatory Labeling and Accumulation

• Action: Affix a hazardous waste label immediately upon the first drop of waste entering the container. The label must explicitly state "Halogenated Organic Waste," list the specific chemical constituents (e.g., 5-Iodo-N1-methylbenzene-1,2-diamine, 5%), and include the accumulation start date.

• Causality: Accurate labeling is a strict Environmental Protection Agency (EPA) requirement under the Resource Conservation and Recovery Act (RCRA). It provides downstream EHS personnel and emergency responders with the exact chemical makeup needed to handle the container safely.

Step 4: Institutional Transfer and Final Destruction

• Action: Once the container is full or reaches the institutional time limit (typically 90 to 180 days depending on generator status), request a pickup from your institutional EHS department. Never attempt to neutralize or treat halogenated aromatic waste in the laboratory.

• Causality: The EPA mandates that halogenated organic wastes undergo specific, highly controlled destruction processes. The standard and most effective technology for this is Rotary Kiln Incineration equipped with Caustic Scrubbing [2]. The high temperatures (>1000°C) completely break down the aromatic rings, while the caustic scrubbers neutralize the acidic hydrogen iodide (HI) gas formed during combustion, preventing corrosive emissions from entering the atmosphere[2].

Part 3: Quantitative Data & Logistics Summary

To ensure rapid decision-making at the bench, the critical logistical and safety parameters for 5-Iodo-N1-methylbenzene-1,2-diamine are summarized below.

Parameter	Specification / Requirement
Waste Classification	Halogenated Organic Waste
Primary GHS Hazards	H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (STOT SE 3)[3][4]
Incompatible Materials	Strong oxidizing agents, strong acids, acid chlorides
Required PPE (Handling)	Nitrile gloves (double-gloving recommended for solutions), safety goggles, lab coat
Spill Cleanup	Sweep up solid/absorb liquid with inert material (vermiculite). Place in a sealed, labeled container. Do not flush with water.
Approved Destruction Method	Commercial High-Temperature Incineration (with caustic scrubber for halogen acids)[2]

References

• U.S. Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. Retrieved from: [Link]

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• 4. 61829-42-3|3-Iodo-N-methylaniline|BLD Pharm [bldpharm.com]

Personal protective equipment for handling 5-Iodo-N1-methylbenzene-1,2-diamine

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 5-Iodo-N1-methylbenzene-1,2-diamine. As a Senior Application Scientist, this document is structured to provide not just procedural steps, but also the scientific rationale behind them, ensuring a comprehensive understanding of the risks and the necessary precautions to mitigate them.

Understanding the Hazard: A Profile of 5-Iodo-N1-methylbenzene-1,2-diamine

The presence of the aromatic amine functional group suggests potential for systemic toxicity.[3][4] Aromatic amines as a class are known to be absorbed through the skin and can pose long-term health risks.[3][4] The iodine substituent introduces the characteristics of halogenated organic compounds, which can have environmental persistence and require specific disposal methods.

Key Inferred Hazards:

• Acute Toxicity: Oral, Dermal, and Inhalation.[1][2]

• Skin Irritation: Causes skin irritation upon contact.[1][2]

• Serious Eye Damage: Poses a significant risk of serious injury to the eyes.[1]

• Target Organ Effects: Potential for specific target organ toxicity with single exposure.[1][2]

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is essential when handling 5-Iodo-N1-methylbenzene-1,2-diamine. The selection of appropriate PPE is not merely a checklist; it is a critical risk mitigation strategy rooted in the compound's hazardous properties.

PPE Component	Specification	Rationale
Hand Protection	Nitrile or Neoprene gloves (double-gloving recommended)	Aromatic amines can permeate some glove materials. Double-gloving provides an additional barrier and allows for safe removal of the outer glove if contamination occurs.
Eye Protection	Chemical safety goggles and a face shield	The high risk of serious eye damage necessitates both direct and peripheral protection from splashes and airborne particles.[1]
Body Protection	A lab coat that is fully buttoned and has tight-fitting cuffs. Consider a chemically resistant apron for larger quantities.	Prevents skin contact with the compound. Tight cuffs minimize the risk of the chemical reaching the skin of the forearms.
Respiratory Protection	A NIOSH-approved respirator with organic vapor cartridges	Recommended, especially when handling the powder outside of a certified chemical fume hood, to prevent inhalation of airborne particles.[3]

Operational Plan: A Step-by-Step Handling Protocol

Adherence to a strict operational protocol is paramount to ensure the safety of all laboratory personnel.

Preparation and Engineering Controls

• Designated Work Area: All handling of 5-Iodo-N1-methylbenzene-1,2-diamine should be conducted in a designated area, preferably within a certified chemical fume hood to minimize inhalation exposure.

• Emergency Equipment Check: Before commencing work, ensure that the safety shower and eyewash station are accessible and in good working order.[5]

• Spill Kit: Have a spill kit specifically for chemical spills readily available. This should include absorbent materials, such as vermiculite or sand, and appropriate waste disposal bags.

Weighing and Handling the Compound

The following workflow is designed to minimize exposure during the handling of solid 5-Iodo-N1-methylbenzene-1,2-diamine.

Handling Workflow for 5-Iodo-N1-methylbenzene-1,2-diamine

Emergency Response Plan: Immediate Actions for Exposure and Spills

A clear and practiced emergency response plan is crucial.

In Case of Personal Exposure

Emergency Response for Personal Exposure

In Case of a Spill

• Evacuate: Immediately evacuate the area and alert nearby personnel.

• Ventilate: Ensure the area is well-ventilated, if safe to do so.

• Assess: From a safe distance, assess the extent of the spill. For large spills, or if you are not trained to handle them, contact your institution's emergency response team.

• Contain: For small, manageable spills, wear appropriate PPE and contain the spill using an absorbent material like vermiculite or sand.

• Collect: Carefully collect the absorbed material into a labeled, sealed container for hazardous waste disposal.

• Decontaminate: Decontaminate the spill area with a suitable solvent (e.g., ethanol), followed by soap and water. Collect all decontamination materials for disposal as hazardous waste.

Disposal Plan: Responsible Waste Management

Due to its classification as a halogenated aromatic amine, 5-Iodo-N1-methylbenzene-1,2-diamine and any materials contaminated with it must be disposed of as hazardous waste.

• Waste Segregation: Keep all waste containing this compound separate from other waste streams. This includes contaminated gloves, absorbent materials, and empty containers.[6]

• Labeling: All waste containers must be clearly labeled with the full chemical name and associated hazards.

• Disposal Method: Do not dispose of this chemical down the drain or in regular trash.[6] Halogenated organic waste should be disposed of through a licensed hazardous waste disposal company.[6] Common disposal methods for such compounds include high-temperature incineration.[7] Another potential, though more resource-intensive method, is chemical degradation using reagents like Fenton's reagent, which should only be performed by trained professionals.[8]

By adhering to these rigorous safety and handling protocols, you can minimize the risks associated with 5-Iodo-N1-methylbenzene-1,2-diamine and ensure a safe and productive research environment.

References

• How to Handle Amines Safely in Industrial Environments: A Comprehensive Guide. (n.d.).
• 3-iodo-N1-methylbenzene-1,2-diamine — Chemical Substance Information. (n.d.). NextSDS.
• 4-iodo-N1-methylbenzene-1,2-diamine | 1369893-78-6. (n.d.). Sigma-Aldrich.
• 4-iodo-N1-methylbenzene-1,2-diamine dihydrochloride — Chemical Substance Information. (n.d.).
• Proper disposal of chemicals. (2025, August 20). Sciencemadness Wiki.
• Aromatic Amine DECONtamination Solution Safety Data Sheet. (2023, December 22). SKC Inc.
• Aromatic Amine Cleaning Developing Solution Safety Data Sheet. (2024, January 9). SKC Inc.
• Material Safety Data Sheet. (n.d.).
• Material Safety Data Sheet. (n.d.). Tri-iso.
• Aniline | Medical Management Guidelines. (n.d.). ATSDR.
• Safety Data Sheet. (2010, May 13). Fisher Scientific.
• Amine Disposal For Businesses. (2024, July 18). Collect and Recycle.
• Safety Data Sheet. (n.d.). Fisher Scientific.
• Safety Data Sheet. (2015, March 11). ChemPoint.com.
• Safety Data Sheet. (2010, May 13). Fisher Scientific.
• Safety Data Sheet. (2026, January 27). ChemScene.
• Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. (n.d.). EPA.
• Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
• Factsheet: Disposal of Hazardous Waste - Basic Principles. (n.d.). ETH Zürich.
• Safety Data Sheet. (2025, June 26). Merck Millipore.

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